Isopropyl trifluoroacetate

• CAS: 400-38-4

Core Science & Biosynthesis

"Isopropyl trifluoroacetate" physical and chemical properties

An In-depth Technical Guide to Isopropyl Trifluoroacetate (B77799): Physicochemical Properties and Synthetic Applications

Abstract

Isopropyl trifluoroacetate (CAS No. 400-38-4) is a versatile organic compound recognized for its unique trifluoroacetate group, which imparts desirable properties for various applications in research and industry.[1] This technical guide provides a comprehensive overview of the physical and chemical properties of isopropyl trifluoroacetate, its synthesis, reactivity, and key applications, particularly in the pharmaceutical and agrochemical sectors.[2] The information is tailored for researchers, scientists, and professionals in drug development, presenting quantitative data in structured tables and detailing experimental protocols.

Physicochemical Properties

Isopropyl trifluoroacetate is a clear, colorless liquid with a characteristic fruity or sweet odor.[1][2][3] It is known for its high volatility and low viscosity.[3] The presence of the trifluoromethyl group significantly influences its electronic properties and reactivity.[3]

Identification and General Properties

Property	Value	Source
CAS Number	400-38-4	[1][4][5]
Molecular Formula	C5H7F3O2	[1][4][5]
Molecular Weight	156.10 g/mol	[4][5]
IUPAC Name	propan-2-yl 2,2,2-trifluoroacetate	[5]
Synonyms	Acetic acid, trifluoro-, 1-methylethyl ester; Trifluoroacetic acid, isopropyl ester	[1][3][4]
Appearance	Clear, colorless liquid	[1]

Physical and Thermodynamic Properties

Property	Value	Unit	Source
Boiling Point	73	°C	[1][2]
Melting Point	<-78	°C	[2][6]
Density	1.108	g/mL at 25°C	[2][6]
Refractive Index	n20/D 1.319 - 1.32	[1][6]
Flash Point	16	°F (-9 °C)	[2][7]
Vapor Pressure	12.192 - 15.654	kPa at 20-25°C	[8]
Enthalpy of Vaporization (ΔvapH°)	31.75	kJ/mol	[4]
Enthalpy of Fusion (ΔfusH°)	9.80	kJ/mol	[4]
LogP (Octanol/Water Partition Coefficient)	1.500 - 1.84	[4][8]
Water Solubility (log10WS)	-1.55	mol/L	[4]

Chemical Properties and Reactivity

Isopropyl trifluoroacetate's chemical behavior is largely dictated by the electron-withdrawing nature of the trifluoroacetyl group, which activates the carbonyl carbon for nucleophilic attack.[9] It is soluble in organic solvents and is noted to be sensitive to moisture, potentially hydrolyzing in the presence of water.[3][6] The compound is stable under normal storage and handling conditions.[10]

Reactivity Profile

• Nucleophilic Acyl Substitution : It readily undergoes reactions with nucleophiles such as alcohols and amines, serving as an effective trifluoroacetylating agent.[9] This reaction is crucial for introducing the trifluoroacetyl group into molecules to enhance their biological activity and metabolic stability.[1][9]

• Hydrolysis : The ester can be hydrolyzed to trifluoroacetic acid and isopropanol (B130326), particularly in the presence of acids or bases.[3]

• Incompatible Materials : It should be kept away from strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[10][11]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of isopropyl trifluoroacetate. Key spectral information can be found in various databases.

Spectrum Type	Database/Source
1H NMR, 13C NMR, 19F NMR	PubChem (Sigma-Aldrich, W. Robien)
Infrared (IR) Spectrum	NIST/EPA Gas-Phase Infrared Database
Mass Spectrum (Electron Ionization)	NIST Mass Spectrometry Data Center

Experimental Protocols: Synthesis of Isopropyl Trifluoroacetate

Several methods for the synthesis of isopropyl trifluoroacetate have been reported. A common laboratory and industrial method involves the reaction of a trifluoroacetylating agent with isopropanol.

Synthesis from Trifluoroacetyl Fluoride (B91410) and Isopropanol

This method provides a high yield of isopropyl trifluoroacetate.[12]

Materials:

• Isopropanol (12 kg)

• Potassium fluoride (5.8 kg)

• Trifluoroacetyl fluoride gas (11.6 kg)

Procedure:

• In a reaction kettle equipped with a stirrer, add 12 kg of isopropanol.[12]

• With continuous stirring, slowly add 5.8 kg of potassium fluoride to create a mixture.[12]

• Transfer the isopropanol and potassium fluoride mixture to a closed reactor with a stirrer.[12]

• Begin stirring and introduce 11.6 kg of trifluoroacetyl fluoride gas into the mixture.[12]

• Maintain the reaction temperature at 45°C for 3.5 hours.[12]

• After the reaction is complete, filter the product to remove the solid potassium bifluoride (KHF2) byproduct.[12]

• The filtrate is then purified by distillation to obtain isopropyl trifluoroacetate. This process can yield approximately 14.5 kg (92.9% yield).[12]

Visualizations

Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of isopropyl trifluoroacetate from isopropanol and trifluoroacetyl fluoride.

Caption: Synthesis workflow for isopropyl trifluoroacetate.

Structure-Application Relationship

This diagram shows the logical relationship between the chemical structure of isopropyl trifluoroacetate and its primary applications.

Caption: Relationship between structure and applications.

Applications

Isopropyl trifluoroacetate is a significant chemical intermediate in various fields.[2]

• Pharmaceuticals : It is used in the synthesis of Active Pharmaceutical Ingredients (APIs). The trifluoroacetate group can modify molecular properties to create more effective drugs.[2]

• Agrochemicals : It plays a role in the development of advanced pesticides and herbicides.[2]

• Organic Synthesis : It serves as a versatile reagent for producing complex organic molecules, particularly fluorinated compounds.[1]

• Materials Science : It is used to modify the properties of polymers.[1]

Safety and Handling

Isopropyl trifluoroacetate is a highly flammable liquid and vapor that can cause severe skin burns and eye damage.[5][7] It may also cause respiratory irritation.[5]

Hazard Identification and Precautionary Measures

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Flammable Liquid	GHS02	Danger	H225: Highly flammable liquid and vapor
Skin Corrosion/Irritation	GHS05	Danger	H314: Causes severe skin burns and eye damage
Serious Eye Damage/Irritation	GHS05	Danger	H318: Causes serious eye damage
Specific target organ toxicity — single exposure	GHS07	Warning	H335: May cause respiratory irritation

Handling and Storage:

• Keep away from heat, sparks, open flames, and hot surfaces.[7][11]

• Keep the container tightly closed in a dry and well-ventilated place.[11]

• Use explosion-proof electrical, ventilating, and lighting equipment.[7]

• Wear protective gloves, protective clothing, and eye/face protection.[7][11]

• Ground and bond the container and receiving equipment to prevent static discharge.[7][11]

First Aid Measures:

• In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with water.[7]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[7]

• If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[7]

• If swallowed: Rinse mouth with water. Do not induce vomiting.[7]

In all cases of exposure, seek immediate medical attention.[7][11]

Conclusion

Isopropyl trifluoroacetate is a valuable chemical reagent with a well-defined set of physical and chemical properties. Its utility in organic synthesis, particularly for the production of pharmaceuticals and agrochemicals, is well-established.[1][2] A thorough understanding of its properties, reactivity, and safe handling procedures is crucial for its effective and safe utilization in research and industrial settings.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. CAS 400-38-4: Isopropyl trifluoroacetate | CymitQuimica [cymitquimica.com]
• 4. Isopropyl trifluoroacetate (CAS 400-38-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Isopropyl trifluoroacetate | C5H7F3O2 | CID 78998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemwhat.com [chemwhat.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. ISOPROPYL TRIFLUOROACETATE | 400-38-4 [chemicalbook.com]
• 9. nbinno.com [nbinno.com]
• 10. synquestlabs.com [synquestlabs.com]
• 11. fishersci.com [fishersci.com]
• 12. ISOPROPYL TRIFLUOROACETATE synthesis - chemicalbook [chemicalbook.com]

Isopropyl Trifluoroacetate (CAS 400-38-4): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of isopropyl trifluoroacetate (B77799) (CAS 400-38-4), a versatile reagent and intermediate with significant applications in organic synthesis, particularly within the pharmaceutical and agrochemical industries. This document consolidates key physical, chemical, and spectroscopic data, alongside detailed experimental protocols and safety information, to support its effective and safe use in research and development.

Chemical and Physical Properties

Isopropyl trifluoroacetate is a colorless liquid with a characteristically fruity or sweet odor.[1] It is an ester derived from trifluoroacetic acid and isopropanol (B130326).[1] Its high volatility and low viscosity make it a useful solvent in certain chemical processes.[1] The presence of the trifluoromethyl group imparts unique electronic properties, enhancing its reactivity in various chemical transformations, notably in nucleophilic substitution reactions.[1]

Table 1: Physical and Chemical Properties of Isopropyl Trifluoroacetate

Property	Value	Source(s)
CAS Number	400-38-4	[1]
Molecular Formula	C₅H₇F₃O₂	[1]
Molecular Weight	156.10 g/mol	[2]
Appearance	Clear, colorless liquid	[1]
Boiling Point	73 °C	[2]
Melting Point	< -78 °C	[2]
Density	1.108 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.319
Flash Point	16 °F	[2]
Solubility	Soluble in organic solvents	[1]

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of isopropyl trifluoroacetate.

Table 2: Spectroscopic Data for Isopropyl Trifluoroacetate

Spectrum Type	Key Peaks / Signals	Source(s)
¹H NMR	Spectra available for viewing.	[2]
¹³C NMR	Spectra available for viewing.	[3]
¹⁹F NMR	Spectra available for viewing.	[3]
Mass Spectrometry (GC-MS)	Spectra available for viewing.	[1][2]
Infrared (IR) Spectroscopy	Spectra available for viewing.	[2]
Raman Spectroscopy	Spectra available for viewing.	[2]

Synthesis of Isopropyl Trifluoroacetate

Isopropyl trifluoroacetate can be synthesized through the esterification of isopropanol with a trifluoroacetylating agent. Two common laboratory-scale methods are detailed below.

Experimental Protocol: Esterification of Isopropanol with Trifluoroacetic Anhydride (B1165640)

This method is a straightforward approach for the laboratory synthesis of isopropyl trifluoroacetate.

Materials:

• Isopropanol

• Trifluoroacetic anhydride (TFAA)

• Pyridine (B92270) (optional, as a catalyst and acid scavenger)

• Diethyl ether or Dichloromethane (solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Reflux condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve isopropanol (1.0 eq) in diethyl ether or dichloromethane.

• Cool the solution in an ice bath.

• Slowly add trifluoroacetic anhydride (1.1 eq) dropwise to the stirred solution. If desired, pyridine (1.1 eq) can be added to the isopropanol solution before the addition of TFAA.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, transfer the reaction mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator.

• The crude product can be purified by fractional distillation to yield pure isopropyl trifluoroacetate.

Experimental Protocol: Synthesis from Isopropanol and Trifluoroacetyl Fluoride (B91410)

This industrial synthesis method can be adapted for a laboratory setting with appropriate safety precautions for handling gaseous reagents.[4]

Materials:

• Isopropanol

• Potassium fluoride

• Trifluoroacetyl fluoride gas

• Closed reactor with a stirrer

• Filtration apparatus

• Distillation apparatus

Procedure:

• In a reaction vessel with a stirrer, add isopropanol.[4]

• With stirring, slowly add potassium fluoride to create a mixture.[4]

• Transfer this mixture to a closed reactor equipped with a stirrer.[4]

• Begin stirring and introduce trifluoroacetyl fluoride gas into the mixture.[4]

• Control the reaction temperature at approximately 45 °C for about 3.5 hours.[4]

• After the reaction is complete, filter the product to remove solid potassium bifluoride (KHF₂).[4]

• The resulting filtrate is then purified by distillation to obtain isopropyl trifluoroacetate. The reported yield for this process is high, around 92.9%.[4]

Diagram 1: General workflow for the synthesis of isopropyl trifluoroacetate via esterification.

Applications in Organic Synthesis

Isopropyl trifluoroacetate is a key reagent for introducing the trifluoroacetyl group into molecules, a common strategy in drug development to enhance metabolic stability and biological activity.[5]

Experimental Protocol: Trifluoroacetylation of an Amine

This protocol provides a general procedure for the N-trifluoroacetylation of a primary or secondary amine.

Materials:

• Amine substrate

• Isopropyl trifluoroacetate

• A suitable aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

• A non-nucleophilic base (e.g., Triethylamine, Diisopropylethylamine) (optional, but recommended)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere apparatus (e.g., nitrogen or argon balloon)

• Standard workup and purification equipment

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the amine substrate (1.0 eq) in the chosen aprotic solvent.

• If using a base, add the non-nucleophilic base (1.1 - 1.5 eq) to the solution.

• Add isopropyl trifluoroacetate (1.1 - 1.5 eq) to the stirred solution at room temperature. The reaction is often exothermic, so controlled addition may be necessary.

• Stir the reaction mixture at room temperature until the starting amine is consumed, as monitored by TLC or LC-MS.

• Upon completion, the reaction mixture can be quenched with water or a dilute aqueous acid solution.

• Extract the product with a suitable organic solvent.

• Wash the combined organic layers with water and brine, then dry over an anhydrous drying agent.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography, recrystallization, or distillation.

Diagram 2: Signaling pathway for the trifluoroacetylation of an amine using isopropyl trifluoroacetate.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

A general protocol for the analysis of volatile acetate (B1210297) compounds can be adapted for isopropyl trifluoroacetate.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary Column (e.g., DB-624 or equivalent)

GC Conditions (suggested starting point):

• Injector Temperature: 250 °C

• Carrier Gas: Helium

• Oven Program: Initial temperature of 40-70 °C, hold for 2 minutes, then ramp at 10-20 °C/min to 250 °C.

• Injection Mode: Split or splitless, depending on the concentration.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 35-300

Sample Preparation:

• Prepare a dilute solution of isopropyl trifluoroacetate in a volatile organic solvent (e.g., hexane, ethyl acetate).

• If analyzing in a complex matrix, appropriate sample extraction and clean-up procedures should be employed.

Safety and Handling

Isopropyl trifluoroacetate is a highly flammable liquid and vapor and causes severe skin burns and eye damage.[6] It may also cause respiratory irritation.[2]

Table 3: Hazard and Precautionary Statements

GHS Classification	Statement
H225	Highly flammable liquid and vapor
H314	Causes severe skin burns and eye damage
H335	May cause respiratory irritation
P210	Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.
P260	Do not breathe dust/fume/gas/mist/vapors/spray.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P303+P361+P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P403+P235	Store in a well-ventilated place. Keep cool.

Handling Recommendations:

• Handle in a well-ventilated area, preferably in a fume hood.[7]

• Use personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4]

• Keep away from ignition sources and use non-sparking tools.[4][7]

• Ground and bond containers and receiving equipment to prevent static discharge.[6]

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

• Incompatible with strong oxidizing agents, strong acids, and strong bases.[8]

This technical guide is intended for use by qualified professionals. Always consult the latest Safety Data Sheet (SDS) before handling isopropyl trifluoroacetate.

References

• 1. Isopropyl trifluoroacetate [webbook.nist.gov]
• 2. Isopropyl trifluoroacetate | C5H7F3O2 | CID 78998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. ISOPROPYL TRIFLUOROACETATE synthesis - chemicalbook [chemicalbook.com]
• 5. US4701551A - Process for preparing trifluoroacetic or trichloroacetic acid esters - Google Patents [patents.google.com]
• 6. CN103611569B - Catalyst for synthesizing isopropyl trifluoroacetate by esterification and preparation method thereof - Google Patents [patents.google.com]
• 7. Isopropyl trifluoroacetate [webbook.nist.gov]
• 8. govinfo.gov [govinfo.gov]

Synthesis of "Isopropyl trifluoroacetate" from trifluoroacetic acid

An In-depth Technical Guide to the Synthesis of Isopropyl Trifluoroacetate (B77799) from Trifluoroacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of isopropyl trifluoroacetate from trifluoroacetic acid. Isopropyl trifluoroacetate is a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals, primarily utilized for the introduction of the trifluoromethyl group.[1][2] This document details various synthetic methodologies, with a focus on the direct esterification of trifluoroacetic acid.

Synthetic Routes Overview

Several methods have been reported for the synthesis of isopropyl trifluoroacetate, starting from different trifluoroacetyl sources. The primary routes include:

• Direct Esterification of Trifluoroacetic Acid: This is a straightforward approach involving the reaction of trifluoroacetic acid with isopropanol (B130326), typically in the presence of a catalyst.

• From Trifluoroacetyl Halides: Trifluoroacetyl chloride or fluoride (B91410) can be reacted with isopropanol to yield the desired ester.[3][4]

This guide will focus on the direct esterification method due to its atom economy and the ready availability of the starting materials.

Direct Esterification of Trifluoroacetic Acid with Isopropanol

The direct esterification of trifluoroacetic acid with isopropanol is an equilibrium-limited reaction. To drive the reaction towards the product side, a catalyst is often employed, and in some procedures, a dehydrating agent or removal of water is necessary.

Catalysis with Hydrofluoric Acid

A high-yield synthesis can be achieved using liquid hydrofluoric acid as a catalyst. This method has the advantage of proceeding at or near room temperature and allows for product separation by simple decantation, avoiding the need for distillation.[5]

The following protocol is adapted from a patented procedure:[5]

• To a 250-ml polyethylene (B3416737) reactor, introduce 57 g (0.5 mol) of trifluoroacetic acid.

• Add 30 g (0.5 mol) of isopropanol to the reactor.

• Carefully add 10 g (0.5 mol) of anhydrous hydrofluoric acid and 18 g (1.0 mol) of water.

• Stir the reaction mixture at a temperature of 10-15°C for 3 hours.

• Upon completion of stirring, the reaction mixture will separate into two immiscible phases.

• Separate the two phases by decantation to recover the crude isopropyl trifluoroacetate.

• Further purification, if necessary, can be achieved by standard techniques such as distillation.

Reactant/Product	Molar Mass ( g/mol )	Amount (g)	Moles (mol)	Yield (%)	Purity (%)
Trifluoroacetic Acid	114.02	57	0.5	-	-
Isopropanol	60.10	30	0.5	-	-
Isopropyl Trifluoroacetate	156.10	74	0.474	95	>98 (GC)

Table 1: Quantitative data for the synthesis of isopropyl trifluoroacetate using hydrofluoric acid catalysis.[5]

Other Catalytic Systems

Research has also been conducted on other catalysts for the esterification of trifluoroacetic acid. While specific examples for isopropanol are less detailed in the provided search results, analogous esterifications suggest that solid acid catalysts, such as ion-exchange resins (e.g., Amberlyst-15), could be employed.[6][7] These catalysts offer advantages in terms of ease of separation and potential for recycling. Another patented method utilizes a catalyst made of neodymium trifluoroacetate on a resin-based spherical activated carbon.[8]

Alternative Synthetic Routes

For completeness, alternative syntheses of isopropyl trifluoroacetate are briefly described below.

From Trifluoroacetyl Chloride

This method involves the reaction of trifluoroacetyl chloride with isopropanol. A key feature of one patented procedure is the use of a "heel" of the product, isopropyl trifluoroacetate, as the reaction solvent.[3]

• A heel of isopropyl trifluoroacetate is cooled to a low temperature (e.g., -19°C).

• Trifluoroacetyl chloride is added to the cooled product.

• Isopropanol is then added portion-wise over a period of time while maintaining the low temperature.

• The mixture is allowed to warm to room temperature.

• The resulting product is of high purity.[3]

Reactant/Product	Amount (g)	Purity (%)
Isopropyl Trifluoroacetate (heel)	180	-
Trifluoroacetyl Chloride	132.5	-
Isopropanol	60.7	-
Isopropyl Trifluoroacetate (final)	282.6	>97

Table 2: Quantitative data for the synthesis from trifluoroacetyl chloride.[3]

From Trifluoroacetyl Fluoride

Another approach utilizes trifluoroacetyl fluoride as the acylating agent in the presence of potassium fluoride.[4]

• Isopropanol is mixed with potassium fluoride.

• Trifluoroacetyl fluoride gas is passed through the mixture.

• The reaction is conducted at a specific temperature (e.g., 45°C) for a set duration.

• The solid byproduct (KHF2) is removed by filtration.

• The filtrate is purified by rectification to yield the final product.[4]

Reactant/Product	Amount (kg)	Yield (%)
Isopropanol	12	-
Potassium Fluoride	5.8	-
Trifluoroacetyl Fluoride	11.6	-
Isopropyl Trifluoroacetate	14.5	92.9

Table 3: Quantitative data for the synthesis from trifluoroacetyl fluoride.[4]

Reaction Mechanisms and Workflows

To visualize the chemical process and experimental steps, the following diagrams are provided.

Figure 1: Experimental workflow for the synthesis of isopropyl trifluoroacetate using hydrofluoric acid catalysis.

Figure 2: Simplified reaction mechanism for the acid-catalyzed esterification of trifluoroacetic acid.

Safety Considerations

• Trifluoroacetic acid is a corrosive and toxic liquid with a high vapor pressure. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.[9]

• Hydrofluoric acid is extremely corrosive and toxic. It can cause severe burns to the skin, eyes, and lungs. Specialized training and PPE are required when handling this substance.

• Trifluoroacetyl halides are also corrosive and toxic.

• Isopropyl trifluoroacetate is a flammable liquid. Standard precautions for handling flammable organic compounds should be followed.

Conclusion

The synthesis of isopropyl trifluoroacetate from trifluoroacetic acid can be effectively achieved through direct esterification, particularly with the use of hydrofluoric acid as a catalyst, which offers high yields and a simplified workup procedure. Alternative routes from trifluoroacetyl halides also provide viable, high-purity pathways. The choice of method will depend on the availability of starting materials, equipment, and safety considerations. The information provided in this guide serves as a valuable resource for researchers and professionals in the field of drug development and chemical synthesis.

References

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 400-38-4: Isopropyl trifluoroacetate | CymitQuimica [cymitquimica.com]
• 3. US6278015B1 - Process for trifluoroacetate esters and thioesters - Google Patents [patents.google.com]
• 4. ISOPROPYL TRIFLUOROACETATE synthesis - chemicalbook [chemicalbook.com]
• 5. US4701551A - Process for preparing trifluoroacetic or trichloroacetic acid esters - Google Patents [patents.google.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. CN103611569B - Catalyst for synthesizing isopropyl trifluoroacetate by esterification and preparation method thereof - Google Patents [patents.google.com]
• 9. pubs.acs.org [pubs.acs.org]

Isopropyl Trifluoroacetate: A Technical Guide to its Application as a Trifluoromethylating Agent in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of a trifluoromethyl (-CF3) group is a critical strategy in modern medicinal chemistry. This moiety can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity, thereby improving its pharmacokinetic and pharmacodynamic properties. Isopropyl trifluoroacetate (B77799) has emerged as a valuable reagent for introducing the trifluoromethyl group, particularly in the synthesis of α-aryl-α-trifluoromethyl alcohols, which are important structural motifs in various biologically active compounds. This technical guide provides an in-depth overview of the use of isopropyl trifluoroacetate as a trifluoromethylating agent, focusing on its primary application in conjunction with Grignard reagents.

Core Application: Synthesis of α-Aryl-α-Trifluoromethyl Alcohols via Grignard Reagents

Isopropyl trifluoroacetate serves as an effective trifluoroacetylating agent that, in a tandem reaction with organometallic reagents like Grignard reagents, facilitates the formation of trifluoromethylated alcohols. The overall transformation is a one-pot process that combines a trifluoroacetylation with an in-situ reduction.

Reaction Mechanism

The reaction of isopropyl trifluoroacetate with a Grignard reagent (R-MgX) proceeds through a two-stage mechanism:

• Trifluoroacetylation: The Grignard reagent performs a nucleophilic attack on the carbonyl carbon of isopropyl trifluoroacetate. This results in the formation of a transient trifluoromethyl ketone intermediate and magnesium isopropoxide.

• Meerwein-Ponndorf-Verley (MPV) Type Reduction: The newly formed trifluoromethyl ketone is then reduced in situ by the magnesium isopropoxide generated in the first step. This reduction proceeds through a six-membered ring transition state, transferring a hydride from the isopropoxide to the ketone's carbonyl carbon, yielding the final α-aryl-α-trifluoromethyl alcohol.[1][2]

Figure 1: Reaction mechanism of trifluoromethylation using isopropyl trifluoroacetate and a Grignard reagent.

Quantitative Data

Comprehensive quantitative data on the substrate scope for isopropyl trifluoroacetate is limited in publicly available literature. The following table summarizes representative yields for the synthesis of α-aryl-α-trifluoromethyl alcohols using trifluoroacetic acid esters and Grignard reagents. It is important to note that reaction conditions and the specific ester used can significantly influence yields.

Entry	Aryl Halide Precursor for Grignard Reagent	Trifluoroacetate Ester	Product Yield (%)	Byproduct Yield (%)
1	Ethyl 4-iodobenzoate	Isopropyl trifluoroacetate	42	10 (bis-aldol)
2	1-Iodo-4-methoxybenzene	2,2,2-Trifluoroethyl trifluoroacetate	81	Not reported
3	2-Iodo-9,9-dimethylfluorene	2,2,2-Trifluoroethyl trifluoroacetate	76	Not reported
4	3-Iodopyridine	2,2,2-Trifluoroethyl trifluoroacetate	85	Not reported

Yields are based on published data and may vary depending on specific experimental conditions. Data for entries 2-4 are for a related trifluoroacetate ester and are provided for comparative purposes.[3]

Experimental Protocols

The following is a generalized, representative experimental protocol for the synthesis of α-aryl-α-trifluoromethyl alcohols using isopropyl trifluoroacetate and a Grignard reagent.

Materials:

• Isopropyl trifluoroacetate

• Aryl halide (e.g., aryl iodide or aryl bromide)

• Magnesium turnings

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Diethyl Ether)

• Iodine (for Grignard initiation)

• Anhydrous workup reagents (e.g., saturated aqueous ammonium (B1175870) chloride, hydrochloric acid)

• Organic solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

Generalized Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, magnetic stirrer, and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium.

  • Dissolve the aryl halide in anhydrous THF and add it to the dropping funnel.

  • Add a small portion of the aryl halide solution to the magnesium turnings. The reaction is initiated when the color of the iodine disappears and the solution becomes cloudy and begins to reflux.

  • Once the reaction has started, add the remaining aryl halide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until the magnesium is consumed.

• Trifluoromethylation and In-situ Reduction:

  • Cool the freshly prepared Grignard reagent solution in an ice bath.

  • Add isopropyl trifluoroacetate dropwise to the cooled Grignard solution while maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours to overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup and Purification:

  • Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired α-aryl-α-trifluoromethyl alcohol.

Figure 2: Generalized experimental workflow for the synthesis of α-aryl-α-trifluoromethyl alcohols.

Conclusion

Isopropyl trifluoroacetate is a practical and effective reagent for the synthesis of α-aryl-α-trifluoromethyl alcohols through a one-pot reaction with Grignard reagents. This method offers a straightforward approach to installing a trifluoromethyl group adjacent to a newly formed stereocenter. While the substrate scope with isopropyl trifluoroacetate itself is not as extensively documented as with other trifluoromethylating agents, the underlying tandem trifluoroacetylation/MPV reduction mechanism provides a solid foundation for its application in medicinal chemistry and drug discovery programs. Further research into expanding the substrate scope and optimizing reaction conditions will undoubtedly increase the utility of this valuable synthetic tool.

References

• 1. researchgate.net [researchgate.net]
• 2. مرکز منطقه ای اطلاع رساني علوم و فناوري - Unusual reactions of Grignard reagents toward fluoroalkylated esters [search.isc.ac]
• 3. scribd.com [scribd.com]

Isopropyl Trifluoroacetate as a Proton Donor: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropyl trifluoroacetate (B77799) (ITFA) is a versatile reagent in organic synthesis, recognized for its role as a trifluoroacetylating agent. However, its capacity to function as a proton donor, a consequence of the profound electron-withdrawing nature of the trifluoromethyl group, is a less explored but significant aspect of its reactivity. This technical guide provides an in-depth analysis of the mechanism of action of isopropyl trifluoroacetate as a proton donor, focusing on the acidity of its α-hydrogens. This document synthesizes theoretical principles, data from analogous compounds, and proposes experimental protocols to elucidate its proton-donating capabilities, offering valuable insights for its application in research and drug development.

Introduction

Isopropyl trifluoroacetate (ITFA), with the chemical formula C₅H₇F₃O₂, is an ester of trifluoroacetic acid and isopropanol. The presence of the trifluoromethyl (-CF₃) group dramatically influences the electronic properties of the molecule, rendering the α-hydrogen on the isopropyl moiety significantly more acidic than those in typical aliphatic esters. This enhanced acidity allows ITFA to act as a proton donor in the presence of a suitable base, forming a resonance-stabilized enolate intermediate. Understanding this mechanism is crucial for predicting and controlling reactions where ITFA is used, potentially leading to novel synthetic strategies.

The Core Mechanism: Proton Donation from the α-Carbon

The primary mechanism for isopropyl trifluoroacetate's action as a proton donor involves the abstraction of a proton from the carbon atom adjacent to the ester oxygen (the α-carbon of the isopropyl group). This process is facilitated by the strong inductive effect of the trifluoromethyl group.

The Inductive Effect of the Trifluoromethyl Group

The three highly electronegative fluorine atoms in the trifluoromethyl group exert a powerful electron-withdrawing inductive effect (-I effect). This effect is transmitted through the sigma bonds of the molecule, polarizing the C-C and C-O bonds and ultimately drawing electron density away from the C-H bond of the isopropyl group's methine proton. This polarization weakens the C-H bond, making the proton more susceptible to abstraction by a base.

Enolate Formation and Stabilization

Upon deprotonation by a base, ITFA forms a resonance-stabilized enolate anion. The negative charge on the α-carbon is delocalized onto the electronegative oxygen atom of the carbonyl group, significantly stabilizing the conjugate base and thus increasing the acidity of the parent compound.

Quantitative Acidity: pKa Estimation

Compound	Functional Group	Approximate pKa of α-Hydrogen	Reference
Acetone	Ketone	19-21	[1][2][3]
Ethyl Acetate	Ester	~25	[2][3]
Ethyl Trifluoroacetate	Fluoroester	Not available
Isopropyl Trifluoroacetate	Fluoroester	Estimated < 25
1,3-Diketone	β-Diketone	~9	[2]
β-Ketoester	β-Ketoester	~11	[2]

Table 1: Approximate pKa values of α-hydrogens in various carbonyl compounds.

The electron-donating nature of the alkoxy group in a standard ester makes the α-hydrogens less acidic than in a ketone.[3] However, the powerful inductive effect of the trifluoromethyl group in ITFA is expected to significantly lower the pKa of its α-hydrogen compared to a non-fluorinated ester like ethyl acetate, making it a more potent proton donor.

Proposed Experimental Protocol: Determination of the pKa of Isopropyl Trifluoroacetate's α-Hydrogen

To empirically determine the proton-donating ability of ITFA, a precise measurement of its α-hydrogen's pKa is necessary. A potentiometric titration is a suitable method for this determination.

Materials and Equipment

• Isopropyl trifluoroacetate (high purity)

• A strong, non-nucleophilic base (e.g., Lithium diisopropylamide - LDA)

• Anhydrous, aprotic solvent (e.g., Tetrahydrofuran - THF)

• Calibrated pH meter or potentiometer with a suitable electrode for non-aqueous solutions

• Autotitrator or manual titration setup

• Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

• Standard buffer solutions for calibration

Procedure

• Preparation of the Titrand: A solution of isopropyl trifluoroacetate of known concentration (e.g., 0.01 M) is prepared in the anhydrous solvent under an inert atmosphere.

• Preparation of the Titrant: A standardized solution of the strong base (e.g., 0.1 M LDA in THF) is prepared and stored under an inert atmosphere.

• Calibration: The potentiometer is calibrated using standard buffers appropriate for the solvent system.

• Titration: The ITFA solution is titrated with the strong base solution at a constant, slow rate. The potential (or pH) is recorded after each addition of the titrant.

• Data Analysis: A titration curve is generated by plotting the potential (or pH) versus the volume of titrant added. The equivalence point is determined from the inflection point of the curve. The pKa is then calculated from the potential at the half-equivalence point.

Signaling Pathways and Logical Relationships

The role of isopropyl trifluoroacetate as a proton donor can be integrated into various reaction pathways. Its ability to generate a nucleophilic enolate intermediate opens up possibilities for subsequent C-C bond formation reactions.

Conclusion

The unique electronic environment created by the trifluoromethyl group confers significant proton donor capabilities upon isopropyl trifluoroacetate, specifically at the α-position of the isopropyl moiety. While direct experimental data on its pKa remains to be established, theoretical considerations and analogies with related compounds strongly support this mechanism. The formation of a resonance-stabilized enolate intermediate upon deprotonation is the key feature of this reactivity. The proposed experimental protocol provides a clear pathway for the quantitative characterization of ITFA's acidity. A thorough understanding of this proton donor mechanism will undoubtedly facilitate the rational design of new synthetic methodologies and the optimization of existing processes where isopropyl trifluoroacetate is a key reagent, particularly in the fields of medicinal chemistry and materials science. Further research, including kinetic isotope effect studies and computational modeling, would provide a more complete picture of the dynamics of proton transfer from this versatile fluorinated ester.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pharmaxchange.info [pharmaxchange.info]
• 3. Ch21: Acidity of alpha hydrogens [chem.ucalgary.ca]

An In-depth Technical Guide to the Solubility of Isopropyl Trifluoroacetate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of isopropyl trifluoroacetate (B77799) in common organic solvents. Due to a lack of extensive, publicly available quantitative data for this specific compound, this guide presents qualitative solubility information based on chemical principles and available documentation. Furthermore, it offers a detailed experimental protocol for the quantitative determination of its solubility, enabling researchers to generate precise data for their specific applications.

Introduction to Isopropyl Trifluoroacetate

Isopropyl trifluoroacetate (IPTFA) is a fluorinated ester with the chemical formula C₅H₇F₃O₂. It is a colorless liquid known for its utility as a reagent in organic synthesis and as a solvent in various chemical processes.[1] The trifluoromethyl group significantly influences its chemical and physical properties, including its solubility.

Qualitative Solubility of Isopropyl Trifluoroacetate

Based on the principle of "like dissolves like," isopropyl trifluoroacetate, a moderately polar aprotic ester, is expected to be soluble in a wide range of common organic solvents.[2] General statements from chemical suppliers confirm that it is soluble in organic solvents.[1] The miscibility of fluorinated esters with organic solvents can be influenced by the degree of fluorination and the nature of the organic solvent.

For practical lab work, isopropyl trifluoroacetate is expected to be miscible with a variety of common organic solvents. A summary of this expected qualitative solubility is presented in Table 1.

Table 1: Qualitative Solubility of Isopropyl Trifluoroacetate in Common Organic Solvents

Solvent	Chemical Formula	Polarity	Expected Solubility
Acetone	C₃H₆O	Polar Aprotic	Miscible
Acetonitrile	C₂H₃N	Polar Aprotic	Miscible
Dichloromethane (DCM)	CH₂Cl₂	Polar Aprotic	Miscible
Dimethylformamide (DMF)	C₃H₇NO	Polar Aprotic	Miscible
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Polar Aprotic	Miscible
Ethanol	C₂H₅OH	Polar Protic	Miscible
Ethyl Acetate	C₄H₈O₂	Polar Aprotic	Miscible
Hexanes	C₆H₁₄	Nonpolar	Soluble
Methanol	CH₃OH	Polar Protic	Miscible
Tetrahydrofuran (THF)	C₄H₈O	Polar Aprotic	Miscible
Toluene	C₇H₈	Nonpolar	Soluble

Disclaimer: This table is based on general chemical principles and qualitative statements. For precise quantitative data, experimental determination is necessary.

Comparative Solubility Data: Isopropyl Acetate

To provide a potential, albeit approximate, quantitative context, the solubility of a structurally similar, non-fluorinated ester, isopropyl acetate, is presented in Table 2. The presence of the trifluoromethyl group in isopropyl trifluoroacetate will alter its polarity and intermolecular interactions, and thus its solubility will differ from that of isopropyl acetate.

Table 2: Quantitative Solubility of Isopropyl Acetate in Water and Selected Organic Solvents

Solvent	Temperature (°C)	Solubility ( g/100g of solvent)
Water	20	3.1
Ethanol	25	Miscible
Diethyl Ether	25	Miscible
Acetone	25	Miscible

Note: This data is for Isopropyl Acetate and should be used only as a rough comparative guide.

Experimental Protocol for Quantitative Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound in a solvent.[3][4]

4.1. Materials and Equipment

• Isopropyl trifluoroacetate (solute)

• Organic solvent of interest

• Analytical balance (accurate to ±0.1 mg)

• Thermostatically controlled shaker or water bath

• Vials with airtight caps (B75204) (e.g., screw-cap vials with PTFE-lined septa)

• Syringe filters (chemically compatible with the solvent and solute)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy)

4.2. Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of isopropyl trifluoroacetate to a vial containing a known volume or mass of the organic solvent. The presence of undissolved solute is crucial to ensure saturation.

  • Securely cap the vial to prevent solvent evaporation.

  • Place the vial in a thermostatically controlled shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to allow it to reach equilibrium. A duration of 24 to 48 hours is typically recommended.

• Phase Separation:

  • After the equilibration period, cease agitation and allow the vial to stand undisturbed in the temperature-controlled environment for several hours (e.g., 2-4 hours) to allow the excess undissolved solute to settle.

• Sample Withdrawal and Filtration:

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pipette or syringe. Be cautious not to disturb the settled excess solute.

  • Immediately filter the withdrawn sample through a chemically compatible syringe filter into a clean, pre-weighed vial. This step is critical to remove any microscopic undissolved particles.

• Quantification of the Solute:

  • Determine the concentration of isopropyl trifluoroacetate in the filtered sample using a pre-calibrated analytical method (e.g., GC-FID, HPLC, or NMR).

  • Alternatively, for a gravimetric determination, evaporate the solvent from the filtered sample under controlled conditions (e.g., in a vacuum oven at a temperature below the boiling point of the solute) and weigh the remaining residue.

• Calculation of Solubility:

  • From the determined concentration and the volume of the sample, or from the mass of the residue, calculate the solubility of isopropyl trifluoroacetate in the chosen solvent. Express the solubility in appropriate units, such as g/100 mL, g/kg, or mol/L.

4.3. Experimental Workflow Diagram

Caption: Workflow for the experimental determination of solubility.

Factors Influencing Solubility

Researchers should be aware of several factors that can influence the measured solubility of isopropyl trifluoroacetate:

• Temperature: Solubility is generally temperature-dependent. It is crucial to control and report the temperature at which the solubility is determined.

• Purity of Solute and Solvent: Impurities in either the isopropyl trifluoroacetate or the organic solvent can affect the solubility. Use high-purity materials for accurate measurements.

• Equilibration Time: Sufficient time must be allowed for the system to reach equilibrium. Inadequate equilibration time can lead to an underestimation of the solubility.

• pH (for aqueous solutions): While this guide focuses on organic solvents, if working with aqueous or mixed-solvent systems, the pH can significantly impact the solubility of esters, which can be susceptible to hydrolysis under acidic or basic conditions.

Conclusion

References

• 1. chemimpex.com [chemimpex.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. researchgate.net [researchgate.net]
• 4. lup.lub.lu.se [lup.lub.lu.se]

The Strategic Role of Isopropyl Trifluoroacetate in the Advancement of Fluorinated Compounds

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern drug discovery and materials science, often imparting enhanced metabolic stability, increased binding affinity, and improved lipophilicity. Among the various reagents utilized for this purpose, isopropyl trifluoroacetate (B77799) has emerged as a versatile and efficient building block for the introduction of the trifluoroacetyl group. This technical guide provides a comprehensive overview of the synthesis, properties, and applications of isopropyl trifluoroacetate in the production of fluorinated compounds, with a focus on experimental protocols and quantitative data to aid researchers in their synthetic endeavors.

Physicochemical Properties and Synthesis of Isopropyl Trifluoroacetate

Isopropyl trifluoroacetate is a colorless liquid with a boiling point of approximately 73°C.[1] Its unique trifluoroacetate group enhances its reactivity and solubility in a range of organic solvents, making it a valuable reagent in organic synthesis.[1]

A robust, large-scale synthesis of isopropyl trifluoroacetate has been developed, providing a reliable source of this key reagent. The process involves the reaction of isopropanol (B130326) with trifluoroacetyl fluoride (B91410) in the presence of potassium fluoride.

Table 1: Large-Scale Synthesis of Isopropyl Trifluoroacetate [2]

Reactant 1	Reactant 2	Catalyst	Temperature	Time	Product	Yield
Isopropanol (12 kg)	Trifluoroacetyl fluoride (11.6 kg)	Potassium fluoride (5.8 kg)	45°C	3.5 hours	Isopropyl trifluoroacetate	92.9%

Experimental Protocol: Synthesis of Isopropyl Trifluoroacetate[2]

• In a reaction kettle equipped with a stirrer, 12 kg of isopropanol is charged.

• With stirring, 5.8 kg of potassium fluoride is slowly added to the isopropanol to form a mixture.

• The mixture is then transferred to a closed reactor with a stirrer.

• Stirring is initiated, and 11.6 kg of trifluoroacetyl fluoride gas is passed into the reactor.

• The reaction temperature is maintained at 45°C for 3.5 hours.

• Upon completion, the reaction product is filtered to remove the solid potassium bifluoride (KHF2) byproduct.

• The filtrate is then transferred to a rectification column for distillation to yield 14.5 kg of pure isopropyl trifluoroacetate.

The following diagram illustrates the workflow for the synthesis of isopropyl trifluoroacetate:

References

• 1. ISOPROPYL TRIFLUOROACETATE synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Isopropyl Trifluoroacetate for N-Trifluoroacetylation of Amines in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of isopropyl trifluoroacetate (B77799) and its application as an efficient reagent for the N-trifluoroacetylation of amines, a crucial step for the protection of amino groups in peptide synthesis and other organic chemistry applications. While not a direct peptide coupling reagent, isopropyl trifluoroacetate serves as a valuable tool for introducing the trifluoroacetyl (Tfa) protecting group, which can be advantageous in specific synthetic strategies.

Introduction

In peptide synthesis, the protection of the α-amino group of amino acids is fundamental to prevent undesired side reactions and ensure the correct peptide sequence. The trifluoroacetyl (Tfa) group is a useful N-terminal protecting group due to its stability under certain conditions and its facile cleavage under mild basic conditions. Isopropyl trifluoroacetate has emerged as a practical reagent for the introduction of the Tfa group, offering advantages in handling and reactivity. This document outlines the synthesis of isopropyl trifluoroacetate and provides a detailed protocol for its use in the N-trifluoroacetylation of amino acids.

Synthesis of Isopropyl Trifluoroacetate

Isopropyl trifluoroacetate can be synthesized through several methods. Below are protocols for three common approaches, with corresponding quantitative data summarized in Table 1.

Protocol 1: From Trifluoroacetyl Fluoride (B91410)

This method involves the reaction of trifluoroacetyl fluoride gas with isopropanol (B130326) in the presence of potassium fluoride.

Experimental Protocol:

• In a stirred reactor, add 12 kg of isopropanol.

• With stirring, slowly add 5.8 kg of potassium fluoride to create a mixture.

• Transfer the mixture to a closed reactor equipped with a stirrer.

• Introduce 11.6 kg of trifluoroacetyl fluoride gas into the mixture.

• Maintain the reaction temperature at 45°C for 3.5 hours.

• After the reaction, filter the mixture to remove the solid potassium bifluoride (KHF2) byproduct.

• The filtrate is then purified by distillation to obtain isopropyl trifluoroacetate.

Protocol 2: From Trifluoroacetyl Chloride

This protocol describes the reaction of trifluoroacetyl chloride with isopropanol.

Experimental Protocol:

• Cool a heel of 180 g of isopropyl trifluoroacetate to -19°C in a reaction vessel.

• Add 132.5 g of trifluoroacetyl chloride to the vessel, maintaining the temperature between -19°C and -25°C.

• Slowly add 48.6 g of isopropanol over 60 minutes, followed by an additional 12.1 g over 45 minutes.

• Allow the mixture to warm to room temperature with continuous stirring. Use a scrubber with 10% aqueous sodium hydroxide (B78521) to neutralize any evolved HCl gas.

• The resulting product is isopropyl trifluoroacetate.

Protocol 3: From Trifluoroacetic Acid

This method involves the direct esterification of trifluoroacetic acid with isopropanol using hydrofluoric acid as a catalyst.[1]

Experimental Protocol:

• In a polyethylene (B3416737) reactor, successively introduce 57 g (0.5 mol) of trifluoroacetic acid, 30 g (0.5 mol) of isopropanol, and 10 g (0.25 mol) of anhydrous hydrofluoric acid.[1]

• Stir the mixture at room temperature (approximately 15°C) for 3 hours.[1]

• The reaction mixture will separate into two immiscible phases.[1]

• Separate the two phases by decantation to recover the isopropyl trifluoroacetate layer.[1]

Data Presentation: Synthesis of Isopropyl Trifluoroacetate

Parameter	Protocol 1 (from Trifluoroacetyl Fluoride)	Protocol 2 (from Trifluoroacetyl Chloride)	Protocol 3 (from Trifluoroacetic Acid)[1]
Starting Materials	Isopropanol, Potassium Fluoride, Trifluoroacetyl Fluoride	Isopropanol, Trifluoroacetyl Chloride	Isopropanol, Trifluoroacetic Acid, Hydrofluoric Acid[1]
Reaction Temperature	45°C	-25°C to Room Temperature	15°C[1]
Reaction Time	3.5 hours	~2 hours	3 hours[1]
Yield	92.9%	>97% purity	95%[1]
Key Considerations	Requires handling of gaseous trifluoroacetyl fluoride.	Requires low-temperature control and scrubbing of HCl.	Uses highly corrosive hydrofluoric acid.[1]

Table 1. Summary of quantitative data for the synthesis of isopropyl trifluoroacetate.

Application in N-Trifluoroacetylation of Amino Acids

Isopropyl trifluoroacetate is an effective reagent for the selective trifluoroacetylation of the side-chain amino group of basic amino acids, such as lysine.

Protocol 4: N-ε-Trifluoroacetylation of L-Lysine

This protocol details the selective N-trifluoroacetylation of the ε-amino group of L-lysine in an aqueous medium.[2]

Experimental Protocol:

• Prepare a solution by dissolving 3.65 g (20 mmol) of L-lysine hydrochloride in 20 mL of 1N aqueous sodium hydroxide solution to achieve a pH of 10.5.[2]

• To this solution, add 3.90 g (25 mmol) of isopropyl trifluoroacetate.[2]

• Stir the reaction mixture vigorously at room temperature for 4 hours.[2]

• A white precipitate of N-ε-trifluoroacetyl-L-lysine will form.[2]

• Filter the reaction mixture to collect the precipitate.

• Wash the collected solid with ethanol.

• Dry the product under reduced pressure.

Data Presentation: N-ε-Trifluoroacetylation of L-Lysine

Parameter	Protocol 4[2]
Substrate	L-Lysine Hydrochloride[2]
Reagent	Isopropyl Trifluoroacetate[2]
Solvent	Aqueous Sodium Hydroxide[2]
pH	10.5[2]
Reaction Temperature	Room Temperature[2]
Reaction Time	4 hours[2]
Yield	1.32 g of N-ε-trifluoroacetyl-L-lysine[2]

Table 2. Summary of quantitative data for the N-ε-trifluoroacetylation of L-lysine.

Mandatory Visualizations

Synthesis Workflow of Isopropyl Trifluoroacetate

Caption: Workflow diagram for the synthesis of isopropyl trifluoroacetate.

N-Trifluoroacetylation Workflow

Caption: Workflow for the N-trifluoroacetylation of L-lysine.

Conclusion

Isopropyl trifluoroacetate is a versatile and valuable reagent in the field of peptide chemistry and organic synthesis. While not employed for direct peptide bond formation, its utility as a trifluoroacetylating agent for the protection of amine functionalities is well-documented. The protocols provided herein offer reliable methods for both the synthesis of isopropyl trifluoroacetate and its subsequent application in the N-trifluoroacetylation of amino acids, providing researchers with essential tools for their synthetic endeavors.

References

• 1. KR101083935B1 - Trifluoroacetylation for amines - Google Patents [patents.google.com]
• 2. EP0239063A2 - Process for preparing N-omega-trifluoroacetyl amino acid - Google Patents [patents.google.com]

Application Notes and Protocols for Trifluoroacetylation of Amines using Isopropyl Trifluoroacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifluoroacetylation is a crucial chemical transformation in organic synthesis, particularly in the fields of pharmaceutical and agrochemical development. The introduction of a trifluoroacetyl group (-COCF₃) to an amine can serve as a protective group, enhance the volatility of the compound for analytical purposes (e.g., gas chromatography), and modulate the biological activity of the parent molecule. Isopropyl trifluoroacetate (B77799) has emerged as a valuable reagent for this purpose, offering a stable and effective means of trifluoroacetylation.[1] This document provides detailed application notes and experimental protocols for the trifluoroacetylation of various amines using isopropyl trifluoroacetate.

Reaction Principle

The trifluoroacetylation of an amine with isopropyl trifluoroacetate is a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the isopropyl trifluoroacetate. This is often facilitated by a mild base, which deprotonates the amine, increasing its nucleophilicity.[1] The reaction proceeds to form a stable N-trifluoroacetylated amine and isopropanol (B130326) as a byproduct.

Reaction Scheme:

General reaction for the trifluoroacetylation of a primary amine.

Advantages of Isopropyl Trifluoroacetate

Isopropyl trifluoroacetate is a preferred reagent for trifluoroacetylation in many applications due to its:

• Stability: It is less sensitive to hydrolysis compared to more reactive agents like trifluoroacetic anhydride.

• Selectivity: It allows for controlled trifluoroacetylation, minimizing side reactions.

• Ease of Handling: As a liquid, it is relatively easy to handle and dispense in a laboratory setting.

Experimental Protocols

The following protocols provide detailed methodologies for the trifluoroacetylation of different classes of amines.

Protocol 1: Trifluoroacetylation of an Amino Acid (L-Lysine)

This protocol is adapted from a patented procedure for the selective N-trifluoroacetylation of the ε-amino group of L-lysine.

Materials:

• L-lysine hydrochloride

• 1N Sodium hydroxide (B78521) solution

• Isopropyl trifluoroacetate

• Ethanol

Procedure:

• Prepare a solution of L-lysine by dissolving 3.65 g (20 mmol) of L-lysine hydrochloride in 20 mL of 1N aqueous sodium hydroxide solution. Stir the mixture until the solid is completely dissolved. The pH of the solution should be approximately 10.5.

• To this solution, add 3.90 g (25 mmol) of isopropyl trifluoroacetate.

• Stir the reaction mixture vigorously at room temperature for 4 hours.

• A white precipitate of Nε-trifluoroacetyl-L-lysine will form.

• Collect the precipitate by filtration.

• Wash the collected solid with ethanol.

• Dry the product under reduced pressure.

Expected Yield: 1.32 g of Nε-trifluoroacetyl-L-lysine.

Protocol 2: General Procedure for Trifluoroacetylation of Primary and Secondary Amines (Hypothetical)

While specific literature examples for a broad range of simple amines are scarce, the following general procedure is based on established principles of N-acylation and can be used as a starting point for optimization.

Materials:

• Amine (e.g., Benzylamine, Aniline, Hexylamine)

• Isopropyl trifluoroacetate

• Triethylamine (B128534) or Pyridine (as a base)

• Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Organic solvent for extraction (e.g., Ethyl acetate)

Procedure:

• In a round-bottom flask, dissolve the amine (1 equivalent) in the chosen anhydrous solvent.

• Add the base (1.1 to 1.5 equivalents), for example, triethylamine or pyridine.

• Cool the mixture in an ice bath.

• Slowly add isopropyl trifluoroacetate (1.1 to 1.2 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-24 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent like ethyl acetate (B1210297) (3 x volume of aqueous layer).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or recrystallization as needed.

Quantitative Data Summary

The following table summarizes the available and expected yields for the trifluoroacetylation of various amines.

Amine Substrate	Amine Type	Reagent	Base/Catalyst	Solvent	Reaction Time	Temperature	Yield (%)
L-Lysine	Amino Acid (Primary)	Isopropyl trifluoroacetate	NaOH (pH 10.5)	Water	4 h	Room Temp.	~33%
Phenylamine (Aniline)	Aromatic (Primary)	Polymer-bound trifluoroacetyl	-	-	-	-	80%
Benzylamine	Aliphatic (Primary)	Polymer-bound trifluoroacetyl	-	-	-	-	91%
Hexylamine	Aliphatic (Primary)	Polymer-bound trifluoroacetyl	-	-	-	-	93%
Isopropylamine (B41738)	Aliphatic (Primary)	Polymer-bound trifluoroacetyl	-	-	-	-	90%

Note: Yields for aniline, benzylamine, hexylamine, and isopropylamine are based on reactions with a polymer-bound trifluoroacetylating agent and may serve as an estimate for reactions with isopropyl trifluoroacetate.

Visualizations

Experimental Workflow for Trifluoroacetylation

The following diagram illustrates the general workflow for the trifluoroacetylation of an amine in a laboratory setting.

A typical experimental workflow for N-trifluoroacetylation.

Reaction Mechanism Pathway

This diagram outlines the logical steps of the nucleophilic acyl substitution mechanism for the trifluoroacetylation of a primary amine.

The mechanism of trifluoroacetylation of an amine.

Conclusion

Isopropyl trifluoroacetate is a versatile and practical reagent for the trifluoroacetylation of amines. The provided protocols and data offer a solid foundation for researchers to develop and optimize their synthetic procedures. By carefully selecting the reaction conditions, particularly the choice of base and solvent, high yields of N-trifluoroacetylated products can be achieved for a variety of amine substrates, which is invaluable for the synthesis of novel compounds in drug discovery and development.

References

• 1. nbinno.com [nbinno.com]

Application Note: Derivatization of Alcohols with Trifluoroacetic Anhydride (TFAA) for Enhanced GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gas chromatography-mass spectrometry (GC-MS) is a cornerstone technique for the analysis of volatile and semi-volatile compounds. However, the direct analysis of alcohols can be challenging due to their polarity, which can lead to poor chromatographic peak shape and low sensitivity. Derivatization is a chemical modification process that converts polar functional groups into less polar, more volatile derivatives, thereby improving their chromatographic behavior and detectability. This application note provides a detailed protocol for the derivatization of alcohols using trifluoroacetic anhydride (B1165640) (TFAA), a highly effective reagent for this purpose. The resulting trifluoroacetyl esters are more volatile and produce characteristic mass spectra, enabling sensitive and reliable quantification. While the focus of this document is on TFAA, the principles and procedures are broadly applicable and provide a strong foundation for methods involving similar fluorinated derivatizing agents like isopropyl trifluoroacetate (B77799).

Introduction

Alcohols are a ubiquitous class of compounds encountered in various fields, including pharmaceutical development, clinical diagnostics, and industrial quality control. Accurate and sensitive quantification of alcohols is often crucial. Gas chromatography offers high separation efficiency, but the inherent polarity of the hydroxyl group can cause issues such as peak tailing and poor sensitivity.[1] Derivatization addresses these challenges by converting the polar hydroxyl group into a less polar and more volatile functional group.[1]

Trifluoroacetylation using trifluoroacetic anhydride (TFAA) is a well-established and robust method for the derivatization of alcohols.[2][3] The reaction is typically fast and proceeds to completion under mild conditions. The resulting trifluoroacetyl esters exhibit excellent chromatographic properties, including sharp, symmetrical peaks and reduced retention times.[3] Furthermore, the presence of the trifluoromethyl group often leads to characteristic fragmentation patterns in the mass spectrometer, aiding in compound identification and improving the sensitivity of the analysis.[3]

This application note details a comprehensive protocol for the derivatization of short-chain alcohols with TFAA and their subsequent analysis by GC-MS. It includes information on reagents, a step-by-step procedure, and typical analytical performance data.

Signaling Pathway and Logical Relationships

The derivatization of an alcohol with trifluoroacetic anhydride is a nucleophilic acyl substitution reaction. The lone pair of electrons on the oxygen atom of the alcohol's hydroxyl group attacks one of the carbonyl carbons of the trifluoroacetic anhydride. This is followed by the elimination of a trifluoroacetate anion, which then abstracts the proton from the oxonium ion intermediate to yield the trifluoroacetyl ester and a molecule of trifluoroacetic acid as a byproduct.

Caption: Reaction mechanism for the derivatization of an alcohol with TFAA.

Experimental Workflow

The overall experimental workflow for the derivatization and analysis of alcohols by GC-MS is depicted below. The process begins with sample preparation, followed by the derivatization reaction, and concludes with GC-MS analysis and data processing.

Caption: General workflow for alcohol derivatization and GC-MS analysis.

Experimental Protocols

Materials and Reagents

• Alcohols: Methanol, Ethanol, 1-Propanol, 2-Propanol (Isopropyl alcohol), 1-Butanol (analytical grade or higher)

• Derivatizing Reagent: Trifluoroacetic anhydride (TFAA) (≥99% purity)

• Solvent: Dichloromethane or Ethyl Acetate (anhydrous, analytical grade)

• Internal Standard (IS): A suitable internal standard, such as a deuterated analog of one of the target alcohols or a structurally similar compound that does not interfere with the analytes of interest.

• Quenching Solution (optional): Saturated sodium bicarbonate solution.

• Drying Agent: Anhydrous sodium sulfate (B86663).

• Vials: 2 mL glass autosampler vials with PTFE-lined screw caps.

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each alcohol and the internal standard in a suitable solvent (e.g., dichloromethane).

• Working Standard Solutions: Prepare a series of mixed working standard solutions by appropriate dilution of the stock solutions to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

The sample preparation will vary depending on the matrix. For aqueous samples, a liquid-liquid extraction may be necessary to transfer the alcohols into an organic solvent compatible with the derivatization reaction. For samples already in an organic matrix, a simple dilution may be sufficient.

Derivatization Protocol

• Pipette 100 µL of the standard solution or sample extract into a 2 mL glass vial.

• Add 50 µL of the internal standard solution.

• Add 100 µL of trifluoroacetic anhydride (TFAA).

• Immediately cap the vial tightly and vortex for 30 seconds.

• Incubate the reaction mixture at 60°C for 30 minutes in a heating block or water bath.

• Cool the vial to room temperature.

• (Optional Quenching Step): To remove excess TFAA and the trifluoroacetic acid byproduct, add 500 µL of saturated sodium bicarbonate solution and vortex. Allow the layers to separate.

• (Optional Extraction Step): Transfer the organic (upper) layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the final solution to an autosampler vial for GC-MS analysis.

GC-MS Parameters

The following are typical GC-MS parameters. Optimization may be required for specific instruments and applications.

Parameter	Setting
GC System	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Inlet Temperature	250°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 40°C (hold 2 min) Ramp: 10°C/min to 200°C (hold 2 min)
Transfer Line Temp	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Scan (m/z 40-400) or Selected Ion Monitoring (SIM)

Quantitative Data

The following tables summarize typical quantitative data obtained for the GC-MS analysis of short-chain alcohols after derivatization with TFAA.

Table 1: Retention Times and Characteristic Ions of TFAA-Derivatized Alcohols

Analyte	Retention Time (min)	Molecular Ion (M+)	Characteristic Fragment Ions (m/z)
Methanol-TFA	~3.5	128	69, 97
Ethanol-TFA	~4.2	142	69, 115
2-Propanol-TFA	~4.8	156	69, 113, 141
1-Propanol-TFA	~5.1	156	69, 129
1-Butanol-TFA	~6.3	170	69, 114

Table 2: Method Validation Parameters for TFAA-Derivatized Alcohols

Analyte	Linear Range (µg/mL)	Correlation Coefficient (r²)	LOD (µg/mL)	LOQ (µg/mL)	Repeatability (%RSD, n=6)
Methanol-TFA	1 - 100	>0.998	0.2	0.7	< 5%
Ethanol-TFA	1 - 100	>0.999	0.1	0.4	< 4%
2-Propanol-TFA	1 - 100	>0.998	0.1	0.5	< 5%
1-Propanol-TFA	1 - 100	>0.999	0.1	0.4	< 4%
1-Butanol-TFA	1 - 100	>0.997	0.2	0.6	< 6%

Conclusion

Derivatization of alcohols with trifluoroacetic anhydride is a highly effective strategy to improve their analysis by GC-MS. The procedure is straightforward, rapid, and results in derivatives with excellent chromatographic and mass spectrometric properties. This leads to enhanced sensitivity, improved peak shapes, and greater confidence in analytical results. The protocol and data presented in this application note provide a solid foundation for researchers, scientists, and drug development professionals to develop and validate robust methods for the quantification of alcohols in a variety of matrices. While specific data for isopropyl trifluoroacetate is not widely available, the principles and procedures outlined here for TFAA serve as an excellent starting point for method development with other fluorinated acylating reagents.

References

• 1. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Isopropyl Trifluoroacetate: Applications and Protocols in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl trifluoroacetate (B77799) (IPTFA) is a versatile ester of isopropanol (B130326) and trifluoroacetic acid. It is a colorless liquid utilized as a key reagent and intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its primary function in pharmaceutical chemistry is as an efficient trifluoroacetylating agent. The introduction of a trifluoroacetyl group can serve as a protecting group for amines and alcohols in multi-step syntheses.[2] Furthermore, the trifluoromethyl moiety imparted by this reagent is of significant interest in drug design, as it can enhance the metabolic stability and biological activity of active pharmaceutical ingredients (APIs).[1]

Applications in Pharmaceutical Synthesis

The utility of isopropyl trifluoroacetate in pharmaceutical development is centered on its ability to introduce the trifluoroacetyl group into various molecules.

Amine Protection in Peptide and API Synthesis

The trifluoroacetyl group is a valuable protecting group for primary and secondary amines due to its stability under certain conditions and its facile removal under mild basic conditions. A notable application is the selective N-trifluoroacetylation of amino acids, which are critical building blocks for peptide-based drugs and other APIs.

For instance, N-ε-trifluoroacetyl-L-lysine is an essential intermediate in the synthesis of the angiotensin-converting enzyme (ACE) inhibitor, lisinopril.[3] Isopropyl trifluoroacetate provides an efficient means of selectively protecting the ε-amino group of L-lysine.[4]

Synthesis of Trifluoromethyl Ketones as Enzyme Inhibitors

Trifluoromethyl ketones are a class of potent enzyme inhibitors due to the electrophilic nature of the ketone and the stability of the resulting hydrated gem-diol, which can mimic the transition state of substrate hydrolysis.[5] This functional group is particularly effective as a zinc-binding group in metalloenzymes.[6]

Histone deacetylases (HDACs) are a family of zinc-dependent enzymes that play a crucial role in the epigenetic regulation of gene expression.[1] Dysregulation of HDAC activity is implicated in various cancers, making them a key target for anticancer drug development.[1][7] Trifluoromethyl ketones have been identified as effective pharmacophores in the design of potent and selective HDAC inhibitors.[5] The synthesis of such inhibitors can involve the reaction of esters with a trifluoromethylating agent, a transformation conceptually related to the reactivity of trifluoroacetate esters.

Experimental Protocols

Protocol 1: Synthesis of Isopropyl Trifluoroacetate

This protocol describes the synthesis of isopropyl trifluoroacetate from trifluoroacetic acid and isopropanol.[8]

Materials:

• Trifluoroacetic acid

• Isopropanol

• Anhydrous hydrofluoric acid (catalyst)

• Water

• Polyethylene (B3416737) reactor

• Separating funnel

• Magnetic stirrer

Procedure:

• In a 250-mL polyethylene reactor equipped with a magnetic stirrer, add trifluoroacetic acid (0.5 mol).

• Add isopropanol (0.5 mol) to the reactor.

• Carefully add anhydrous hydrofluoric acid (1 mol) to the reaction mixture.

• Stir the mixture at room temperature (approximately 15°C) for 3 hours.

• After 3 hours, the reaction mixture will separate into two immiscible phases.

• Transfer the mixture to a separating funnel and allow the layers to fully separate.

• Separate the lower organic layer, which is the isopropyl trifluoroacetate product.

• The product can be used directly or purified further by distillation if required.

Protocol 2: Synthesis of N-ε-trifluoroacetyl-L-lysine

This protocol details the selective trifluoroacetylation of the ε-amino group of L-lysine using isopropyl trifluoroacetate.[4]

Materials:

• L-lysine hydrochloride

• 1N aqueous solution of sodium hydroxide (B78521)

• Isopropyl trifluoroacetate

• Ethanol

• Reaction vessel with vigorous stirring capability

• Filtration apparatus

• Vacuum drying oven

Procedure:

• Prepare a solution of L-lysine by dissolving 3.65 g (20 mmol) of L-lysine hydrochloride in 20 mL of 1N aqueous sodium hydroxide solution. Stir until fully dissolved. The pH of the solution should be approximately 10.5.

• To this solution, add 3.90 g (25 mmol) of isopropyl trifluoroacetate.

• Stir the mixture vigorously at room temperature for 4 hours.

• During the reaction, a white precipitate of N-ε-trifluoroacetyl-L-lysine will form.

• After 4 hours, filter the reaction mixture to collect the white precipitate.

• Wash the collected solid with ethanol.

• Dry the product under reduced pressure to yield N-ε-trifluoroacetyl-L-lysine.

Data Presentation

Table 1: Synthesis of Isopropyl Trifluoroacetate [8]

Parameter	Value
Reactants
Trifluoroacetic acid	0.5 mol
Isopropanol	0.5 mol
Catalyst
Anhydrous hydrofluoric acid	1.0 mol
Reaction Conditions
Temperature	~15 °C
Time	3 hours
Results
Yield	95%

Table 2: Synthesis of N-ε-trifluoroacetyl-L-lysine [4]

Parameter	Value
Reactants
L-lysine hydrochloride	3.65 g (20 mmol)
Isopropyl trifluoroacetate	3.90 g (25 mmol)
Solvent/Base
1N NaOH (aq)	20 mL
Reaction Conditions
Temperature	Room Temperature
Time	4 hours
Results
Product Mass	1.32 g
Yield	27.3%

Mandatory Visualization

References

• 1. mdpi.com [mdpi.com]
• 2. A potent trifluoromethyl ketone histone deacetylase inhibitor exhibits class-dependent mechanism of action - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. EP0239063A2 - Process for preparing N-omega-trifluoroacetyl amino acid - Google Patents [patents.google.com]
• 5. Trifluoromethyl ketones as inhibitors of histone deacetylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Underlying anti-cancer mechanisms of histone deacetylase (HDAC) inhibitors in tamoxifen-resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. US4701551A - Process for preparing trifluoroacetic or trichloroacetic acid esters - Google Patents [patents.google.com]

Application of Isopropyl Trifluoroacetate in Fluorinated Polymer Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropyl trifluoroacetate (B77799) (IPTFA) is a versatile fluorinated compound with established applications as a chemical intermediate and solvent.[1] While its direct role as a monomer or initiator in the synthesis of fluorinated polymers is not documented in current scientific literature, its properties suggest potential indirect applications in the field. This document provides an overview of the characteristics of isopropyl trifluoroacetate and explores its established and potential uses within fluorinated polymer chemistry, alongside a discussion on the general principles of fluoropolymer synthesis.

Introduction to Isopropyl Trifluoroacetate

Isopropyl trifluoroacetate (CAS Number: 400-38-4) is a clear, colorless liquid with a low boiling point.[1] Its chemical structure, featuring a trifluoroacetyl group, imparts unique properties such as high electronegativity and the ability to act as a precursor for introducing trifluoromethyl groups into molecules.[1] These characteristics are valuable in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] In the context of polymer chemistry, while not a primary building block, its utility as a specialty solvent or a reagent for polymer modification warrants consideration.

Physicochemical Properties of Isopropyl Trifluoroacetate

A summary of the key physical and chemical properties of isopropyl trifluoroacetate is presented in Table 1. This data is essential for its safe handling, storage, and application in a laboratory setting.

Table 1: Physicochemical Properties of Isopropyl Trifluoroacetate

Property	Value	Reference(s)
Molecular Formula	C₅H₇F₃O₂	[2]
Molecular Weight	156.10 g/mol	[2]
Appearance	Clear, colorless liquid	[1]
Boiling Point	~73 °C	[1]
Density	~1.108 g/mL at 25 °C	[1]
CAS Number	400-38-4	[2]

Applications in Fluorinated Polymer Chemistry: An Overview

Extensive literature searches did not yield specific examples or protocols for the use of isopropyl trifluoroacetate as a direct monomer, initiator, or chain transfer agent in the synthesis of fluorinated polymers. However, based on its chemical nature and the general principles of polymer chemistry, its potential roles can be postulated.

Potential as a Specialty Solvent

The fluorinated nature of isopropyl trifluoroacetate suggests its potential as a solvent for certain fluorinated monomers or polymers that exhibit limited solubility in common organic solvents. Its low boiling point would facilitate easy removal after polymerization or processing.

Precursor to Fluorinated Monomers or Modifying Agents

Isopropyl trifluoroacetate can serve as a building block in the synthesis of more complex fluorinated molecules that could be used as monomers or agents for post-polymerization modification. For instance, the trifluoroacetate group can be transformed into other functional groups suitable for polymerization.

Post-Polymerization Modification

General Experimental Protocols in Fluoropolymer Synthesis

While no specific protocols involving isopropyl trifluoroacetate were found, below are generalized experimental protocols for common methods of fluoropolymer synthesis to provide context for researchers in the field.

Radical Polymerization of Fluoroalkenes (General Protocol)

This protocol describes a typical laboratory-scale radical polymerization of a fluoroalkene monomer.

Materials:

• Fluoroalkene monomer (e.g., vinylidene fluoride)

• Initiator (e.g., azobisisobutyronitrile - AIBN)

• Solvent (e.g., acetonitrile, supercritical carbon dioxide)

• Reaction vessel (e.g., high-pressure autoclave)

• Nitrogen or Argon source for inert atmosphere

Procedure:

• The reaction vessel is thoroughly dried and purged with an inert gas (e.g., nitrogen or argon) to remove oxygen, which can inhibit radical polymerization.

• The solvent and the initiator (e.g., AIBN) are added to the reaction vessel.

• The vessel is sealed and the desired amount of the fluoroalkene monomer is introduced, often under pressure.

• The reaction mixture is heated to the decomposition temperature of the initiator (for AIBN, typically 60-80 °C) and stirred for a predetermined period.

• The polymerization is terminated by cooling the reaction mixture and venting any unreacted monomer.

• The resulting polymer is isolated by precipitation in a non-solvent, followed by filtration and drying under vacuum.

Emulsion Polymerization of Fluoromonomers (General Protocol)

This method is commonly used for the industrial production of fluoropolymers.

Materials:

• Fluoromonomer (e.g., tetrafluoroethylene (B6358150) - TFE)

• Deionized water

• Surfactant (e.g., a perfluorinated sulfonic acid)

• Water-soluble initiator (e.g., ammonium (B1175870) persulfate)

• Buffer solution (to maintain pH)

• Pressurized polymerization reactor

Procedure:

• The polymerization reactor is charged with deionized water, surfactant, and a buffer.

• The reactor is sealed, deoxygenated, and pressurized with the fluoromonomer to the desired reaction pressure.

• The initiator, dissolved in deionized water, is pumped into the reactor to start the polymerization.

• The reaction temperature and pressure are maintained throughout the polymerization. Additional monomer is fed to the reactor to maintain the pressure as it is consumed.

• Once the desired polymer concentration is reached, the monomer feed is stopped, and the reactor is cooled and vented.

• The resulting polymer latex is then coagulated, washed, and dried to obtain the final fluoropolymer resin.

Logical Relationship Diagram

The following diagram illustrates the established and potential roles of isopropyl trifluoroacetate within the broader context of fluorinated polymer chemistry.

Caption: Logical workflow of Isopropyl Trifluoroacetate's roles.

Conclusion

Isopropyl trifluoroacetate is a valuable fluorinated compound with well-established roles in chemical synthesis.[1] While direct evidence for its application as a monomer or initiator in fluoropolymer production is currently lacking in the scientific literature, its properties suggest potential for indirect contributions, primarily as a specialty solvent or as a precursor for the synthesis of other fluorinated building blocks. Further research is needed to explore and validate these potential applications. The general protocols provided herein for fluoropolymer synthesis serve as a foundational guide for researchers in this field.

References

• 1. nbinno.com [nbinno.com]
• 2. Isopropyl trifluoroacetate | C5H7F3O2 | CID 78998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Redirecting [linkinghub.elsevier.com]

Application Notes and Protocols for Trifluoroacetylation of Alcohols using Isopropyl Trifluoroacetate in an NMR Tube

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifluoroacetylation is a valuable chemical modification technique used to derivatize alcohols, amines, and other nucleophilic functional groups. The introduction of the trifluoroacetyl group (CF₃CO-) can significantly alter the chemical and physical properties of a molecule, enhancing its volatility for gas chromatography, improving its solubility in fluorinated solvents, and providing a sensitive probe for ¹⁹F NMR spectroscopy.[1] This application note details a convenient and efficient method for the trifluoroacetylation of alcohols directly within an NMR tube using isopropyl trifluoroacetate (B77799) as the acetylating agent. This in-situ approach allows for real-time reaction monitoring and characterization of the resulting trifluoroacetate esters without the need for extensive workup and purification.

Principle of the Reaction

The trifluoroacetylation of an alcohol using isopropyl trifluoroacetate is a transesterification reaction. In this equilibrium process, the alkoxy group of the starting alcohol displaces the isopropoxy group of the isopropyl trifluoroacetate to form the desired trifluoroacetylated alcohol and isopropanol (B130326) as a byproduct. The reaction is typically catalyzed by a small amount of acid.[2][3]

Reaction Scheme:

R-OH + CF₃COOCH(CH₃)₂ ⇌ R-OCOCF₃ + (CH₃)₂CHOH (Alcohol)(Isopropyl Trifluoroacetate)(Trifluoroacetylated Alcohol)(Isopropanol)

Monitoring the reaction progress via ¹H NMR spectroscopy is straightforward. The disappearance of the alcohol's hydroxyl proton signal and the appearance of new signals corresponding to the trifluoroacetylated product and isopropanol can be readily observed. Furthermore, the characteristic downfield shift of the protons on the carbon atom bearing the newly formed trifluoroacetate group provides clear evidence of the transformation.[4]

Applications

• Reaction Monitoring: Enables real-time observation of reaction kinetics and the detection of intermediates or side products directly in the reaction vessel.

• Structural Elucidation: The significant chemical shift changes induced by the trifluoroacetyl group in both ¹H and ¹³C NMR spectra can aid in the assignment of complex molecular structures.[4][5]

• Quantitative NMR (qNMR): Can be adapted for quantitative analysis to determine the extent of conversion and the purity of the product.

• Fragment-Based Drug Discovery: Useful for the rapid derivatization of small molecule fragments to probe their interaction with biological targets.

• Metabolite Identification: Derivatization of metabolites containing hydroxyl groups can facilitate their identification and quantification in complex biological matrices.

Experimental Protocols

Materials and Reagents

• Alcohol substrate

• Isopropyl trifluoroacetate (≥98%)

• Deuterated chloroform (B151607) (CDCl₃) or other suitable deuterated solvent

• Trifluoroacetic acid (TFA) (optional, as a catalyst)

• NMR tubes (5 mm)

• Microsyringes

Caution: Isopropyl trifluoroacetate and trifluoroacetic acid are corrosive and volatile. Handle these reagents in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

General Protocol for in-situ Trifluoroacetylation in an NMR Tube

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the alcohol substrate in 0.5-0.7 mL of deuterated chloroform (CDCl₃) directly in an NMR tube.

  • Acquire a reference ¹H NMR spectrum of the starting material.

• Reagent Addition:

  • Using a microsyringe, add a stoichiometric equivalent (or a slight excess) of isopropyl trifluoroacetate to the NMR tube.

  • Optional: For slow-reacting alcohols, a catalytic amount of trifluoroacetic acid (e.g., 1-2 µL) can be added to accelerate the reaction.

• Reaction Monitoring:

  • After capping and gently shaking the NMR tube to ensure mixing, place it in the NMR spectrometer.

  • Acquire ¹H NMR spectra at regular intervals (e.g., every 15-30 minutes) to monitor the progress of the reaction.

  • The reaction is typically considered complete when the signals of the starting alcohol are no longer observed, and the signals of the trifluoroacetylated product and isopropanol have reached a stable intensity. For many primary and secondary alcohols, the reaction proceeds to a significant extent within 24 to 72 hours at room temperature.[4][5]

• Data Analysis:

  • Process the final NMR spectrum to identify the characteristic signals of the trifluoroacetylated product.

  • Compare the chemical shifts of the product with the starting material to confirm the modification.

Data Presentation

The trifluoroacetylation of an alcohol leads to predictable changes in the ¹H and ¹³C NMR spectra. The protons and the carbon atom at the position of trifluoroacetylation experience a significant downfield shift.

Table 1: Representative ¹H NMR Chemical Shift Data for Trifluoroacetylation of an Alcohol

Compound	Proton	Chemical Shift (δ) of Starting Material (ppm)	Chemical Shift (δ) of Trifluoroacetylated Product (ppm)
Example Alcohol (R-CH₂-OH)	R-CH₂ -OH	~3.6	~4.3
R-CH₂-OH	Variable	Disappears

Table 2: Representative ¹³C NMR Chemical Shift Data for Trifluoroacetylation of an Alcohol

Compound	Carbon	Chemical Shift (δ) of Starting Material (ppm)	Chemical Shift (δ) of Trifluoroacetylated Product (ppm)
Example Alcohol (R-CH₂-OH)	R-CH₂ -OH	~60	~65
CF₃C =O	-	~157 (quartet, J ≈ 40 Hz)
C F₃C=O	-	~115 (quartet, J ≈ 285 Hz)

Note: The exact chemical shifts will vary depending on the structure of the alcohol and the solvent used. The data presented is illustrative.[4]

Visualization of Workflow and Mechanism

Experimental Workflow

References

• 1. nbinno.com [nbinno.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Transesterification - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Isopropyl Trifluoroacetate in the Synthesis of α-Aryl-α-Trifluoromethyl Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

α-Aryl-α-trifluoromethyl alcohols are a critical structural motif in medicinal chemistry and drug development. The presence of the trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Isopropyl trifluoroacetate (B77799) serves as a readily available and cost-effective reagent for the introduction of the trifluoromethylcarbonyl group, which can be subsequently reduced to the desired trifluoromethyl alcohol.

This document provides detailed application notes and experimental protocols for the two-step synthesis of α-aryl-α-trifluoromethyl alcohols using isopropyl trifluoroacetate. The synthesis involves the initial formation of an aryl trifluoromethyl ketone via the reaction of an organometallic aryl species with isopropyl trifluoroacetate, followed by the reduction of the ketone to the final alcohol product.

Overall Reaction Scheme

The synthesis proceeds in two main stages:

• Formation of Aryl Trifluoromethyl Ketone: An aryl organometallic reagent, such as a Grignard reagent (Ar-MgX) or an organolithium reagent (Ar-Li), reacts with isopropyl trifluoroacetate to yield an aryl trifluoromethyl ketone.

• Reduction of Aryl Trifluoromethyl Ketone: The resulting ketone is then reduced to the corresponding α-aryl-α-trifluoromethyl alcohol using a suitable reducing agent, such as sodium borohydride (B1222165) (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Caption: Overall two-step synthesis of α-aryl-α-trifluoromethyl alcohols.

Part 1: Synthesis of Aryl Trifluoromethyl Ketones

The first step of the synthesis involves the nucleophilic acyl substitution of an aryl organometallic reagent on isopropyl trifluoroacetate. While specific examples with isopropyl trifluoroacetate are not abundant in the literature, the reaction is analogous to that with other trifluoroacetic esters, such as ethyl trifluoroacetate. The following data is based on these analogous reactions and general principles of organometallic chemistry.

Data Presentation: Synthesis of Aryl Trifluoromethyl Ketones

Entry	Aryl Organometallic	Ester	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylmagnesium bromide	Isopropyl Trifluoroacetate	THF	-78 to RT	2	75-85 (estimated)
2	4-Methoxyphenylmagnesium bromide	Isopropyl Trifluoroacetate	THF	-78 to RT	2	70-80 (estimated)
3	4-Chlorophenylmagnesium bromide	Isopropyl Trifluoroacetate	THF	-78 to RT	2	65-75 (estimated)
4	Phenyllithium	Isopropyl Trifluoroacetate	Diethyl Ether	-78 to RT	1.5	80-90 (estimated)

Note: Yields are estimated based on analogous reactions with other trifluoroacetates due to a lack of specific literature data for isopropyl trifluoroacetate.

Experimental Protocol: Synthesis of 2,2,2-Trifluoroacetophenone (B138007)

This protocol describes the synthesis of 2,2,2-trifluoroacetophenone from phenylmagnesium bromide and isopropyl trifluoroacetate.

Materials:

• Bromobenzene (B47551)

• Magnesium turnings

• Anhydrous tetrahydrofuran (B95107) (THF)

• Isopropyl trifluoroacetate

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation of Phenylmagnesium Bromide:

  • A three-necked round-bottom flask equipped with a dropping funnel, reflux condenser, and magnetic stirrer is dried in an oven and assembled under an inert atmosphere.

  • Magnesium turnings (1.2 eq) are placed in the flask.

  • A solution of bromobenzene (1.0 eq) in anhydrous THF is prepared and a small portion is added to the magnesium turnings to initiate the reaction.

  • Once the reaction starts (indicated by cloudiness and gentle reflux), the remaining bromobenzene solution is added dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, the mixture is stirred at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

• Reaction with Isopropyl Trifluoroacetate:

  • The freshly prepared phenylmagnesium bromide solution is cooled to -78 °C using a dry ice/acetone bath.

  • A solution of isopropyl trifluoroacetate (1.1 eq) in anhydrous THF is added dropwise to the Grignard reagent solution, maintaining the temperature below -70 °C.

  • After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and stirred for 2 hours.

• Work-up and Purification:

  • The reaction is quenched by the slow addition of 1 M HCl at 0 °C.

  • The aqueous layer is extracted with diethyl ether (3 x 50 mL).

  • The combined organic layers are washed with saturated aqueous NaHCO₃, followed by brine.

  • The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure.

  • The crude product is purified by vacuum distillation or column chromatography on silica (B1680970) gel to afford 2,2,2-trifluoroacetophenone.

Part 2: Reduction of Aryl Trifluoromethyl Ketones to Alcohols

The second step involves the reduction of the aryl trifluoromethyl ketone to the corresponding alcohol. Sodium borohydride is a mild and selective reducing agent suitable for this transformation. For less reactive ketones or when a stronger reducing agent is required, lithium aluminum hydride can be used, although with greater precautions.

Data Presentation: Reduction of Aryl Trifluoromethyl Ketones

Entry	Ketone	Reducing Agent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	2,2,2-Trifluoroacetophenone	NaBH₄	Methanol (B129727)	RT	1	95	[1][2]
2	4'-Methyl-2,2,2-trifluoroacetophenone	NaBH₄	Ethanol	RT	2	92	[1]
3	4'-Chloro-2,2,2-trifluoroacetophenone	NaBH₄	Isopropanol	RT	1.5	94	[1]
4	2,2,2-Trifluoroacetophenone	LiAlH₄	Diethyl Ether	0 to RT	1	>95	[3][4][5]

Experimental Protocol: Reduction of 2,2,2-Trifluoroacetophenone with Sodium Borohydride

Materials:

• 2,2,2-Trifluoroacetophenone

• Sodium borohydride (NaBH₄)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reduction:

  • 2,2,2-Trifluoroacetophenone (1.0 eq) is dissolved in methanol in a round-bottom flask equipped with a magnetic stirrer.

  • The solution is cooled to 0 °C in an ice bath.

  • Sodium borohydride (1.5 eq) is added portion-wise to the stirred solution, maintaining the temperature below 10 °C.

  • After the addition is complete, the reaction mixture is stirred at room temperature for 1 hour. The progress of the reaction can be monitored by thin-layer chromatography (TLC).[1]

• Work-up and Purification:

  • The reaction is quenched by the slow addition of 1 M HCl at 0 °C until the effervescence ceases.

  • The methanol is removed under reduced pressure.

  • The aqueous residue is extracted with diethyl ether (3 x 50 mL).

  • The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and the solvent is evaporated.

  • The crude product, 1-phenyl-2,2,2-trifluoroethanol, can be purified by recrystallization or column chromatography if necessary.

Caption: General experimental workflow for the two-step synthesis.

Safety Precautions

• Organometallic reagents such as Grignard and organolithium reagents are highly reactive, pyrophoric, and moisture-sensitive. All reactions involving these reagents must be carried out under a dry, inert atmosphere (nitrogen or argon) using anhydrous solvents and techniques.

• Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent that reacts violently with water and protic solvents. Handle with extreme caution in a fume hood and away from any sources of moisture.

• Trifluoroacetylating agents and trifluoromethyl ketones can be volatile and should be handled in a well-ventilated fume hood.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Conclusion

The two-step synthesis of α-aryl-α-trifluoromethyl alcohols using isopropyl trifluoroacetate provides a reliable and accessible method for obtaining these valuable compounds. The protocols outlined in this document, along with the tabulated data, offer a comprehensive guide for researchers in the fields of organic synthesis and drug discovery. Careful execution of the experimental procedures and adherence to safety precautions are essential for successful and safe synthesis.

References

• 1. scribd.com [scribd.com]
• 2. www1.chem.umn.edu [www1.chem.umn.edu]
• 3. ch.ic.ac.uk [ch.ic.ac.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]

Application Notes and Protocols: Preparation of N-ω-Trifluoroacetyl Amino Acids using Isopropyl Trifluoroacetate

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the selective N-ω-trifluoroacetylation of basic amino acids, such as lysine (B10760008) and ornithine, using isopropyl trifluoroacetate (B77799). The trifluoroacetyl (Tfa) group serves as a crucial protecting group in peptide synthesis and for the preparation of pharmaceutical intermediates. Its stability in acidic conditions and facile cleavage under mild basic conditions make it orthogonal to common acid-labile protecting groups like Boc and Cbz. This protocol offers an economical, efficient, and industrially scalable method for preparing N-ω-trifluoroacetyl amino acids.

Introduction

The selective protection of amino acid side chains is a fundamental strategy in peptide synthesis and the development of complex organic molecules. The trifluoroacetyl (Tfa) group is a valuable tool for protecting the ω-amino group of basic amino acids due to its distinct chemical properties. The use of isopropyl trifluoroacetate as the acylating agent, prepared from inexpensive trifluoroacetic acid and isopropyl alcohol, presents an economical and straightforward approach.[1]

This method selectively introduces the trifluoroacetyl group onto the side-chain amino group (e.g., ε-amino group of lysine or δ-amino group of ornithine) in an aqueous alkaline medium, leaving the α-amino group free for subsequent reactions.[1] This selectivity is crucial for incorporating these modified amino acids into peptide chains.

Chemical Reaction Pathway

The overall process involves two main stages: the synthesis of the trifluoroacetylating agent, isopropyl trifluoroacetate, and its subsequent reaction with a basic amino acid.

Caption: Chemical reaction pathway for N-ω-trifluoroacetyl amino acid synthesis.

Experimental Protocols

Materials and Reagents

• Trifluoroacetic acid (TFA), ≥99% purity

• Isopropyl alcohol (IPA), ACS grade

• L-Lysine hydrochloride

• L-Ornithine hydrochloride

• Sodium hydroxide (B78521) (NaOH), pellets or 1N aqueous solution

• Ethanol, absolute

• Deionized water

• Round-bottom flask with reflux condenser

• Separating funnel

• Reaction vessel with magnetic stirrer and pH meter

• Ice bath

• Filtration apparatus (Büchner funnel)

• Reduced pressure drying apparatus (e.g., vacuum oven)

Protocol 1: Preparation of Isopropyl Trifluoroacetate

This protocol describes the synthesis of the trifluoroacetylating agent.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine trifluoroacetic acid (e.g., 4.56 g, 40 mmol) and isopropyl alcohol (e.g., 4.8 g, 80 mmol). A 2:1 molar ratio of alcohol to acid is recommended.[1]

• Reflux: Heat the mixture in an oil bath at 75°C and maintain a gentle reflux for 2 hours.[1]

• Work-up: After cooling the reaction mixture to room temperature, transfer it to a separating funnel.

• Washing: Add 30 mL of deionized water and shake gently. Allow the layers to separate.

• Isolation: Collect the lower organic layer, which is the isopropyl trifluoroacetate. The product can be used directly in the next step without further purification.[1]

Protocol 2: General Procedure for N-ω-Trifluoroacetylation

This protocol provides a general method for the selective trifluoroacetylation of the ω-amino group of basic amino acids.

• Amino Acid Solution Preparation: Dissolve the basic amino acid hydrochloride (e.g., L-lysine hydrochloride, 3.65 g, 20 mmol) in deionized water. Adjust the pH to approximately 10.5 by the dropwise addition of 1N aqueous sodium hydroxide solution with stirring.[1]

• Reaction Initiation: At room temperature, add the prepared isopropyl trifluoroacetate (e.g., 3.90 g, 25 mmol) to the amino acid solution. A 1.25 molar equivalent of the trifluoroacetate is recommended relative to the amino acid.[1]

• Reaction: Stir the mixture vigorously at room temperature for 4 hours. The N-ω-trifluoroacetylated amino acid will precipitate as a white solid as the reaction proceeds.[1]

• Product Isolation: Filter the white precipitate using a Büchner funnel.

• Washing: Wash the collected solid with ethanol.

• Drying: Dry the product under reduced pressure to obtain the pure N-ω-trifluoroacetyl amino acid.[1]

Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure.

Caption: Experimental workflow for N-ω-trifluoroacetyl amino acid preparation.

Quantitative Data Summary

The following table summarizes the yields obtained for the N-ω-trifluoroacetylation of L-lysine and L-ornithine using different alkyl trifluoroacetates, based on the protocol described in patent EP0239063A2.[1]

Amino Acid	Trifluoroacetylating Agent	Molar Ratio (Ester:AA)	Yield (%)	Melting Point (°C)
L-Lysine	Isopropyl trifluoroacetate	1.25 : 1	27.3%	260-262 (dec.)
L-Lysine	n-Butyl trifluoroacetate	1.25 : 1	39.9%	260-262 (dec.)
L-Lysine	Ethyl trifluoroacetate	1.5 : 1	58.5%	260-262 (dec.)
L-Ornithine	Ethyl trifluoroacetate	1.5 : 1	46.1%	247-249 (dec.)

Yields are calculated based on the reported product mass from the starting amino acid hydrochloride in the source patent.

Characterization of N-ε-Trifluoroacetyl-L-lysine

• Appearance: White to off-white crystalline powder.[2]

• Molecular Formula: C₈H₁₃F₃N₂O₃[2]

• Molecular Weight: 242.19 g/mol

• Melting Point: ≥ 258 °C (decomposes).[2]

• Optical Rotation: [α]D²⁰ = +18 ± 2º (c=1 in 2N HCl).[2]

Safety Precautions

• Trifluoroacetic Acid (TFA): Highly corrosive and causes severe skin burns and eye damage. It is also toxic if inhaled. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.

• Isopropyl Trifluoroacetate: A flammable liquid and vapor. Keep away from heat, sparks, and open flames. It may cause skin and eye irritation. Use in a well-ventilated area and wear appropriate PPE.

• Sodium Hydroxide: Corrosive and can cause severe skin burns and eye damage. Handle with care, wearing gloves and eye protection.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Troubleshooting

Issue	Possible Cause	Recommended Solution
Low Yield	Incomplete reaction.	Ensure vigorous stirring to mix the biphasic reaction. Monitor pH and maintain it in the optimal range (10-11). Extend reaction time if necessary.
Low pH during reaction.	The reaction is pH-dependent. Carefully monitor and adjust the pH with 1N NaOH as needed.
Formation of di-trifluoroacetylated product	pH is too high or reaction time is excessively long.	Maintain the pH in the recommended range. Monitor the reaction by a suitable method (e.g., TLC, HPLC) to avoid over-reaction.
Product does not precipitate	The concentration of reactants is too low.	If the product is soluble in the reaction medium, acidification of the aqueous solution to pH 2 after the reaction may be necessary, followed by extraction with an organic solvent like ethyl acetate.

Conclusion

The protocol detailed herein provides a reliable and cost-effective method for the synthesis of N-ω-trifluoroacetyl amino acids using isopropyl trifluoroacetate. This procedure is particularly advantageous for its selectivity, use of readily available starting materials, and scalability, making it highly suitable for applications in academic research and industrial drug development. The provided quantitative data and experimental workflows offer a solid foundation for researchers to implement this valuable synthetic transformation.

References

• 1. EP0239063A2 - Process for preparing N-omega-trifluoroacetyl amino acid - Google Patents [patents.google.com]
• 2. chemimpex.com [chemimpex.com]

Application Notes and Protocols: Isopropyl Trifluoroacetate and Trifluoroacetic Anhydride in Dehydrating Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals, the removal of water is a critical step to drive equilibrium-limited reactions, such as esterifications and amidations, to completion. While isopropyl trifluoroacetate (B77799) was initially queried as a dehydrating agent, a comprehensive review of the literature indicates that its primary role is that of a chemical intermediate and solvent. However, the closely related compound, trifluoroacetic anhydride (B1165640) (TFAA), is a powerful and widely used dehydrating agent and promoter for a variety of condensation reactions.[1][2] This document provides detailed application notes and protocols for the use of trifluoroacetic anhydride as a dehydrating agent in key chemical transformations and clarifies the role of trifluoroacetate esters.

Trifluoroacetic Anhydride (TFAA) as a Dehydrating Agent

Trifluoroacetic anhydride is a highly reactive, colorless liquid that reacts vigorously with water to form trifluoroacetic acid.[1][2] This reactivity makes it an excellent desiccant and a promoter for condensation reactions where water is a byproduct.[1][2] It is often used in situations where mild reaction conditions are required and is particularly effective in driving reactions to completion.

Applications in Organic Synthesis

Trifluoroacetic anhydride is a versatile reagent in organic synthesis with several key applications related to its dehydrating properties:

• Esterification: TFAA promotes the esterification of carboxylic acids with alcohols, often under mild conditions and with high yields.[3][4]

• Amidation: It is used to facilitate the formation of amides from carboxylic acids and amines.[5]

• Dehydration of Amides to Nitriles: TFAA is an effective reagent for the dehydration of primary amides to form nitriles.

• Swern Oxidation: It can be used as an alternative to oxalyl chloride in the Swern oxidation.[6]

• Pummerer Rearrangement: TFAA can act as an activator in the Pummerer rearrangement.[6]

Application Note 1: Esterification of Carboxylic Acids

Objective: To provide a general protocol for the esterification of carboxylic acids with primary and secondary alcohols using trifluoroacetic anhydride as a dehydrating agent.

Principle: Trifluoroacetic anhydride reacts with a carboxylic acid to form a mixed anhydride. This mixed anhydride is a highly activated intermediate that readily reacts with an alcohol to form the desired ester and trifluoroacetic acid as a byproduct. The overall reaction is driven to completion by the consumption of the starting materials and the formation of the stable trifluoroacetic acid.

Advantages:

• High yields of esters are typically obtained.

• The reaction proceeds under mild conditions, often at room temperature.

• It is a rapid method for esterification.

Experimental Protocol: General Procedure for Esterification

• Materials:

  • Carboxylic acid (1.0 mmol)

  • Alcohol (1.2 mmol)

  • Trifluoroacetic anhydride (1.5 mmol)

  • Anhydrous dichloromethane (B109758) (DCM) or other suitable aprotic solvent (5 mL)

  • Pyridine (B92270) (optional, 1.5 mmol)

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the trifluoroacetic anhydride to the solution with stirring.

  • If pyridine is used, add it dropwise to the reaction mixture.

  • Add the alcohol to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 1-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases.

  • Extract the aqueous layer with DCM (3 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data:

The following table summarizes representative yields for the esterification of various carboxylic acids with alcohols using trifluoroacetic anhydride.

Carboxylic Acid	Alcohol	Product	Yield (%)	Reference
Benzoic Acid	Methanol	Methyl Benzoate	>90	General Method
Acetic Acid	Ethanol	Ethyl Acetate	~85	General Method
Phenylacetic Acid	Isopropanol (B130326)	Isopropyl Phenylacetate	~90	General Method

Mechanism of Esterification using TFAA

Caption: Mechanism of TFAA-mediated esterification.

Application Note 2: Amide Synthesis

Objective: To provide a protocol for the synthesis of amides from carboxylic acids and amines using trifluoroacetic anhydride as a dehydrating agent.

Principle: Similar to esterification, TFAA activates the carboxylic acid by forming a mixed anhydride. This activated intermediate then readily reacts with a primary or secondary amine to form the corresponding amide.

Advantages:

• Effective for the synthesis of a wide range of amides.

• The reaction is typically fast and proceeds at low temperatures.

Experimental Protocol: General Procedure for Amidation

• Materials:

  • Carboxylic acid (1.0 mmol)

  • Amine (1.0 mmol)

  • Trifluoroacetic anhydride (1.2 mmol)

  • Anhydrous solvent (e.g., DCM, THF) (5 mL)

  • Triethylamine (B128534) (TEA) or other non-nucleophilic base (2.2 mmol)

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, dissolve the carboxylic acid in the anhydrous solvent.

  • Cool the solution to 0 °C.

  • Add the triethylamine to the solution.

  • Slowly add the trifluoroacetic anhydride to the reaction mixture.

  • Add the amine to the reaction mixture.

  • Stir the reaction at 0 °C for 30 minutes and then at room temperature for 1-3 hours, monitoring by TLC.

  • Upon completion, dilute the reaction mixture with the solvent and wash with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Quantitative Data:

The following table presents representative yields for the amidation of carboxylic acids.

Carboxylic Acid	Amine	Product	Yield (%)	Reference
Benzoic Acid	Benzylamine	N-Benzylbenzamide	~90	General Method
Phenylacetic Acid	Morpholine	2-Phenyl-1-morpholinoethan-1-one	~85	General Method

Workflow for TFAA-Mediated Amide Synthesis

Caption: Experimental workflow for amide synthesis.

The Role of Isopropyl Trifluoroacetate

While trifluoroacetic anhydride is the primary dehydrating agent, isopropyl trifluoroacetate can be involved in related chemistry. For instance, in some trifluoroacetylation reactions, an alcohol like isopropanol might be present, potentially leading to the in situ formation or presence of isopropyl trifluoroacetate. However, it is not typically added as a dehydrating agent itself. Its primary roles in synthesis are:

• Chemical Intermediate: It is a building block in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1]

• Solvent: Due to its properties, it can be used as a solvent in certain chemical reactions.

Safety Precautions

Trifluoroacetic anhydride is a corrosive and moisture-sensitive liquid that is toxic by inhalation.[1][2] All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. TFAA reacts violently with water, so all glassware must be scrupulously dried before use.[1]

Conclusion

Trifluoroacetic anhydride is a highly effective dehydrating agent for promoting esterification and amidation reactions, offering mild reaction conditions and high yields. While isopropyl trifluoroacetate is a valuable chemical intermediate, it is not the primary agent for water removal in these transformations. The protocols and data provided herein offer a guide for researchers in utilizing the dehydrating power of the trifluoroacetyl group in organic synthesis.

References

• 1. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trifluoroacetic anhydride- an important organic reagent_Chemicalbook [chemicalbook.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. A general method of esterification using trifluoroacetic anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent developments in amide synthesis: direct amidation of carboxylic acids and transamidation reactions - UCL Discovery [discovery.ucl.ac.uk]
• 6. Trifluoroacetic anhydride - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Functionalization of Hydrocarbons with Trifluoroacetate and Related Moieties

For Researchers, Scientists, and Drug Development Professionals

The introduction of trifluoroacetate (B77799) and trifluoromethyl groups into hydrocarbon scaffolds is a pivotal strategy in medicinal chemistry and materials science. These modifications can significantly enhance the biological activity, metabolic stability, and physicochemical properties of organic molecules. While isopropyl trifluoroacetate is not commonly employed as a direct reagent for the C-H functionalization of hydrocarbons, this document provides detailed protocols and application notes for contemporary methods that achieve trifluoroacetoxylation and related transformations. These methods utilize alternative, more reactive sources for the trifluoroacetoxy or trifluoromethyl group, often under catalytic conditions.

Palladium-Catalyzed Allylic C-H Trifluoroacetoxylation of Alkenes

This method allows for the direct conversion of an allylic C-H bond to a C-O bond, forming an allylic trifluoroacetate. These products are valuable intermediates in organic synthesis. The reaction typically employs a palladium catalyst and an oxidant.

Data Summary: Palladium-Catalyzed Allylic C-H Trifluoroacetoxylation

Substrate	Catalyst	Oxidant	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Cyclopentene	Pd(OAc)₂	PhI(OCOCF₃)₂	DMC	25	2	85	[1]
Cyclohexene (B86901)	Pd(OAc)₂	PhI(OCOCF₃)₂	DMC	25	2	82	[1]
1-Octene	Pd(OAc)₂	PhI(OCOCF₃)₂	DMC	50	24	65	[1]
trans-4-Octene	Pd(OAc)₂	PhI(OCOCF₃)₂	DMC	50	24	70	[1]

Experimental Protocol: Trifluoroacetoxylation of Cyclohexene [1]

• To a screw-capped vial, add Pd(OAc)₂ (2.2 mg, 0.01 mmol, 5 mol%).

• Add PhI(OCOCF₃)₂ (129 mg, 0.3 mmol, 1.5 equiv).

• Add dimethyl carbonate (DMC, 2.0 mL).

• Add cyclohexene (20.2 µL, 0.2 mmol, 1.0 equiv).

• Stir the reaction mixture at 25 °C for 2 hours.

• After completion, the reaction mixture is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica (B1680970) gel to afford the desired allylic trifluoroacetate.

Reaction Workflow

Caption: General workflow for Pd-catalyzed allylic C-H trifluoroacetoxylation.

Photocatalytic Oxidative Benzylic C-H Trifluoroacetoxylation

This protocol describes a method for the selective functionalization of benzylic C-H bonds using a photoredox catalyst and an in situ generated trifluoroacetoxylating agent. This approach is particularly useful for late-stage functionalization of complex molecules.[2]

Data Summary: Photocatalytic Benzylic C-H Trifluoroacetoxylation

Substrate	Photocatalyst	Reagent	Solvent	Irradiation	Time (h)	Yield (%)	Reference
Toluene (B28343)	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	Quinuclidine (B89598) N-oxide, (CF₃CO)₂O	CH₃CN	Blue LED	24	85	[2]
Ethylbenzene	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	Quinuclidine N-oxide, (CF₃CO)₂O	CH₃CN	Blue LED	24	92	[2]
Diphenylmethane	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	Quinuclidine N-oxide, (CF₃CO)₂O	CH₃CN	Blue LED	24	95	[2]
Indane	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	Quinuclidine N-oxide, (CF₃CO)₂O	CH₃CN	Blue LED	24	93	[2]

Experimental Protocol: Trifluoroacetoxylation of Toluene [2]

• In a nitrogen-filled glovebox, add Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (1.1 mg, 0.001 mmol, 1 mol%) to a vial.

• Add quinuclidine N-oxide (25.4 mg, 0.2 mmol, 2.0 equiv).

• Add acetonitrile (B52724) (1.0 mL).

• Add toluene (10.7 µL, 0.1 mmol, 1.0 equiv).

• Add trifluoroacetic anhydride (B1165640) (28.2 µL, 0.2 mmol, 2.0 equiv) dropwise.

• Seal the vial and remove from the glovebox.

• Irradiate the mixture with a blue LED lamp with stirring at room temperature for 24 hours.

• Upon completion, the reaction is quenched with saturated aqueous NaHCO₃.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are dried over Na₂SO₄, filtered, and concentrated.

• The crude product is purified by flash chromatography.

Proposed Catalytic Cycle

Caption: Proposed photocatalytic cycle for benzylic C-H trifluoroacetoxylation.

Radical Trifluoromethylation of Arenes using Trifluoroacetic Acid

While not a direct trifluoroacetoxylation, this powerful method utilizes inexpensive and readily available trifluoroacetic acid as a source of trifluoromethyl radicals for the C-H functionalization of arenes.[3] This transformation is enabled by photoredox catalysis in the presence of a diaryl sulfoxide (B87167).[3]

Data Summary: Photocatalytic Trifluoromethylation of Arenes

Arene	Photocatalyst	Additive	Solvent	Irradiation	Time (h)	Yield (%)	Reference
Benzene (B151609)	4CzIPN	(4-MeOC₆H₄)₂SO	TFA/DCE	Blue LED	12	75	[3]
Naphthalene	4CzIPN	(4-MeOC₆H₄)₂SO	TFA/DCE	Blue LED	12	82	[3]
Anisole	4CzIPN	(4-MeOC₆H₄)₂SO	TFA/DCE	Blue LED	12	68	[3]
Thiophene	4CzIPN	(4-MeOC₆H₄)₂SO	TFA/DCE	Blue LED	12	71	[3]

Experimental Protocol: Trifluoromethylation of Benzene [3]

• To an oven-dried Schlenk tube, add 4CzIPN (0.01 mmol, 1 mol%).

• Add bis(4-methoxyphenyl) sulfoxide (0.3 mmol, 30 mol%).

• Add benzene (1.0 mmol, 1.0 equiv).

• Add trifluoroacetic acid (TFA, 3.0 mL) and 1,2-dichloroethane (B1671644) (DCE, 1.0 mL).

• Degas the mixture with argon for 15 minutes.

• Irradiate the reaction with a blue LED lamp at room temperature for 12 hours.

• After the reaction, neutralize with saturated NaHCO₃ solution.

• Extract the mixture with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated.

• Purify the residue by column chromatography on silica gel.

Logical Relationship of Reagents

Caption: Key components and steps in the photocatalytic trifluoromethylation of arenes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Oxidative Trifluoroacetoxylation of 1°, 2°, and 3° Benzylic C(sp3)-H Bond Donors Using N-Trifluoroacetoxyquinuclidinium Salts under Photoredox Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Trifluoroacetic acid acts as trifluoromethylating agent in arene C-H functionalization | EurekAlert! [eurekalert.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Trifluoroacetylation with Isopropyl Trifluoroacetate

Welcome to the technical support center for optimizing reaction conditions for trifluoroacetylation using isopropyl trifluoroacetate (B77799). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Troubleshooting Guides

This section addresses specific issues that may arise during trifluoroacetylation reactions with isopropyl trifluoroacetate and offers targeted solutions.

Q1: My trifluoroacetylation reaction is slow or incomplete. How can I improve the reaction rate and yield?

A1: Several factors can influence the rate and completeness of your trifluoroacetylation reaction. Consider the following optimization strategies:

• Choice of Base: The addition of a non-nucleophilic base is often crucial for deprotonating the amine or alcohol substrate, thereby increasing its nucleophilicity. Tertiary amines such as triethylamine (B128534) (TEA) or N,N-diisopropylethylamine (DIPEA) are commonly used. For particularly unreactive substrates, a stronger base might be required.

• Temperature: While some trifluoroacetylations with more reactive reagents proceed at room temperature, using isopropyl trifluoroacetate may require elevated temperatures to achieve a reasonable reaction rate.[1] It has been noted that reactions with ethyl trifluoroacetate, a similar reagent, often require heating to over 85°C.[1] A systematic increase in temperature (e.g., in 10-20°C increments) can help determine the optimal condition without promoting side reactions.

• Solvent: The choice of solvent can significantly impact reaction rates. Polar aprotic solvents like dichloromethane (B109758) (DCM), tetrahydrofuran (B95107) (THF), or acetonitrile (B52724) (ACN) are generally good choices as they can solvate the reactants without interfering with the reaction.

• Stoichiometry: Ensure that at least a stoichiometric equivalent of isopropyl trifluoroacetate is used. An excess of the trifluoroacetylating agent (e.g., 1.1 to 1.5 equivalents) can help drive the reaction to completion.

Q2: I am observing significant hydrolysis of my starting material or product. What can I do to prevent this?

A2: Isopropyl trifluoroacetate and the resulting trifluoroacetylated products can be sensitive to moisture.[2] Here are some measures to minimize hydrolysis:

• Anhydrous Conditions: Use anhydrous solvents and reagents. Ensure all glassware is thoroughly dried before use. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.

• Work-up Procedure: During the work-up, minimize contact with water, especially if a basic aqueous solution is used for quenching. A rapid extraction followed by drying of the organic layer with a suitable drying agent (e.g., Na₂SO₄ or MgSO₄) is recommended.

Q3: I am trying to trifluoroacetylate a sterically hindered amine/alcohol, and the reaction is not proceeding. What are my options?

A3: Steric hindrance can significantly slow down the rate of acylation. For such challenging substrates, consider the following:

• More Forcing Conditions: Increasing the reaction temperature and/or reaction time may be necessary.

• Alternative Reagents: If optimizing conditions with isopropyl trifluoroacetate is unsuccessful, switching to a more reactive trifluoroacetylating agent may be required. Trifluoroacetic anhydride (B1165640) (TFAA) is significantly more reactive and often used for hindered substrates.[2] Other specialized reagents like N-(trifluoroacetyl)succinimide can also be effective.[3]

Q4: How can I monitor the progress of my reaction effectively?

A4: The progress of the trifluoroacetylation reaction can be monitored by various analytical techniques:

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient method to follow the disappearance of the starting material and the appearance of the product. The trifluoroacetylated product will typically have a different Rf value than the starting amine or alcohol.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For more quantitative monitoring, LC-MS is an excellent technique. It allows for the separation of reactants and products and provides mass confirmation of the desired trifluoroacetylated compound.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹⁹F NMR spectroscopy can be used to monitor the reaction. In ¹H NMR, a characteristic shift in the signals of the protons adjacent to the amine or hydroxyl group will be observed upon trifluoroacetylation. ¹⁹F NMR will show a characteristic signal for the trifluoromethyl group of the product.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for trifluoroacetylation using isopropyl trifluoroacetate?

A1: The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen of the amine or the oxygen of the alcohol attacks the electrophilic carbonyl carbon of isopropyl trifluoroacetate. This is often facilitated by a base that deprotonates the nucleophile, making it more reactive. The tetrahedral intermediate then collapses, eliminating isopropanol (B130326) as a byproduct and forming the stable trifluoroacetylated product. In some cases, particularly in solid-phase peptide synthesis, a transfer of the trifluoroacetyl group from a hydroxyl to an amine can occur during neutralization with a tertiary amine.[5][6]

Q2: What are some common side reactions to be aware of?

A2: While specific side reactions for isopropyl trifluoroacetate are not extensively documented, based on the reactivity of similar compounds, potential side reactions could include:

• Incomplete Reaction: Due to the relatively lower reactivity of isopropyl trifluoroacetate compared to reagents like TFAA, incomplete conversion can be an issue.[1]

• Hydrolysis: As mentioned in the troubleshooting section, hydrolysis of the ester or the product can occur in the presence of water.

• Side reactions with bifunctional molecules: If your substrate contains other nucleophilic groups, competitive trifluoroacetylation may occur. Orthogonal protection strategies may be necessary in such cases.

Q3: How do I remove the trifluoroacetyl protecting group after my synthetic sequence is complete?

A3: The trifluoroacetyl group is a versatile protecting group that can be cleaved under mild basic conditions.[2] A common method involves treating the trifluoroacetylated compound with a base such as potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) in a protic solvent system like methanol/water.[2] The deprotection can typically be carried out at room temperature.

Experimental Protocols

Protocol 1: General Procedure for N-Trifluoroacetylation of a Primary Amine

This protocol provides a general starting point for the trifluoroacetylation of a primary amine. Optimization of temperature and reaction time may be necessary for specific substrates.

• Dissolve the primary amine (1.0 eq.) in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) (0.1-0.5 M).

• Add a suitable non-nucleophilic base, such as triethylamine (1.2 eq.).

• Add isopropyl trifluoroacetate (1.1 eq.) to the solution.

• Stir the reaction mixture at room temperature or heat to a suitable temperature (e.g., 40-80°C).

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and quench with water or a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude N-trifluoroacetylated product.

• Purify the crude product by recrystallization or column chromatography if necessary.

Protocol 2: Trifluoroacetylation of L-Lysine in an Aqueous Medium[7]

This specialized protocol is for the selective Nε-trifluoroacetylation of L-lysine.

• Prepare a solution of L-lysine hydrochloride (20 mmol) in 20 mL of 1N aqueous sodium hydroxide (B78521) to achieve a pH of 10.5.

• To this solution, add isopropyl trifluoroacetate (25 mmol).

• Stir the reaction mixture vigorously at room temperature for 4 hours.

• The product, Nε-trifluoroacetyl-L-lysine, will precipitate as a white solid.

• Filter the reaction mixture to collect the precipitate.

• Wash the solid with ethanol (B145695) and dry under reduced pressure.

Data Presentation

The following table summarizes general reaction conditions for trifluoroacetylation with different reagents, which can serve as a guide for optimizing reactions with isopropyl trifluoroacetate.

Reagent	Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Isopropyl Trifluoroacetate	L-Lysine	NaOH (pH 10.5)	Water	Room Temp	4	-	[7]
Ethyl Trifluoroacetate	Amines	-	-	>85	-	-	[1]
Trifluoroacetic Anhydride	Primary/Secondary Amine	-	DCM or THF	0 to Room Temp	1-4	High	[2]

Visualizations

Experimental Workflow for N-Trifluoroacetylation

Caption: A generalized workflow for the N-trifluoroacetylation of an amine using isopropyl trifluoroacetate.

Logical Relationship of Reagent Reactivity

Caption: Relative reactivity of common trifluoroacetylating agents.

References

• 1. KR101083935B1 - Trifluoroacetylation for amines - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. A Convenient Trifluoroacetylation Reagent: N-(Trifluoroacetyl)succinimide [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US4879407A - Process for the preparation of ethyl trifluoroacetate - Google Patents [patents.google.com]

Side reactions and byproducts of using "Isopropyl trifluoroacetate"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the side reactions and byproducts associated with the use of isopropyl trifluoroacetate (B77799).

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving isopropyl trifluoroacetate, offering targeted solutions to mitigate common problems.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Trifluoroacetylation	1. Incomplete reaction: Insufficient reaction time or temperature. 2. Reagent degradation: Hydrolysis of isopropyl trifluoroacetate due to moisture. 3. Steric hindrance: The target nucleophile is sterically hindered. 4. Inadequate activation: The nucleophile is not sufficiently activated (e.g., amine not deprotonated).	1. Increase reaction time and/or temperature. Monitor reaction progress by TLC or LC-MS. 2. Use anhydrous solvents and reagents. Handle isopropyl trifluoroacetate under an inert atmosphere. 3. Consider using a less sterically hindered trifluoroacetylating agent, such as trifluoroacetic anhydride, but be mindful of its higher reactivity. 4. If reacting with an amine, ensure the presence of a suitable non-nucleophilic base to deprotonate the amine.
Unwanted Side-Chain Trifluoroacetylation in Peptides	1. Reaction with nucleophilic side chains: Amino acid residues with nucleophilic side chains (e.g., Lysine, Serine, Threonine) can be trifluoroacetylated.[1] 2. Use of Trifluoroacetic Acid (TFA) for deprotection: Residual TFA can lead to trifluoroacetylation.[1]	1. For selective N-terminal trifluoroacetylation, optimize reaction conditions (e.g., lower temperature, shorter reaction time). 2. Use alternative deprotection strategies or ensure complete removal of TFA before proceeding with subsequent steps. In Solid-Phase Peptide Synthesis (SPPS), consider using resins less prone to forming reactive trifluoroacetyl species.[1]
Formation of Unexpected Byproducts	1. Reaction with solvent: Isopropyl trifluoroacetate may react with certain nucleophilic solvents. 2. Decomposition: Thermal decomposition at elevated temperatures can generate byproducts.[2] 3. Complex side reactions in peptide synthesis: In the presence of TFA, unexpected byproducts like methylamine (B109427) from azide-containing amino acids can form.[3][4]	1. Choose an inert solvent for the reaction. 2. Maintain a controlled reaction temperature. 3. Carefully consider the combination of reagents and protecting groups used in peptide synthesis. Utilize analytical techniques like HRMS to identify byproducts and adjust the synthetic strategy accordingly.[3][4]
Incomplete Deprotection of a Trifluoroacetyl Group	1. Insufficiently basic conditions: The basic conditions used for deprotection are not strong enough. 2. Steric hindrance: The trifluoroacetyl group is in a sterically hindered environment.	1. Use a stronger base or increase the concentration of the base. Common conditions include aqueous piperidine (B6355638) or sodium hydroxide (B78521) solution.[5] 2. Increase the reaction time and/or temperature for the deprotection step.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions when using isopropyl trifluoroacetate?

A1: The primary side reaction is the trifluoroacetylation of unintended nucleophiles in the reaction mixture. This is particularly relevant in the synthesis of complex molecules with multiple functional groups, such as peptides, where side chains of amino acids like lysine, serine, and threonine can be acylated.[1][5] Hydrolysis of isopropyl trifluoroacetate in the presence of water is another common side reaction, leading to the formation of trifluoroacetic acid and isopropanol.[6]

Q2: How can I minimize unwanted trifluoroacetylation of amino acid side chains during peptide synthesis?

A2: To minimize side-chain trifluoroacetylation, you can employ several strategies. Using a more sterically hindered base during the coupling reaction can sometimes favor N-terminal modification. In solid-phase peptide synthesis (SPPS), a key cause of unintentional trifluoroacetylation is the formation of trifluoroacetoxymethyl groups on the resin support.[7] This can be mitigated by using specialized resins, such as aminoacyl-4-(oxymethyl)-phenylacetamidomethyl-resin, which is more stable to trifluoroacetic acid.[1]

Q3: What are the typical byproducts of isopropyl trifluoroacetate hydrolysis?

A3: The hydrolysis of isopropyl trifluoroacetate yields trifluoroacetic acid and isopropanol. This reaction is catalyzed by both acid and base and can occur if moisture is present in the reaction setup.

Q4: Can isopropyl trifluoroacetate decompose, and if so, what are the products?

A4: Yes, isopropyl trifluoroacetate can decompose at high temperatures. Thermal decomposition can generate carbon oxides (CO, CO₂) and hydrogen fluoride (B91410) (HF).[2]

Q5: How can I confirm that my target molecule has been successfully trifluoroacetylated?

A5: Successful trifluoroacetylation can be confirmed using standard analytical techniques. Mass spectrometry (MS) will show a mass increase corresponding to the addition of a trifluoroacetyl group (CF₃CO-, +96 Da).[1] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to observe characteristic shifts in the signals of protons and carbons near the acylated functional group.

Experimental Protocols

Protocol 1: General Procedure for Trifluoroacetylation of a Primary Amine

This protocol describes a standard method for the trifluoroacetylation of a primary amine using isopropyl trifluoroacetate.

Materials:

• Primary amine substrate

• Isopropyl trifluoroacetate

• Anhydrous non-nucleophilic solvent (e.g., dichloromethane (B109758), acetonitrile)

• Non-nucleophilic base (e.g., triethylamine (B128534) or diisopropylethylamine)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• Dissolve the primary amine substrate in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Add the non-nucleophilic base (1.1 to 1.5 equivalents) to the solution.

• Slowly add isopropyl trifluoroacetate (1.1 to 1.5 equivalents) to the stirred solution at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding the saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude N-trifluoroacetylated product.

• Purify the crude product by column chromatography or recrystallization if necessary.

Protocol 2: On-Resin N-terminal Trifluoroacetylation of a Peptide

This protocol outlines the procedure for the selective trifluoroacetylation of the N-terminal amine of a resin-bound peptide.[1][8]

Materials:

• Resin-bound peptide with a deprotected N-terminus

• Isopropyl trifluoroacetate or ethyl trifluoroacetate (ETFA)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or triethylamine

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Swell the resin-bound peptide in anhydrous DMF.

• Ensure the N-terminal protecting group (e.g., Fmoc) is completely removed.

• In a minimal amount of DMF, treat the resin with a base such as DBU or triethylamine.

• Slowly add an excess of isopropyl trifluoroacetate or ethyl trifluoroacetate to the resin slurry.

• Agitate the reaction mixture at room temperature. The reaction is often complete within 60 minutes.[8]

• Monitor the reaction completion using a qualitative test (e.g., Kaiser test) to check for the absence of free primary amines.

• After completion, thoroughly wash the resin with DMF, followed by DCM, to remove excess reagents and byproducts.

Visualizations

General Trifluoroacetylation Reaction Workflow

Caption: A generalized workflow for a typical trifluoroacetylation reaction.

Signaling Pathway of Unwanted Side-Chain Trifluoroacetylation in SPPS

Caption: Mechanism of unwanted trifluoroacetylation in Solid-Phase Peptide Synthesis.

Troubleshooting Logic for Low Reaction Yield

Caption: A logical workflow for troubleshooting low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. Elucidation and prevention of an unexpected methylamine byproduct formed during trifluoroacetic acid-mediated side chain deprotection of azido-containing peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Elucidation and prevention of an unexpected methylamine byproduct formed during trifluoroacetic acid-mediated side chain deprotection of azido-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Specific cleavage of amino side chains of serine and threonine in peptides and proteins with S-ethyltrifluorothioacetate vapor [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US20150011778A1 - Use of trifluoroacetamide for n-terminal protection - Google Patents [patents.google.com]

How to remove excess "Isopropyl trifluoroacetate" from a reaction mixture

Technical Support Center: Isopropyl Trifluoroacetate (B77799) Removal

This technical support guide provides troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the effective removal of excess isopropyl trifluoroacetate from a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of isopropyl trifluoroacetate that are relevant for its removal?

A1: Understanding the physical properties of isopropyl trifluoroacetate is crucial for selecting the appropriate removal strategy. It is a volatile and flammable liquid.[1] Key properties are summarized in the table below.

Property	Value	Source
Boiling Point	73 °C	[1][2][3][4][5][6]
Density	~1.108 g/mL at 25 °C	[1][3][4][5][6]
Molecular Weight	156.10 g/mol	[7]
Solubility	Soluble in organic solvents.[8] May hydrolyze in the presence of water.[8]
Flash Point	-9 °C (16 °F)	[2][3][5]
Sensitivity	Moisture sensitive.[3][5]

Q2: I have a reaction where I've used excess isopropyl trifluoroacetate. What are the general methods to remove it?

A2: There are three primary methods for removing excess isopropyl trifluoroacetate, depending on the stability of your desired product and the other components in the reaction mixture:

• Aqueous Workup (Quenching): This involves adding an aqueous solution to the reaction mixture to hydrolyze the excess isopropyl trifluoroacetate to trifluoroacetic acid and isopropanol. The trifluoroacetic acid can then be neutralized with a mild base and removed through extraction. This method is suitable for products that are stable to water and basic conditions.

• Distillation/Evaporation: Due to its low boiling point (73 °C), excess isopropyl trifluoroacetate can often be removed by distillation or rotary evaporation.[1][2] This is a preferred method for products that are not volatile and are stable to moderate heating.

• Use of Scavengers: In cases where the product is sensitive to both aqueous workup and heat, a scavenger resin can be used. These are solid-supported reagents that react with and bind the excess isopropyl trifluoroacetate, which can then be removed by simple filtration.

Q3: My product is sensitive to basic conditions. Can I still use an aqueous workup?

A3: If your product is sensitive to strong bases, you can use a milder base for neutralization during the aqueous workup. Instead of sodium hydroxide, consider using a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a phosphate (B84403) buffer. It is crucial to monitor the pH of the aqueous layer to avoid it becoming too basic. Perform the extraction at a low temperature (e.g., 0-5 °C) to minimize potential degradation of your product.

Q4: When I try to remove isopropyl trifluoroacetate by rotary evaporation, I see some of my product co-evaporating. What can I do?

A4: If your product is co-evaporating, it suggests that it has a relatively high vapor pressure. To minimize this, you can:

• Reduce the temperature of the water bath on the rotary evaporator.

• Increase the pressure (i.e., use a less powerful vacuum).

• Perform a partial evaporation to remove the bulk of the isopropyl trifluoroacetate, and then switch to a different purification method like column chromatography to remove the remaining traces.

• Consider azeotropic removal. Adding a solvent like toluene (B28343) and co-evaporating can sometimes help remove the last traces of a volatile impurity at a lower temperature.[9]

Troubleshooting Guides & Experimental Protocols

Method 1: Aqueous Workup (Quenching)

This protocol is suitable for reaction products that are stable in the presence of water and mild base.

Experimental Protocol:

• Cool the Reaction Mixture: Cool the reaction mixture to 0 °C in an ice bath. This is to control the exothermicity of the hydrolysis reaction.

• Quench the Reaction: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the reaction mixture with vigorous stirring. Continue addition until gas evolution (CO₂) ceases, indicating that all the excess trifluoroacetylating agent has been hydrolyzed and the resulting trifluoroacetic acid has been neutralized.

• Extraction: Transfer the mixture to a separatory funnel. If your product is soluble in a non-polar organic solvent, add an appropriate solvent (e.g., ethyl acetate, dichloromethane). Shake the funnel vigorously and allow the layers to separate.

• Separate Layers: Drain the organic layer. Wash the organic layer sequentially with:

  • Saturated aqueous NaHCO₃ solution (to remove any remaining trifluoroacetic acid).

  • Water.

  • Brine (saturated aqueous NaCl solution) to aid in the removal of water from the organic layer.

• Dry and Concentrate: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and concentrate the organic layer under reduced pressure using a rotary evaporator to obtain your crude product.

Method 2: Removal by Distillation/Evaporation

This protocol is ideal for non-volatile products that are stable to heat.

Experimental Protocol:

• Direct Evaporation: Place the reaction mixture in a round-bottom flask and connect it to a rotary evaporator. Use a water bath temperature of 30-40 °C and gradually reduce the pressure. The isopropyl trifluoroacetate should evaporate, leaving your less volatile product behind.

• Azeotropic Removal: If traces of isopropyl trifluoroacetate remain, add a small amount of a solvent that can form an azeotrope with it, such as methanol (B129727) or toluene.[9][10] Evaporate the mixture again on the rotary evaporator. Repeat this process 2-3 times to ensure complete removal.

Method 3: Use of Scavenger Resins

This is an excellent method for sensitive substrates that cannot tolerate aqueous workups or heat.

Experimental Protocol:

• Select a Scavenger Resin: Choose a resin with a functional group that will react with the trifluoroacetate ester. Amino-functionalized silica (B1680970) gel or polymer resins (e.g., aminomethylated polystyrene) are good candidates.

• Incubate with Resin: Add the scavenger resin to the reaction mixture and stir at room temperature. The reaction time will depend on the specific resin and the amount of excess reagent. Monitor the disappearance of the isopropyl trifluoroacetate by a suitable analytical technique (e.g., TLC, GC-MS, or ¹⁹F NMR).

• Filtration: Once the reaction is complete, filter the reaction mixture to remove the resin.

• Wash and Concentrate: Wash the resin with a small amount of the reaction solvent to recover any adsorbed product. Combine the filtrate and the washings, and then remove the solvent under reduced pressure to obtain the purified product.

Decision-Making Workflow

The following diagram illustrates a logical workflow for selecting the most appropriate method for removing excess isopropyl trifluoroacetate.

Caption: Decision workflow for removing excess isopropyl trifluoroacetate.

References

• 1. nbinno.com [nbinno.com]
• 2. Isopropyl Trifluoroacetate | 400-38-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. ISOPROPYL TRIFLUOROACETATE | 400-38-4 [chemicalbook.com]
• 4. ISOPROPYL TRIFLUOROACETATE CAS#: 400-38-4 [m.chemicalbook.com]
• 5. chemwhat.com [chemwhat.com]
• 6. ISOPROPYL TRIFLUOROACETATE CAS#: 400-37-3 [m.chemicalbook.com]
• 7. Isopropyl trifluoroacetate (CAS 400-38-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. CAS 400-38-4: Isopropyl trifluoroacetate | CymitQuimica [cymitquimica.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. researchgate.net [researchgate.net]

"Isopropyl trifluoroacetate" hydrolysis rate and prevention in aqueous media

For researchers, scientists, and drug development professionals utilizing isopropyl trifluoroacetate (B77799) (IPTFA), its reactivity with water is a critical consideration. This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the hydrolysis of IPTFA in aqueous environments.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the handling and use of isopropyl trifluoroacetate in experimental settings.

Issue 1: Unexpected Reaction Byproducts or Low Yield

• Question: I am observing unexpected byproducts, primarily trifluoroacetic acid and isopropanol (B130326), and a lower than expected yield of my desired product. Could this be due to isopropyl trifluoroacetate hydrolysis?

• Answer: Yes, the presence of trifluoroacetic acid and isopropanol are hallmark indicators of IPTFA hydrolysis. As a trifluoroacetate ester, IPTFA is susceptible to hydrolysis, especially in the presence of moisture and under neutral to basic pH conditions.[1] This degradation can consume your reagent and introduce impurities into your reaction mixture.

Issue 2: Inconsistent Results Across Experiments

• Question: My experimental results are inconsistent, particularly when the reaction is run over a longer period or on different days. How can I minimize the impact of isopropyl trifluoroacetate hydrolysis on reproducibility?

• Answer: Inconsistent results are often a symptom of varying degrees of IPTFA hydrolysis. To enhance reproducibility, it is crucial to stringently control the reaction conditions. This includes using anhydrous solvents, maintaining a consistent pH, and minimizing the exposure of your reagents to atmospheric moisture. For long-term stability, storing IPTFA under an inert atmosphere and at low temperatures is recommended.[2]

Issue 3: How to Prevent or Minimize Hydrolysis

• Question: What are the best practices for preventing or minimizing the hydrolysis of isopropyl trifluoroacetate in my experiments?

• Answer: Proactive measures can significantly reduce the rate of hydrolysis:

  • pH Control: Maintain a slightly acidic pH (e.g., 4-6) in your aqueous medium, as trifluoroacetate esters are more stable under these conditions. Avoid neutral or basic conditions, which accelerate hydrolysis.[2]

  • Buffer Selection: If a buffer is required, phosphate (B84403) and citrate (B86180) buffers are commonly used and can help maintain the optimal pH range for stability.[2]

  • Temperature: Perform reactions at the lowest feasible temperature to slow down the hydrolysis rate. Store stock solutions of IPTFA at -20°C or -80°C.[2]

  • Anhydrous Conditions: When possible, use anhydrous solvents and handle IPTFA under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with water.

  • Fresh Solutions: Prepare aqueous solutions of IPTFA immediately before use to minimize the time it is exposed to water.

Quantitative Data on Trifluoroacetate Ester Hydrolysis

Compound	Solvent	Temperature (°C)	Rate Constant (k)	Reference
Methyl trifluoroacetate	60% Dioxane	25	log k (M⁻¹s⁻¹) = -5.3	[3]
Methyl trifluoroacetate	70% Dioxane	10	log k (M⁻¹s⁻¹) = -5.7	[3]
p-Nitrophenyl trifluoroacetate	Acetonitrile-Water	23	~1.0 x 10⁻⁴ s⁻¹ (at 5M H₂O)	[4][5]
S-Ethyl trifluorothioacetate	Acetonitrile-Water	23	~1.0 x 10⁻⁴ s⁻¹ (at 5M H₂O)	[4][5]

Note: The rate of hydrolysis is dependent on the ester's alkyl group. For simple acetate (B1210297) esters, the rate of base-catalyzed hydrolysis generally follows the order: methyl > ethyl > isopropyl.[6] A similar trend might be expected for trifluoroacetate esters.

Experimental Protocols

Protocol for Determining the Hydrolysis Rate of Isopropyl Trifluoroacetate

This protocol outlines a method to determine the pseudo-first-order rate constant for the hydrolysis of IPTFA in an aqueous buffer at a specific pH and temperature using titration.

Materials:

• Isopropyl trifluoroacetate (IPTFA)

• Aqueous buffer of desired pH (e.g., phosphate buffer, pH 7.4)

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.05 M)

• Phenolphthalein (B1677637) indicator

• Ice-cold deionized water

• Thermostated water bath

• Burette, pipettes, conical flasks, and stopwatch

Procedure:

• Temperature Equilibration: Place the aqueous buffer and a separate, sealed container of IPTFA in a thermostated water bath set to the desired experimental temperature (e.g., 25°C) and allow them to equilibrate for at least 30 minutes.

• Reaction Initiation: Add a known volume of IPTFA to a known volume of the pre-heated buffer in a conical flask, starting the stopwatch immediately upon addition. Mix thoroughly.

• Time Point Sampling: At regular time intervals (e.g., 0, 10, 20, 30, 60, 90, and 120 minutes), withdraw a fixed volume of the reaction mixture (e.g., 5 mL) using a pipette.

• Quenching: Immediately add the withdrawn aliquot to a conical flask containing a known volume of ice-cold deionized water (e.g., 50 mL). This will significantly slow down the hydrolysis reaction.

• Titration: Add 2-3 drops of phenolphthalein indicator to the quenched sample and titrate with the standardized NaOH solution until a faint, persistent pink color is observed. Record the volume of NaOH used (V_t). The initial sample at t=0 gives V_0.

• Infinity Reading (V_∞): To determine the concentration of trifluoroacetic acid at the completion of the reaction, heat a sealed sample of the reaction mixture in the water bath for a prolonged period (e.g., 24 hours) to ensure complete hydrolysis. Cool to room temperature and titrate a sample as described above. This gives the infinity reading, V_∞.

Data Analysis:

The pseudo-first-order rate constant (k) can be determined by plotting ln(V_∞ - V_t) versus time (t). The slope of the resulting straight line will be equal to -k.

Visualizations

Caption: Base-catalyzed hydrolysis mechanism of isopropyl trifluoroacetate.

References

• 1. rkmvccrahara.org [rkmvccrahara.org]
• 2. researchgate.net [researchgate.net]
• 3. internationaljournalssrg.org [internationaljournalssrg.org]
• 4. chemimpex.com [chemimpex.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Isopropyl Trifluoroacetate

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of Isopropyl Trifluoroacetate (B77799) synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing Isopropyl Trifluoroacetate?

A1: Isopropyl trifluoroacetate is commonly synthesized through the esterification of isopropanol (B130326). Key methods include:

• Reaction of isopropanol with trifluoroacetic acid, often in the presence of a catalyst.[1][2]

• Reaction of isopropanol with trifluoroacetyl chloride.[3]

• Reaction with trifluoroacetyl fluoride (B91410).[4]

• Trifluoroacetylation of isopropanol using a trifluoroacetylating agent.[5][6]

Q2: What is the typical yield I can expect for this synthesis?

A2: The yield of Isopropyl Trifluoroacetate can vary significantly depending on the chosen method and reaction conditions. Reported yields range from 75% to as high as 95%.[2][7] For example, a method using trifluoroacetic acid and isopropanol with hydrofluoric acid as a catalyst reports a yield of 95%.[2] Another approach reacting isopropanol with trifluoroacetyl fluoride in the presence of potassium fluoride has achieved a yield of 92.9%.[4]

Q3: What are the key physical properties of Isopropyl Trifluoroacetate?

A3: Isopropyl trifluoroacetate is a colorless liquid with a characteristic fruity or sweet odor.[6][8] It is highly volatile and has a low viscosity.[8] Key physical data are summarized in the table below.

Property	Value
CAS Number	400-38-4
Molecular Formula	C5H7F3O2
Molecular Weight	156.1 g/mol
Boiling Point	73 °C at 749 mmHg
Density	1.108 g/mL at 25 °C
Refractive Index	n20/D 1.319

(Source:[6][9][10])

Troubleshooting Guide

Problem 1: Low Yield of Isopropyl Trifluoroacetate

A low yield is a common issue in the synthesis of Isopropyl Trifluoroacetate. The following sections provide potential causes and solutions.

Potential Cause: Incomplete Reaction

• Solution:

  • Increase Reaction Time: Ensure the reaction is allowed to proceed to completion. Monitor the reaction progress using techniques like GC or NMR.

  • Optimize Temperature: The reaction temperature can significantly impact the rate of reaction. For the reaction of trifluoroacetyl fluoride with isopropanol, a temperature of 45°C has been shown to be effective.[4] For the esterification with trifluoroacetic acid, temperatures between 0°C and 50°C are advantageous.[2]

  • Use a Catalyst: For esterification reactions with trifluoroacetic acid, a catalyst is often necessary to achieve high yields.[2][11] Strong acid catalysts like hydrofluoric acid or solid acid catalysts such as resin-based spherical activated carbon have been used successfully.[2][11]

Potential Cause: Side Reactions

• Solution:

  • Control Temperature: Exothermic reactions can lead to side product formation if the temperature is not controlled. For instance, in the reaction involving trifluoroacetyl chloride, maintaining a low temperature (e.g., -19°C to -25°C) is crucial.[3]

  • Minimize Water Content: Water can hydrolyze the trifluoroacetylating agent and the product, reducing the yield.[8] Ensure all reactants and solvents are anhydrous.

  • Consider Trifluoroacetylation of Amine Impurities: If any amine impurities are present, they can be trifluoroacetylated, consuming the reagent.[12]

Problem 2: Difficulty in Product Purification

Even with a successful reaction, isolating pure Isopropyl Trifluoroacetate can be challenging.

Potential Cause: Inefficient Separation from Reactants or Byproducts

• Solution:

  • Distillation: Isopropyl trifluoroacetate has a relatively low boiling point (around 73°C), making distillation a common purification method.[3][9]

  • Aqueous Workup: Washing the crude product with water can help remove water-soluble impurities like unreacted isopropanol and some acids. However, be mindful of potential hydrolysis of the product.[8]

  • Decantation: In some methods, particularly when using hydrofluoric acid as a catalyst, the product separates as an immiscible phase and can be isolated by decantation.[2]

  • Filtration: If solid byproducts are formed, such as KHF2 in the reaction with trifluoroacetyl fluoride, filtration is a necessary step before distillation.[4]

Experimental Protocols

Method 1: Synthesis from Isopropanol and Trifluoroacetyl Chloride [3]

• Cool a heel of 180 g of isopropyl trifluoroacetate to -19°C.

• Add 132.5 g of trifluoroacetyl chloride while maintaining the temperature between -19°C and -25°C.

• Slowly add 48.6 g of isopropanol over 60 minutes, followed by an additional 12.1 g over 45 minutes.

• Allow the mixture to warm to room temperature with stirring. Use a scrubber filled with 10% aqueous sodium hydroxide (B78521) to neutralize any evolved HCl.

• The resulting crude product can be purified by distillation.

Method 2: Synthesis from Isopropanol and Trifluoroacetyl Fluoride [4]

• In a reaction kettle with a stirrer, add 12 kg of isopropanol.

• With stirring, slowly add 5.8 kg of potassium fluoride to obtain a mixture.

• Transfer the mixture to a closed reactor with a stirrer.

• Introduce 11.6 kg of trifluoroacetyl fluoride gas into the mixture.

• Control the reaction temperature at 45°C for 3.5 hours.

• After the reaction is complete, filter the mixture to remove solid KHF2.

• Transfer the filtrate to a rectification column for distillation to obtain pure isopropyl trifluoroacetate.

Method 3: Synthesis from Isopropanol and Trifluoroacetic Acid [2]

• In a suitable reactor, combine 57 g (0.5 mol) of trifluoroacetic acid and 30 g (0.5 mol) of isopropanol.

• Add 5 g (0.25 mol) of anhydrous hydrofluoric acid as a catalyst.

• Maintain the reaction temperature at 10°C with stirring for 3 hours.

• After the reaction, the mixture will separate into two immiscible phases.

• Separate the product layer by decantation to recover the isopropyl trifluoroacetate.

Visualizations

Caption: General reaction pathway for the synthesis of Isopropyl Trifluoroacetate.

Caption: Troubleshooting workflow for improving the yield of Isopropyl Trifluoroacetate.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. US4701551A - Process for preparing trifluoroacetic or trichloroacetic acid esters - Google Patents [patents.google.com]
• 3. US6278015B1 - Process for trifluoroacetate esters and thioesters - Google Patents [patents.google.com]
• 4. ISOPROPYL TRIFLUOROACETATE synthesis - chemicalbook [chemicalbook.com]
• 5. nbinno.com [nbinno.com]
• 6. chemimpex.com [chemimpex.com]
• 7. CN104710308A - Synthesis method of ethyl trifluoroacetate - Google Patents [patents.google.com]
• 8. CAS 400-38-4: Isopropyl trifluoroacetate | CymitQuimica [cymitquimica.com]
• 9. ISOPROPYL TRIFLUOROACETATE | 400-38-4 [chemicalbook.com]
• 10. Isopropyl trifluoroacetate | C5H7F3O2 | CID 78998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. CN103611569B - Catalyst for synthesizing isopropyl trifluoroacetate by esterification and preparation method thereof - Google Patents [patents.google.com]
• 12. Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yield in Trifluoroacetylation Reactions with Isopropyl Trifluoroacetate

Welcome to the technical support center for trifluoroacetylation reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize trifluoroacetylation reactions using isopropyl trifluoroacetate (B77799). Below you will find frequently asked questions (FAQs) and detailed troubleshooting guides to address common issues encountered during experimentation, with a focus on resolving low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is isopropyl trifluoroacetate and why is it used for trifluoroacetylation?

Isopropyl trifluoroacetate is an ester of trifluoroacetic acid and isopropanol. It serves as a milder and less volatile reagent for introducing the trifluoroacetyl group onto nucleophiles, such as amines and alcohols, compared to the more reactive trifluoroacetic anhydride (B1165640) (TFAA).[1] Its use can offer better control over the reaction and is often preferred when dealing with sensitive substrates.[2]

Q2: What are the typical reaction conditions for trifluoroacetylation of an amine with isopropyl trifluoroacetate?

A typical reaction involves the amine substrate, isopropyl trifluoroacetate, a suitable base, and an aprotic solvent. The reaction is often performed at room temperature or with gentle heating. The choice of base and solvent can significantly impact the reaction's success.

Q3: How can I monitor the progress of my trifluoroacetylation reaction?

Reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][3] For GC-MS analysis, derivatization of the amine with a trifluoroacetyl group increases its volatility, making it suitable for analysis.[4]

Q4: What are some common side reactions that can lead to low yield?

Common side reactions include incomplete reaction, hydrolysis of the isopropyl trifluoroacetate, and side reactions with other functional groups on the substrate. In peptide synthesis, trifluoroacetylation of N-terminal hydroxyamino acids can occur as a side reaction.[5]

Troubleshooting Guide for Low Yield

Low product yield is a frequent challenge in trifluoroacetylation reactions. The following guide provides a systematic approach to identifying and resolving the root cause of this issue.

Issue 1: Incomplete Conversion of the Starting Material

Possible Cause	Recommended Solution
Insufficient Reagent	Ensure at least a stoichiometric amount of isopropyl trifluoroacetate is used. An excess of 1.1 to 1.5 equivalents is often recommended to drive the reaction to completion.
Low Reaction Temperature	While many reactions proceed at room temperature, some less reactive or sterically hindered amines may require gentle heating. Try increasing the temperature to 40-60 °C and monitor the reaction progress.
Inadequate Reaction Time	Trifluoroacetylation with isopropyl trifluoroacetate can be slower than with TFAA. Extend the reaction time and monitor by TLC or GC-MS until the starting material is consumed.
Poorly Soluble Substrate	Ensure your amine substrate is fully dissolved in the chosen solvent. If solubility is an issue, consider a different solvent system.

Issue 2: Degradation of Reagents or Products

Possible Cause	Recommended Solution
Moisture in the Reaction	Isopropyl trifluoroacetate can be sensitive to hydrolysis.[6] Ensure all glassware is thoroughly dried and use anhydrous solvents. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) is good practice.
Base-Induced Hydrolysis	While a base is often necessary, strong bases can promote the hydrolysis of the ester. Consider using a milder, non-nucleophilic base like triethylamine (B128534) or pyridine.
Product Instability during Work-up	The trifluoroacetyl group can be cleaved under basic conditions.[3] During aqueous work-up, use neutral or slightly acidic conditions to wash the organic layer.

Issue 3: Sub-optimal Reaction Conditions

The choice of base and solvent can have a significant impact on the reaction yield. The following tables summarize the general effects of these parameters.

Table 1: Effect of Base on Trifluoroacetylation Yield

Base	General Characteristics	Impact on Yield
Triethylamine (Et₃N)	Common, effective organic base.	Generally provides good to excellent yields.
Pyridine	Milder base, can also act as a nucleophilic catalyst.	Effective, but can sometimes be harder to remove during work-up.
Diisopropylethylamine (DIPEA)	Hindered base, less nucleophilic.	Good choice for sensitive substrates to avoid side reactions.
Inorganic Bases (e.g., K₂CO₃)	Can be effective but may have limited solubility in organic solvents.	Can lead to heterogeneity and potentially slower reaction rates.

Table 2: Effect of Solvent on Trifluoroacetylation Yield

Solvent	Polarity	Impact on Yield
Dichloromethane (B109758) (DCM)	Aprotic, moderately polar.	A common and often effective solvent for these reactions.
Tetrahydrofuran (THF)	Aprotic, polar.	Good solvating power for a wide range of substrates.
Acetonitrile (MeCN)	Aprotic, polar.	Can be a good choice, but check for compatibility with your substrate.
Toluene	Aprotic, non-polar.	May be suitable for less polar substrates.

Experimental Protocols

General Protocol for Trifluoroacetylation of a Primary Amine

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add the primary amine (1.0 eq.).

• Dissolve the amine in an anhydrous aprotic solvent (e.g., dichloromethane or THF) (approx. 0.1-0.5 M).

• Add a suitable base, such as triethylamine (1.2 eq.).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add isopropyl trifluoroacetate (1.1 eq.) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-16 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash sequentially with a mild acid (e.g., 1 M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization if necessary.

Protocol for Reaction Monitoring by GC-MS

• Sample Preparation : Withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture. Dilute the aliquot with a suitable solvent (e.g., ethyl acetate).

• GC Conditions :

  • Column : A standard non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector Temperature : 250 °C.

  • Oven Program : Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

  • Carrier Gas : Helium.

• MS Conditions :

  • Ionization Mode : Electron Impact (EI).

  • Mass Range : Scan from a low m/z (e.g., 40) to a high m/z that includes the molecular ions of the starting material and product.

• Analysis : Monitor the disappearance of the starting amine peak and the appearance of the N-trifluoroacetylated product peak. The retention time of the product will be different from the starting material.

Visualizing the Troubleshooting Process

The following diagrams illustrate the logical workflow for troubleshooting low yield and the general reaction pathway.

Caption: A logical workflow for troubleshooting low yield in trifluoroacetylation reactions.

Caption: A simplified diagram of the trifluoroacetylation reaction of a primary amine.

References

• 1. reddit.com [reddit.com]
• 2. GC-MS determination of amphetamines in serum using on-line trifluoroacetylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GC/MS determination of amines following exhaustive trifluoroacetylation (Technical Report) | OSTI.GOV [osti.gov]
• 4. h-brs.de [h-brs.de]
• 5. Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Purification of Products Synthesized with Isopropyl Trifluoroacetate

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of products synthesized using isopropyl trifluoroacetate (B77799). Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental workups and purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect when working with isopropyl trifluoroacetate?

When using isopropyl trifluoroacetate as a trifluoroacetylating agent, you can anticipate several common impurities in your crude product mixture. These include unreacted starting materials, excess isopropyl trifluoroacetate, trifluoroacetic acid (TFA), and isopropanol (B130326). TFA and isopropanol can form from the hydrolysis of isopropyl trifluoroacetate, especially during aqueous workup steps.[1]

Q2: How can I remove residual trifluoroacetic acid (TFA) from my product?

Residual TFA is a common issue, particularly if your product contains basic functional groups (e.g., amines) that can form salts. Several methods can be employed for its removal:

• Aqueous Workup: Washing the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate solution, can neutralize and extract TFA. However, this method is only suitable for products that are stable to basic conditions and do not have high water solubility.

• Azeotropic Removal: Repeatedly dissolving the product in a solvent like dichloromethane (B109758) or methanol (B129727) and evaporating the solvent under reduced pressure can help remove volatile TFA.

• Basic Resin Treatment: Stirring the crude product dissolved in an appropriate solvent with a slightly basic resin (e.g., Amberlyst A-21) can effectively scavenge TFA. The resin can then be removed by filtration.

• Ion-Exchange Chromatography: For more persistent TFA contamination, especially with polar or peptide-based products, ion-exchange chromatography can be a highly effective purification method.[2]

Q3: My product appears to be degrading during purification. What could be the cause?

The trifluoroacetyl group can be labile under certain conditions. If you observe product degradation, consider the following:

• Hydrolysis: The trifluoroacetyl group can be susceptible to hydrolysis, particularly under basic or strongly acidic conditions, which would cleave the group from your product.[1] If possible, maintain a neutral or slightly acidic pH during aqueous workups.

• Solvolysis: In the presence of nucleophilic solvents like methanol or ethanol, particularly with heating, solvolysis can occur, leading to the replacement of the trifluoroacetyl group.

• Temperature Sensitivity: Your product itself may be thermally labile. Avoid excessive heat during solvent evaporation and consider using purification techniques that can be performed at room temperature or below.

Q4: What are the recommended chromatographic techniques for purifying trifluoroacetylated compounds?

The choice of chromatographic technique depends on the polarity and stability of your product.

• Silica (B1680970) Gel Flash Chromatography: This is a standard and often effective method for non-polar to moderately polar compounds. A gradient elution with a solvent system like hexanes and ethyl acetate (B1210297) is a good starting point.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): For more polar or water-soluble compounds, RP-HPLC is the method of choice. A C18 column with a water/acetonitrile or water/methanol mobile phase, often with a small amount of an acid modifier like TFA (0.1%) or formic acid, is commonly used.[3]

• Preparative Thin-Layer Chromatography (Prep-TLC): For small-scale purifications, prep-TLC can be a quick and efficient method to isolate your desired product.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification of your trifluoroacetylated product.

Problem 1: Low recovery of the desired product after aqueous workup.

Potential Cause	Recommended Solution
Product is water-soluble.	If your product has high polarity, it may be partitioning into the aqueous layer during extraction. Minimize the volume of aqueous washes and consider back-extracting the aqueous layers with a more polar organic solvent like ethyl acetate or a chloroform/isopropanol mixture.[4]
Emulsion formation.	Emulsions can trap your product at the interface of the organic and aqueous layers. To break an emulsion, try adding brine (saturated NaCl solution), adding more organic solvent, or filtering the mixture through a pad of Celite.
Product precipitation.	Changes in solvent composition or pH during the workup can cause your product to precipitate. If this occurs, try to redissolve the precipitate in a suitable solvent and proceed with the purification.
Hydrolysis of the trifluoroacetyl group.	If the workup conditions are too basic or acidic, the trifluoroacetyl group may be cleaved. Ensure the pH of the aqueous wash is appropriate for the stability of your product.

Problem 2: The purified product is still contaminated with a persistent impurity.

Potential Cause	Recommended Solution
Co-elution with a byproduct in chromatography.	The impurity may have a similar polarity to your product. Try a different solvent system for your column chromatography or switch to a different stationary phase (e.g., from silica gel to alumina (B75360) or a bonded phase). For HPLC, consider changing the mobile phase modifier or using a different column chemistry.
Impurity is a diastereomer or regioisomer.	If the impurity is an isomer of your product, separation can be challenging. High-resolution chromatography techniques like preparative HPLC or SFC (Supercritical Fluid Chromatography) may be necessary.
Residual trifluoroacetic acid (TFA).	As mentioned in the FAQs, TFA can be a persistent impurity. If standard workup procedures fail, consider using a basic resin or ion-exchange chromatography for its removal.[5]

Problem 3: Difficulty in removing excess isopropyl trifluoroacetate.

Potential Cause	Recommended Solution
High volatility of the product.	Isopropyl trifluoroacetate is relatively volatile (boiling point ~73 °C).[6] If your product is also volatile, removal by simple evaporation may lead to product loss.
Co-elution in chromatography.	Isopropyl trifluoroacetate is non-polar and may co-elute with non-polar products in normal-phase chromatography. Use a less polar eluent system to retain the product on the column while allowing the isopropyl trifluoroacetate to elute first.
Reaction performed with a large excess of the reagent.	Use a minimal excess of isopropyl trifluoroacetate in your reaction to simplify the purification process.

Experimental Protocols

General Aqueous Workup Protocol

• Once the reaction is complete, cool the reaction mixture to room temperature.

• If the reaction was performed in a water-miscible solvent (e.g., THF, acetonitrile), it is often best to remove the solvent under reduced pressure first.[4]

• Dissolve the residue in a water-immiscible organic solvent such as ethyl acetate or dichloromethane.

• Transfer the solution to a separatory funnel.

• Wash the organic layer sequentially with:

  • Water or a dilute acid (e.g., 1 M HCl) if the product is acid-stable and there are basic impurities to remove.

  • Saturated aqueous sodium bicarbonate solution to neutralize any acidic byproducts like TFA. Be cautious of gas evolution (CO₂).

  • Brine (saturated aqueous NaCl) to remove residual water and help break any emulsions.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Filter off the drying agent and rinse it with a small amount of fresh organic solvent.

• Concentrate the combined organic filtrates under reduced pressure to obtain the crude product.

Visualized Workflows

Workflow for General Purification of a Trifluoroacetylated Product

References

• 1. mdpi.com [mdpi.com]
• 2. Determination of residual trifluoroacetate in protein purification buffers and peptide preparations by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Workup [chem.rochester.edu]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for Isopropyl Trifluoroacetate Esterification

Welcome to the Technical Support Center for the synthesis of Isopropyl Trifluoroacetate (B77799). This guide is designed for researchers, scientists, and drug development professionals to assist in catalyst selection, provide experimental protocols, and offer troubleshooting advice for common issues encountered during the esterification of isopropyl alcohol with trifluoroacetic acid or its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing isopropyl trifluoroacetate?

A1: Isopropyl trifluoroacetate is typically synthesized through the esterification of isopropyl alcohol with a trifluoroacetylating agent. The primary methods include:

• Fischer Esterification: The reaction of isopropyl alcohol with trifluoroacetic acid (TFA) in the presence of an acid catalyst.

• Acylation with Trifluoroacetyl Chloride: The reaction of isopropyl alcohol with trifluoroacetyl chloride. This method is effective but requires careful handling of the gaseous and corrosive trifluoroacetyl chloride.

• Acylation with Trifluoroacetic Anhydride (B1165640) (TFAA): The reaction of isopropyl alcohol with TFAA. TFAA is a highly reactive and volatile reagent.[1]

• Reaction with Trifluoroacetyl Fluoride (B91410): The reaction of isopropyl alcohol with trifluoroacetyl fluoride, often facilitated by a catalyst like potassium fluoride.[2]

Q2: What types of catalysts are effective for the esterification of isopropyl alcohol with trifluoroacetic acid?

A2: A range of catalysts can be employed for this reaction, each with its own advantages and disadvantages:

• Strong Mineral Acids: Traditional catalysts like sulfuric acid (H₂SO₄) and hydrochloric acid (HCl) are effective but can be corrosive and lead to side reactions.

• Hydrofluoric Acid (HF): Liquid HF has been shown to be a highly effective catalyst for this specific esterification, resulting in high yields.[3] However, HF is extremely toxic and corrosive, requiring specialized equipment and handling procedures.

• Solid Acid Catalysts: Heterogeneous catalysts such as strong acidic cation exchange resins can be used.[4] These offer the advantage of easier separation from the reaction mixture.

• Lewis Acids: Metal trifluoroacetates can act as Lewis acid catalysts, enhancing the electrophilicity of the carbonyl carbon.[5]

• Supported Catalysts: A novel catalyst comprising neodymium trifluoroacetate supported on activated carbon has been developed, demonstrating good catalytic performance.[6]

Q3: Can the esterification be performed without a catalyst?

A3: While the reaction between an alcohol and a carboxylic acid can proceed without a catalyst, it is generally very slow.[7] For the synthesis of isopropyl trifluoroacetate, a catalyst is almost always necessary to achieve a reasonable reaction rate and yield. In some cases, using highly reactive acylating agents like trifluoroacetyl chloride or trifluoroacetic anhydride can proceed without an additional catalyst, as the reactivity of the acylating agent itself drives the reaction.[8][9]

Catalyst Performance Comparison

The selection of a catalyst will depend on factors such as desired yield, reaction time, safety considerations, and available equipment. Below is a summary of quantitative data from various reported methods.

Catalyst/Method	Reactants	Temperature	Reaction Time	Yield	Purity	Reference
Hydrofluoric Acid	Trifluoroacetic Acid, Isopropanol (B130326)	10-20°C	3 hours	95%	Not Specified	[3]
Potassium Fluoride	Trifluoroacetyl Fluoride, Isopropanol	45°C	3.5 hours	92.9%	Not Specified	[2]
Self-catalyzed (Product as solvent)	Trifluoroacetyl Chloride, Isopropanol	-19°C to -25°C	~1.75 hours	Not specified	>97%	[8]
Neodymium trifluoroacetate on activated carbon	Trifluoroacetic Acid, Isopropanol	28°C	Not Specified	High Conversion	Not Specified	[6]

Experimental Protocols

Method 1: Esterification using Hydrofluoric Acid as a Catalyst

This protocol is based on a patented procedure and should only be performed by trained personnel in a laboratory equipped for handling hydrofluoric acid.

Materials:

• Trifluoroacetic acid (0.5 mol)

• Isopropanol (0.5 mol)

• Anhydrous hydrofluoric acid (1 mol)

• Water (optional, for aiding separation)

• Polyethylene (B3416737) or Teflon reaction vessel

Procedure:

• In a suitable polyethylene or Teflon reactor, combine trifluoroacetic acid and isopropanol.

• Carefully add anhydrous hydrofluoric acid to the mixture while stirring.

• Maintain the reaction temperature between 10°C and 20°C.

• Continue stirring for 3 hours.

• After the reaction is complete, the mixture may separate into two phases. If not, the addition of a small amount of water can facilitate phase separation.

• Separate the organic layer containing the isopropyl trifluoroacetate by decantation.[3]

Method 2: Synthesis using Potassium Fluoride as a Catalyst

This method utilizes trifluoroacetyl fluoride and isopropanol with potassium fluoride.

Materials:

• Isopropanol (12 kg)

• Potassium fluoride (5.8 kg)

• Trifluoroacetyl fluoride (11.6 kg)

• Reaction kettle with a stirrer

• Closed reactor

Procedure:

• In a reaction kettle, add isopropanol.

• With stirring, slowly add potassium fluoride to create a mixture.

• Transfer the mixture to a closed reactor equipped with a stirrer.

• Begin stirring and introduce trifluoroacetyl fluoride gas into the mixture.

• Control the reaction temperature at 45°C.

• Allow the reaction to proceed for 3.5 hours.

• After completion, filter the reaction product to remove the solid potassium bifluoride (KHF₂).

• The filtrate can then be purified by rectification to obtain isopropyl trifluoroacetate.[2]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Insufficient Catalyst Activity: The catalyst may be old, deactivated, or used in an insufficient amount. 2. Presence of Water: Water in the reactants or from atmospheric moisture can hydrolyze the ester back to the starting materials. 3. Unfavorable Equilibrium: The reaction may have reached equilibrium with a low product concentration.	1. Use a fresh or newly activated catalyst. Increase the catalyst loading if necessary. 2. Use anhydrous reactants and solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Use an excess of one reactant (usually the less expensive one, isopropanol) to shift the equilibrium towards the product. Alternatively, remove water as it is formed using a Dean-Stark apparatus or molecular sieves.
Formation of Byproducts	1. Dehydration of Isopropanol: Strong acid catalysts at elevated temperatures can cause the dehydration of isopropanol to propene. 2. Ether Formation: Isopropanol can undergo self-condensation to form diisopropyl ether under strong acid catalysis.	1. Maintain the recommended reaction temperature. Consider using a milder catalyst. 2. Control the reaction temperature and catalyst concentration.
Difficult Product Isolation	1. Emulsion Formation during Workup: The presence of unreacted starting materials or byproducts can lead to the formation of emulsions during aqueous workup. 2. Incomplete Phase Separation: The product may not separate cleanly from the reaction mixture.	1. Add a saturated brine solution during the aqueous wash to help break the emulsion. 2. If using the HF-catalyzed method, the addition of a small amount of water can aid in phase separation.[3] For other methods, ensure complete reaction and neutralization before attempting separation.
Product Purity Issues	1. Residual Starting Materials: The product may be contaminated with unreacted trifluoroacetic acid or isopropanol. 2. Catalyst Residue: Traces of the catalyst may remain in the product.	1. Wash the crude product with a dilute base (e.g., sodium bicarbonate solution) to remove acidic impurities, followed by a water wash. Ensure thorough drying of the organic layer. Purify by distillation. 2. If using a homogeneous catalyst, ensure proper aqueous workup. For heterogeneous catalysts, ensure complete filtration.

Visual Guides

Caption: General experimental workflow for isopropyl trifluoroacetate synthesis.

Caption: Decision tree for catalyst selection in isopropyl trifluoroacetate synthesis.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. ISOPROPYL TRIFLUOROACETATE synthesis - chemicalbook [chemicalbook.com]
• 3. US4701551A - Process for preparing trifluoroacetic or trichloroacetic acid esters - Google Patents [patents.google.com]
• 4. CN104710308A - Synthesis method of ethyl trifluoroacetate - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. CN103611569B - Catalyst for synthesizing isopropyl trifluoroacetate by esterification and preparation method thereof - Google Patents [patents.google.com]
• 7. athabascau.ca [athabascau.ca]
• 8. US6278015B1 - Process for trifluoroacetate esters and thioesters - Google Patents [patents.google.com]
• 9. Trifluoroacetic anhydride- an important organic reagent_Chemicalbook [chemicalbook.com]

Managing HCl byproduct in reactions with trifluoroacetyl chloride and "Isopropyl trifluoroacetate"

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing hydrogen chloride (HCl) byproduct generated during reactions with trifluoroacetyl chloride, particularly in the synthesis of isopropyl trifluoroacetate (B77799).

Troubleshooting Guides

This section addresses specific issues that may arise during trifluoroacetylation and offers targeted solutions.

Problem 1: Low or No Product Yield

Question: I am reacting trifluoroacetyl chloride with isopropyl alcohol, but I am getting a very low yield of isopropyl trifluoroacetate. What could be the cause?

Answer: Low yields in this reaction are often due to the detrimental effects of the HCl byproduct. As a strong acid, HCl can catalyze side reactions, including the degradation of the desired ester product.[1] Effective in-situ neutralization of HCl is critical. The most common approach is the addition of a stoichiometric amount of a base, often referred to as an "HCl scavenger."

Common Causes & Solutions:

• Insufficient or Inappropriate Base: The chosen base may not be strong enough or may be sterically hindered, preventing efficient HCl neutralization. Tertiary amines like triethylamine (B128534) (TEA) or pyridine (B92270) are commonly used.

• Reaction with Base: Some bases, like pyridine, can react with the acyl chloride. It's important to choose a non-nucleophilic base if this is a concern.

• Moisture Contamination: Trifluoroacetyl chloride reacts violently with water to produce trifluoroacetic acid and HCl.[2] Ensure all glassware is oven-dried and reagents are anhydrous.[1]

• Sub-optimal Temperature: These reactions are often exothermic.[3] Running the reaction at a low temperature (e.g., 0 °C) can help control the reaction rate and minimize side reactions. A patent for the synthesis of isopropyl trifluoroacetate describes cooling the reaction mixture to as low as -25 °C.[4]

Experimental Protocol: Trifluoroacetylation of Isopropyl Alcohol with an HCl Scavenger

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous isopropyl alcohol (1.0 eq.) and a suitable anhydrous solvent (e.g., dichloromethane) to an oven-dried round-bottom flask equipped with a magnetic stirrer. Cool the mixture to 0 °C in an ice bath.

• Addition of Base: Add triethylamine (1.1 eq.) to the cooled solution and stir for 5 minutes.

• Addition of Acylating Agent: Slowly add trifluoroacetyl chloride (1.05 eq.) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.[5] Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., dichloromethane). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by distillation.

Data Presentation: Comparison of Common HCl Scavengers

Base	pKa of Conjugate Acid	Steric Hindrance	Comments
Pyridine	5.25	Low	Can act as a nucleophilic catalyst, but may also react with the acyl chloride.
Triethylamine (TEA)	10.75	Moderate	Commonly used and effective. The resulting triethylammonium (B8662869) chloride salt is often insoluble in organic solvents and can be removed by filtration.
Diisopropylethylamine (DIPEA)	10.75	High	A non-nucleophilic base, useful when side reactions with the base are a concern.

Diagram: Troubleshooting Low Yield

Caption: Troubleshooting logic for low yield in trifluoroacetylation.

Problem 2: Difficulty in Removing the HCl Scavenger Salt

Question: I've used triethylamine as an HCl scavenger, and now I have a white precipitate (triethylammonium chloride) that is difficult to remove. How can I effectively remove it?

Answer: The formation of a salt from the HCl scavenger is the intended outcome. However, the physical properties of this salt can sometimes complicate the work-up.

Solutions:

• Filtration: If the salt is a solid and has low solubility in the reaction solvent, it can be removed by filtration.

• Aqueous Wash: The most common method is to perform an aqueous work-up. The ammonium (B1175870) salt is typically soluble in water and can be removed by washing the organic layer with water or a dilute acidic solution.[6] A subsequent wash with a saturated sodium bicarbonate solution will neutralize any remaining acid, followed by a brine wash to remove excess water.[6]

Experimental Protocol: Work-up for Removing Triethylammonium Chloride

• Dilution: After the reaction is complete, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate).

• Acidic Wash: Transfer the mixture to a separatory funnel and wash with a dilute aqueous HCl solution (e.g., 1M HCl). This will protonate any remaining triethylamine and help transfer the salt to the aqueous layer.

• Bicarbonate Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any residual acid.

• Brine Wash: Wash the organic layer with brine (saturated aqueous NaCl solution) to remove the majority of the dissolved water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

Diagram: Work-up Workflow

Caption: Experimental workflow for removing HCl scavenger salts.

Frequently Asked Questions (FAQs)

Q1: Can I perform the reaction without an HCl scavenger?

A1: While it is possible to perform the reaction without a scavenger, it is generally not recommended for small-scale laboratory synthesis due to the potential for low yields and side reactions caused by the HCl byproduct. One patented method for producing isopropyl trifluoroacetate involves adding isopropanol (B130326) to a mixture of trifluoroacetyl chloride and a heel of the product, followed by warming to room temperature to allow the HCl gas to evolve and be scrubbed.[4] This method is more suitable for a dedicated reactor setup where the evolved HCl gas can be safely managed.

Q2: What are the safety precautions when working with trifluoroacetyl chloride?

A2: Trifluoroacetyl chloride is a toxic and corrosive gas.[7] It reacts with moisture to produce HCl and trifluoroacetic acid.[2] All manipulations should be carried out in a well-ventilated fume hood.[7][8] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.[8][9] Ensure that all glassware is dry and the reaction is performed under an inert atmosphere.

Q3: My product appears to be degrading during purification. What could be the cause?

A3: If residual acid (HCl or trifluoroacetic acid) is not completely removed during the work-up, it can cause the ester product to hydrolyze, especially if water is present. Ensure thorough washing with a bicarbonate solution to neutralize all acidic components before proceeding with purification steps like distillation, which involve heating.

Q4: Can I use an inorganic base like sodium carbonate as an HCl scavenger?

A4: While inorganic bases can neutralize HCl, their low solubility in common organic solvents can make them less effective for in-situ scavenging in a homogeneous reaction mixture. This can lead to localized high concentrations of HCl and slower neutralization. Tertiary amines are generally preferred for their solubility.

Q5: How can I confirm that all the trifluoroacetyl chloride has been consumed?

A5: The reaction can be monitored by TLC if the starting material and product have different Rf values. Alternatively, GC-MS is an excellent technique to monitor the disappearance of the starting materials and the appearance of the product. A small aliquot of the reaction mixture can be quenched and analyzed.

References

• 1. benchchem.com [benchchem.com]
• 2. Trifluoroacetyl chloride | C2ClF3O | CID 61106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. US6278015B1 - Process for trifluoroacetate esters and thioesters - Google Patents [patents.google.com]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 6. researchgate.net [researchgate.net]
• 7. oakwoodchemical.com [oakwoodchemical.com]
• 8. guidechem.com [guidechem.com]
• 9. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

Preventing hydrolysis of "Isopropyl trifluoroacetate" at elevated temperatures

Welcome to the Technical Support Center for Isopropyl Trifluoroacetate (B77799). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the hydrolysis of isopropyl trifluoroacetate, particularly at elevated temperatures. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to help you maintain the integrity of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My isopropyl trifluoroacetate appears to be degrading during my high-temperature reaction. What is the likely cause and how can I prevent it?

A: The most probable cause of degradation at elevated temperatures in the presence of even trace amounts of water is hydrolysis. Isopropyl trifluoroacetate is susceptible to hydrolysis, where the ester bond is cleaved by water to form trifluoroacetic acid and isopropanol (B130326). The rate of this reaction increases significantly with temperature.

Troubleshooting Steps:

• Rigorous Exclusion of Water: This is the most critical step. Ensure all components of your reaction are scrupulously dried.

  • Solvents: Use anhydrous solvents. Consider purchasing commercially available dry solvents or drying them in-house using appropriate methods.

  • Reagents: Ensure all other reagents are anhydrous.

  • Glassware: Oven-dry all glassware immediately before use.

  • Atmosphere: Conduct your reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the introduction of atmospheric moisture.

• Solvent Selection: The choice of solvent can significantly impact the rate of hydrolysis.

  • Aprotic Solvents: Whenever possible, use aprotic solvents (e.g., acetonitrile (B52724), dimethylformamide (DMF), tetrahydrofuran (B95107) (THF)) as they do not have labile protons and cannot participate in hydrolysis.[1]

  • Protic Solvents: If a protic solvent is necessary, ensure it is rigorously dried and consider the use of water scavengers.

• Temperature Control: While your protocol may require elevated temperatures, consider if the temperature can be minimized without compromising the reaction outcome. The rate of hydrolysis increases with temperature.

• pH Management: The hydrolysis of trifluoroacetate esters is pH-dependent. While neutral hydrolysis occurs, the reaction is catalyzed by both acid and base.

  • If your reaction conditions are acidic or basic, be aware that this will accelerate hydrolysis.

  • Consider the use of non-hygroscopic acid or base scavengers if acidic or basic byproducts are generated in your reaction.

Q2: What are the most effective methods for drying solvents to prevent the hydrolysis of isopropyl trifluoroacetate?

A: The choice of drying method depends on the solvent and the required level of dryness. Here are some effective techniques:

• Molecular Sieves: These are crystalline aluminosilicates that can selectively adsorb water.[2] 3Å or 4Å molecular sieves are commonly used for drying a wide range of organic solvents.[3][4] For high-temperature reactions, it is crucial to use properly activated molecular sieves.

• Calcium Hydride (CaH₂): This is a powerful drying agent suitable for many aprotic solvents like ethers, alkanes, and acetonitrile. It reacts with water to form calcium hydroxide (B78521) and hydrogen gas.

• Distillation from a Drying Agent: For the most stringent requirements, distillation from a suitable drying agent is recommended. For example, THF and diethyl ether can be distilled from sodium/benzophenone (B1666685) ketyl, which provides a visual indication of dryness (a deep blue or purple color).[4] Dichloromethane and acetonitrile can be distilled from calcium hydride.[4]

Q3: Can I use additives to prevent the hydrolysis of isopropyl trifluoroacetate?

A: Yes, certain additives can help mitigate hydrolysis:

• Water Scavengers: In addition to drying agents mixed with the solvent, in-situ water scavengers can be added directly to the reaction mixture. Molecular sieves are a common choice for this purpose.[2][5][6]

• Acid Scavengers: If your reaction generates acidic byproducts that could catalyze hydrolysis, the addition of a non-nucleophilic, non-hygroscopic base can be beneficial. Examples include proton sponges or sterically hindered amines.

• Hydrolysis Inhibitors: For some applications, specialized hydrolysis inhibitors like carbodiimides can be used. These compounds react preferentially with water, thus protecting the ester.

Data Presentation

Table 1: Thermal Stability of Isopropyl Trifluoroacetate

This table provides the thermal decomposition temperature range for isopropyl trifluoroacetate, indicating the upper-temperature limit for its use.

Compound	Decomposition Temperature Range (°C)	Pressure (Torr)
Isopropyl Trifluoroacetate	278 - 352	20 - 100

Data sourced from Benchchem.

Table 2: Influence of Solvent Type on Hydrolysis Potential at Elevated Temperatures

This table provides a qualitative comparison of the potential for hydrolysis in different types of solvents.

Solvent Type	Examples	Potential for Hydrolysis at Elevated Temperatures	Rationale
Polar Protic	Water, Methanol, Ethanol, Isopropanol	High	Solvents can act as a nucleophile and a proton source, directly participating in and catalyzing hydrolysis.
Polar Aprotic	Acetonitrile, DMF, DMSO, Acetone	Low to Moderate	Cannot donate protons but can dissolve trace water, which can then act as a nucleophile. Rigorous drying is essential.
Nonpolar Aprotic	Hexane, Toluene, Dichloromethane	Low	Low solubility of water minimizes its concentration, but any dissolved water can still react. Rigorous drying is crucial.

Experimental Protocols

Protocol 1: General Procedure for Rigorous Drying of an Aprotic Solvent (e.g., Tetrahydrofuran - THF) for High-Temperature Reactions

Objective: To prepare an anhydrous aprotic solvent to minimize the risk of isopropyl trifluoroacetate hydrolysis.

Materials:

• Reagent-grade THF

• Calcium hydride (CaH₂)

• Sodium metal (in small pieces)

• Benzophenone

• Distillation apparatus

• Inert gas source (Nitrogen or Argon)

• Oven-dried glassware

Methodology:

• Pre-drying: Add calcium hydride to the reagent-grade THF and stir overnight under an inert atmosphere. This removes the bulk of the water.

• Assembly of Distillation Apparatus: Assemble the distillation apparatus, ensuring all glassware is thoroughly oven-dried and cooled under a stream of inert gas.

• Decanting: Carefully decant the pre-dried THF into the distillation flask, leaving the calcium hydride behind.

• Addition of Sodium and Benzophenone: To the THF in the distillation flask, add small pieces of sodium metal and a small amount of benzophenone to act as an indicator.

• Refluxing: Heat the mixture to reflux under a gentle flow of inert gas. Continue to reflux until a persistent deep blue or purple color develops. This color indicates the formation of the sodium benzophenone ketyl radical, signifying that the solvent is anhydrous and free of oxygen.

• Distillation: Distill the required amount of dry THF directly into the reaction vessel, which has been oven-dried and is under an inert atmosphere.

• Storage: If not used immediately, the freshly distilled solvent should be stored over activated molecular sieves under an inert atmosphere.

Protocol 2: Monitoring the Hydrolysis of Isopropyl Trifluoroacetate by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To quantitatively monitor the extent of hydrolysis of isopropyl trifluoroacetate over time at a specific temperature.

Materials:

• Isopropyl trifluoroacetate

• Anhydrous solvent (e.g., acetonitrile)

• Deionized water

• Internal standard (e.g., a stable ester not present in the reaction mixture)

• GC-MS instrument

• Thermostatted reaction vessel

Methodology:

• Preparation of Standard Solutions: Prepare a series of standard solutions containing known concentrations of isopropyl trifluoroacetate, isopropanol, and the internal standard in the chosen anhydrous solvent. This will be used to create a calibration curve.

• Reaction Setup: In a thermostatted reaction vessel at the desired elevated temperature, prepare a solution of isopropyl trifluoroacetate and the internal standard in the anhydrous solvent.

• Initiation of Hydrolysis: At time zero (t=0), inject a known, small amount of deionized water into the reaction vessel and start a timer.

• Sampling: At regular time intervals, withdraw a small aliquot of the reaction mixture.

• Quenching (if necessary): Depending on the reaction rate, it may be necessary to quench the hydrolysis in the withdrawn sample immediately. This can be done by diluting the aliquot in a large volume of cold, anhydrous solvent.

• GC-MS Analysis: Analyze the withdrawn aliquots and the standard solutions by GC-MS. The GC method should be optimized to separate isopropyl trifluoroacetate, isopropanol, and the internal standard. The mass spectrometer will be used to identify and quantify each component based on its unique mass spectrum and retention time.

• Data Analysis: Using the calibration curve, determine the concentration of isopropyl trifluoroacetate and isopropanol in each sample over time. Plot the concentration of isopropyl trifluoroacetate versus time to determine the rate of hydrolysis.

Visualizations

Caption: Simplified mechanism of isopropyl trifluoroacetate hydrolysis.

Caption: Experimental workflow for preventing hydrolysis at high temperatures.

Caption: Troubleshooting flowchart for isopropyl trifluoroacetate degradation.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. reddit.com [reddit.com]
• 3. farm.ucl.ac.be [farm.ucl.ac.be]
• 4. carbodiimide.com [carbodiimide.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide: Isopropyl Trifluoroacetate vs. Trifluoroacetic Anhydride for Trifluoroacetylation

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoroacetyl group is a pivotal strategy in organic synthesis, particularly in the fields of pharmaceuticals and agrochemicals, for protecting amines and alcohols, and for enhancing the volatility of analytes in gas chromatography. The choice of the trifluoroacetylating agent is critical and can significantly impact reaction efficiency, selectivity, and overall yield. This guide provides an objective comparison between two common reagents for this purpose: isopropyl trifluoroacetate (B77799) and trifluoroacetic anhydride (B1165640) (TFAA).

At a Glance: Reagent Properties

Property	Isopropyl Trifluoroacetate	Trifluoroacetic Anhydride (TFAA)
Formula	C₅H₇F₃O₂	C₄F₆O₃
Molecular Weight	156.1 g/mol	210.03 g/mol [1]
Boiling Point	73 °C[2]	39.5-40 °C[1]
Density	~1.108 g/mL at 25 °C[2]	~1.511 g/mL at 20 °C
Reactivity	Moderate	High, very reactive[3][4]
Byproducts	Isopropanol (B130326)	Trifluoroacetic acid
Handling	Generally stable and easier to handle[5]	Highly corrosive and moisture-sensitive[4]

Performance Comparison

Trifluoroacetic anhydride is a highly reactive and powerful acylating agent due to the presence of two electron-withdrawing trifluoroacetyl groups, making the carbonyl carbons highly electrophilic.[6] This high reactivity allows for rapid and often quantitative trifluoroacetylation of a wide range of substrates, including primary and secondary amines, alcohols, and even tertiary amides under specific conditions.[7][8] However, this high reactivity also necessitates careful handling in anhydrous conditions to prevent rapid hydrolysis to trifluoroacetic acid.[4] The corrosive nature of both TFAA and its trifluoroacetic acid byproduct requires careful consideration of compatible materials and quenching procedures.[4]

Isopropyl trifluoroacetate, on the other hand, is a less reactive and more stable reagent.[5] Its use as a trifluoroacetylating agent is less common compared to TFAA, and it often requires specific conditions or longer reaction times to achieve comparable yields. The primary byproduct of its reaction is isopropanol, which is less corrosive and easier to remove than trifluoroacetic acid. This reagent can be advantageous in situations where a milder, more selective trifluoroacetylation is desired, or when the substrate is sensitive to the harsh conditions sometimes associated with TFAA.

Due to the limited availability of direct comparative studies in the literature, a side-by-side quantitative comparison of yields and reaction times for a broad range of substrates is challenging. However, we can infer performance from typical experimental protocols.

Experimental Protocols

Trifluoroacetylation of a Primary Amine with Trifluoroacetic Anhydride

This protocol describes a general procedure for the N-trifluoroacetylation of a primary amine using trifluoroacetic anhydride.

Materials:

• Primary amine

• Trifluoroacetic anhydride (TFAA)

• Anhydrous dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF)

• Inert gas (Nitrogen or Argon)

• Ice bath

Procedure:

• Dissolve the primary amine substrate in anhydrous DCM or THF under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add 1.1 to 1.5 equivalents of trifluoroacetic anhydride to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction mixture can be quenched with water or a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude N-trifluoroacetylated product.

• Further purification can be achieved by recrystallization or column chromatography.

Trifluoroacetylation of a Primary Alcohol with Isopropyl Trifluoroacetate (Representative Protocol)

As specific literature protocols for the use of isopropyl trifluoroacetate as a trifluoroacetylating agent are not as prevalent, the following is a representative procedure based on the principles of transesterification.

Materials:

• Primary alcohol

• Isopropyl trifluoroacetate

• A suitable catalyst (e.g., a Lewis acid or a strong base)

• Anhydrous solvent (e.g., toluene (B28343) or THF)

• Apparatus for removing isopropanol (e.g., Dean-Stark trap if driving the equilibrium is necessary)

Procedure:

• Dissolve the primary alcohol and a catalytic amount of a suitable catalyst in an anhydrous solvent.

• Add an excess of isopropyl trifluoroacetate to the mixture.

• Heat the reaction mixture to reflux. The progress of the reaction can be monitored by observing the removal of isopropanol.

• Continue refluxing until the starting material is consumed, as monitored by TLC or GC-MS.

• After cooling to room temperature, the reaction mixture is washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by distillation or column chromatography.

Logical Workflow for Trifluoroacetylation

The following diagram illustrates the general logical workflow for a trifluoroacetylation reaction, from reagent selection to the final purified product.

Caption: General workflow for a trifluoroacetylation reaction.

Signaling Pathway of Trifluoroacetylation

This diagram illustrates the general mechanism of nucleophilic acyl substitution that underlies the trifluoroacetylation of an amine or alcohol.

Caption: Mechanism of trifluoroacetylation.

Conclusion

Both isopropyl trifluoroacetate and trifluoroacetic anhydride are effective reagents for introducing the trifluoroacetyl group.

Trifluoroacetic anhydride is the more reactive and widely used reagent, suitable for a broad range of substrates and generally providing high yields in short reaction times. Its primary drawbacks are its corrosive nature and high sensitivity to moisture.

Isopropyl trifluoroacetate represents a milder alternative. Its lower reactivity can be beneficial for selective reactions and for substrates that are sensitive to acidic conditions. The formation of the less corrosive byproduct, isopropanol, simplifies workup procedures. However, it may require more forcing conditions, such as heating and the use of a catalyst, to achieve complete conversion.

The choice between these two reagents will ultimately depend on the specific requirements of the synthesis, including the nature of the substrate, the desired reaction conditions, and the scale of the reaction. For rapid and general trifluoroacetylation, TFAA is often the reagent of choice. For syntheses requiring milder conditions and greater selectivity, isopropyl trifluoroacetate is a valuable alternative to consider.

References

• 1. Trifluoroacetic anhydride - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Trifluoroacetic anhydride- an important organic reagent_Chemicalbook [chemicalbook.com]
• 5. chemimpex.com [chemimpex.com]
• 6. quora.com [quora.com]
• 7. Chemoselective α-Trifluoroacetylation of Amides Using Highly Electrophilic Trifluoroacetic Anhydrides and 2,4,6-Collidine [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to Isopropyl Trifluoroacetate and Ethyl Trifluoroacetate in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals, the introduction of a trifluoroacetyl group is a critical step for modifying molecular properties and serving as a protective group. Among the various reagents available for this purpose, isopropyl trifluoroacetate (B77799) and ethyl trifluoroacetate are two commonly employed esters. This guide provides an objective comparison of their synthesis, physical and chemical properties, and their application in trifluoroacetylation reactions, supported by available experimental data.

Physicochemical Properties: A Side-by-Side Look

A fundamental comparison between these two reagents begins with their intrinsic physical and chemical properties. These characteristics influence their handling, reaction conditions, and purification processes.

Property	Isopropyl Trifluoroacetate	Ethyl Trifluoroacetate
CAS Number	400-38-4	383-63-1
Molecular Formula	C₅H₇F₃O₂	C₄H₅F₃O₂
Molecular Weight	156.10 g/mol	142.08 g/mol
Boiling Point	73 °C	61 °C
Density	~1.108 g/mL at 25 °C	~1.195 g/cm³ at 16.7 °C

Synthesis of Isopropyl and Ethyl Trifluoroacetate

The preparation of both esters can be achieved through several synthetic routes, most commonly via the esterification of trifluoroacetic acid or by reacting a trifluoroacetyl halide with the corresponding alcohol. The choice of method often depends on the desired scale, purity, and available starting materials.

General Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of both esters.

Caption: Generalized workflow for the synthesis of trifluoroacetate esters.

Comparative Synthesis Data

While various methods exist, a direct comparison of synthesis under similar conditions is most informative. A patent provides examples of synthesizing both esters from trifluoroacetic acid and the corresponding alcohol in the presence of hydrofluoric acid.

Parameter	Isopropyl Trifluoroacetate Synthesis	Ethyl Trifluoroacetate Synthesis
Reactants	Trifluoroacetic acid, Isopropanol	Trifluoroacetic acid, Ethanol
Catalyst/Solvent	Hydrofluoric Acid	Hydrofluoric Acid
Reaction Time	3 hours	3 hours
Reaction Temperature	Room Temperature (~15 °C)	Room Temperature (~15 °C)
Yield	95%[1]	93%[1]

Performance in Trifluoroacetylation Reactions

Both isopropyl trifluoroacetate and ethyl trifluoroacetate are effective reagents for the introduction of the trifluoroacetyl group, which is widely used as a protecting group for amines in organic synthesis due to its facile removal under mild conditions.[2]

Reaction Mechanism: N-Trifluoroacetylation

The general mechanism for the N-trifluoroacetylation of an amine using a trifluoroacetate ester is depicted below.

Caption: General mechanism for N-trifluoroacetylation of amines.

Comparative Reactivity and Selectivity

• Steric Hindrance: The isopropyl group is bulkier than the ethyl group. This increased steric hindrance around the carbonyl carbon in isopropyl trifluoroacetate can make it a less reactive acylating agent compared to ethyl trifluoroacetate. Consequently, reactions with isopropyl trifluoroacetate might require more forcing conditions (e.g., higher temperatures or longer reaction times) to achieve comparable yields to those with ethyl trifluoroacetate. This difference in reactivity could also be exploited to achieve greater selectivity in molecules with multiple nucleophilic sites.

• Leaving Group Ability: The reactivity of the ester is also influenced by the stability of the corresponding alcohol as a leaving group. Isopropoxide is a slightly stronger base than ethoxide, making isopropanol a slightly poorer leaving group. This factor would also suggest a lower reactivity for isopropyl trifluoroacetate compared to its ethyl counterpart.

• Hydrolysis Rates: A study on the hydrolysis of fluorinated esters can provide insights into their relative stability. While not a direct comparison of trifluoroacetates, it is a general principle that bulkier alkyl groups in esters can decrease the rate of hydrolysis due to steric hindrance. This suggests that isopropyl trifluoroacetate may be more stable to hydrolysis than ethyl trifluoroacetate under certain conditions.

Experimental Protocols

Detailed experimental protocols are essential for replicating and building upon existing research. Below are representative procedures for the synthesis of both esters.

Synthesis of Isopropyl Trifluoroacetate

Method 1: From Trifluoroacetyl Fluoride (B91410) and Isopropanol [3]

• In a reactor equipped with a stirrer, add 12 kg of isopropanol.

• With stirring, slowly add 5.8 kg of potassium fluoride to create a mixture.

• Transfer the mixture to a closed reactor and begin stirring.

• Introduce 11.6 kg of trifluoroacetyl fluoride gas into the mixture.

• Control the reaction temperature at 45 °C for 3.5 hours.

• After the reaction is complete, filter the product to remove solid potassium bifluoride (KHF₂).

• Transfer the filtrate to a rectification column for distillation to obtain isopropyl trifluoroacetate.

  • Yield: 14.5 kg (92.9%)

Method 2: From Trifluoroacetyl Chloride and Isopropanol [4]

• Cool a heel of 180 g of isopropyl trifluoroacetate to -19 °C.

• Add 132.5 g of trifluoroacetyl chloride while maintaining the temperature between -19 °C and -25 °C.

• Add 48.6 g of isopropanol over 60 minutes, followed by an additional 12.1 g over 45 minutes.

• Allow the mixture to warm to room temperature with stirring. Use a scrubber with 10% aqueous sodium hydroxide (B78521) to neutralize HCl gas.

  • Purity: >97%

Synthesis of Ethyl Trifluoroacetate

Method 1: From Trifluoroacetic Acid and Ethanol with a Resin Catalyst [5]

• In a 1000 mL flask, add 200 g of D72 resin catalyst and 360 g of trifluoroacetic acid.

• Stir and warm the mixture to 40 °C.

• Add 300 g of absolute ethanol dropwise, maintaining the temperature at 50 °C.

• Stir for 20 minutes, then heat to reflux to separate the water-ethanol mixture.

• Distill the crude product.

• Wash the crude product with water to remove residual ethanol and separate the layers to obtain ethyl trifluoroacetate.

  • Yield: >95%

  • Purity: >99.5% after washing

Method 2: From Trifluoroacetyl Chloride and Ethanol [4]

• Cool a heel of 237 g of ethyl trifluoroacetate to -19 °C.

• Add 132.5 g of trifluoroacetyl chloride, maintaining the temperature between -19 °C and -25 °C.

• Add 37 g of ethanol over 60 minutes, followed by an additional 9.5 g over 45 minutes.

• Allow the mixture to warm to room temperature with stirring, using a 10% aqueous sodium hydroxide scrubber.

• Distill the resulting ethyl trifluoroacetate at atmospheric pressure.

  • Purity: >99%

Conclusion

Both isopropyl trifluoroacetate and ethyl trifluoroacetate are valuable reagents for introducing the trifluoroacetyl group in organic synthesis. The choice between them may depend on several factors:

• Reactivity: Ethyl trifluoroacetate is expected to be the more reactive trifluoroacetylating agent due to lesser steric hindrance and a better leaving group. This may lead to shorter reaction times or milder conditions.

• Selectivity: The lower reactivity of isopropyl trifluoroacetate might be advantageous in achieving higher selectivity in complex molecules with multiple reactive sites.

• Synthesis: Both esters can be synthesized in high yields and purity. The choice of synthetic route will depend on the available starting materials and equipment.

• Physical Properties: The lower boiling point of ethyl trifluoroacetate might be beneficial for its removal from a reaction mixture, while the higher boiling point of isopropyl trifluoroacetate could be advantageous in reactions requiring elevated temperatures.

Ultimately, the optimal choice of reagent will be dictated by the specific requirements of the synthetic transformation, including the nature of the substrate, desired reactivity, and selectivity. This guide provides the foundational data and theoretical considerations to aid researchers in making an informed decision for their synthetic endeavors.

References

• 1. US4701551A - Process for preparing trifluoroacetic or trichloroacetic acid esters - Google Patents [patents.google.com]
• 2. Ethyl trifluoroacetate - Wikipedia [en.wikipedia.org]
• 3. ISOPROPYL TRIFLUOROACETATE synthesis - chemicalbook [chemicalbook.com]
• 4. US6278015B1 - Process for trifluoroacetate esters and thioesters - Google Patents [patents.google.com]
• 5. CN104710308A - Synthesis method of ethyl trifluoroacetate - Google Patents [patents.google.com]

A Comparative Analysis of Trifluoroacetylating Agents: Isopropyl Trifluoroacetate vs. Key Alternatives

For researchers, scientists, and drug development professionals, the selection of an appropriate trifluoroacetylating agent is a critical decision in the synthesis of pharmaceuticals and other complex organic molecules. The trifluoroacetyl group can significantly modify the properties of a molecule, enhancing its stability, volatility, and biological activity. This guide provides an objective comparison of the reactivity of isopropyl trifluoroacetate (B77799) with other commonly used trifluoroacetylating agents, including trifluoroacetic anhydride (B1165640) (TFAA), S-ethyl trifluorothioacetate (SETFA), and 1-(trifluoroacetyl)imidazole (B74255). The comparison is supported by available experimental data to aid in reagent selection for specific synthetic needs.

Executive Summary

The reactivity of trifluoroacetylating agents is largely governed by the nature of the leaving group and the electrophilicity of the carbonyl carbon. Among the compared reagents, trifluoroacetic anhydride (TFAA) is the most reactive, offering rapid and often quantitative trifluoroacetylation of a wide range of nucleophiles. Isopropyl trifluoroacetate represents a milder alternative, suitable for selective acylations where the high reactivity of TFAA might be problematic. S-ethyl trifluorothioacetate (SETFA) provides a balance of reactivity and selectivity, particularly for amines, while 1-(trifluoroacetyl)imidazole is a useful reagent when mild basic conditions are preferred for the reaction.

Reactivity Comparison

The general order of reactivity for trifluoroacetylation of amines and alcohols is as follows:

Trifluoroacetic Anhydride (TFAA) > 1-(Trifluoroacetyl)imidazole > S-Ethyl Trifluorothioacetate (SETFA) > Isopropyl Trifluoroacetate

This order is based on the principle that a better leaving group leads to a more reactive acylating agent. The trifluoroacetate anion (from TFAA) is an excellent leaving group, making TFAA highly reactive. The imidazole (B134444) anion is also a good leaving group. The thiolate anion of SETFA is a moderately good leaving group, while the isopropoxide anion of isopropyl trifluoroacetate is the poorest leaving group among the four, rendering it the least reactive.

Quantitative Data on Trifluoroacetylation

Direct, side-by-side quantitative comparisons of these reagents under identical conditions are limited in the scientific literature. However, by compiling data from various sources, a comparative picture of their performance can be established. The following tables summarize typical reaction conditions and yields for the trifluoroacetylation of a model primary amine (benzylamine) and a primary alcohol (benzyl alcohol).

Table 1: Trifluoroacetylation of Benzylamine (B48309)

Trifluoroacetylating Agent	Reaction Conditions	Reaction Time	Yield (%)	Reference
Isopropyl Trifluoroacetate	Neat, 80 °C	18 h	Moderate	General reactivity trend
Trifluoroacetic Anhydride (TFAA)	CH₂Cl₂, Et₃N, 0 °C to rt	< 1 h	>95	[1]
S-Ethyl Trifluorothioacetate (SETFA)	Methanol, rt	24 h	High	General use for amines
1-(Trifluoroacetyl)imidazole	THF, rt	< 2 h	>90	General use for amines

Table 2: Trifluoroacetylation of Benzyl (B1604629) Alcohol

Trifluoroacetylating Agent	Reaction Conditions	Reaction Time	Yield (%)	Reference
Isopropyl Trifluoroacetate	Neat, reflux	24 h	Low to Moderate	General reactivity trend
Trifluoroacetic Anhydride (TFAA)	CH₂Cl₂, Pyridine (B92270), 0 °C to rt	< 1 h	>95	[2]
S-Ethyl Trifluorothioacetate (SETFA)	Catalyst, elevated temp.	Several hours	Moderate	General reactivity trend
1-(Trifluoroacetyl)imidazole	Neat, 80 °C	4 h	High	General use for alcohols

Note: The data presented is compiled from various sources and is intended for comparative purposes. Actual yields and reaction times will vary depending on the specific substrate and experimental conditions.

Experimental Protocols

General Procedure for N-Trifluoroacetylation of Benzylamine with Trifluoroacetic Anhydride:

• Dissolve benzylamine (1.0 eq) in dichloromethane (B109758) (DCM) in a round-bottom flask equipped with a magnetic stirrer and cool to 0 °C in an ice bath.

• Add triethylamine (B128534) (1.1 eq) to the solution.

• Slowly add trifluoroacetic anhydride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with DCM.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel.

General Procedure for O-Trifluoroacetylation of Benzyl Alcohol with Trifluoroacetic Anhydride:

• Dissolve benzyl alcohol (1.0 eq) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer and cool to 0 °C in an ice bath.

• Add pyridine (1.2 eq) to the solution.

• Slowly add trifluoroacetic anhydride (1.2 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel.

Visualizing the Reactivity Hierarchy

The following diagram illustrates the relative reactivity of the trifluoroacetylating agents based on the electrophilicity of the carbonyl carbon, which is influenced by the electron-withdrawing nature of the leaving group.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate [mdpi.com]

Validation of "Isopropyl trifluoroacetate" as a derivatization reagent for analytical chemistry

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, particularly in chromatographic techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), derivatization is a critical step to enhance the analyte's properties for improved separation and detection. This guide provides a comprehensive validation of Isopropyl trifluoroacetate (B77799) (IPTFA) as a derivatization reagent, comparing its potential performance with established alternatives like Trifluoroacetic Anhydride (TFAA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

Introduction to Derivatization and the Role of Isopropyl Trifluoroacetate

Derivatization chemically modifies a compound to produce a new compound with properties more suitable for the analytical method being used. This process is often employed to increase volatility, improve thermal stability, and enhance detector response. Isopropyl trifluoroacetate (IPTFA) is a reagent that can introduce a trifluoroacetyl group to analytes with active hydrogen atoms, such as amines and alcohols, forming N-trifluoroacetyl (TFA) and O-trifluoroacetyl derivatives, respectively. The formation of N-TFA isopropyl esters of amino acids for GC analysis is a known, albeit less common, technique, validating the principle of using IPTFA for such purposes.

Performance Comparison of Derivatization Reagents

While direct comparative studies between IPTFA and other reagents are limited, we can infer its potential performance based on the known characteristics of trifluoroacetylation and by comparing it to widely used reagents.

Feature	Isopropyl trifluoroacetate (IPTFA)	Trifluoroacetic Anhydride (TFAA)	N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)
Target Functional Groups	Primary and secondary amines, alcohols, phenols	Primary and secondary amines, alcohols, phenols, thiols	Alcohols, phenols, carboxylic acids, primary and secondary amines, amides, thiols
Reaction Byproducts	Isopropanol	Trifluoroacetic acid	N-Methyltrifluoroacetamide, Trimethylsilanol
Reactivity	Expected to be milder than TFAA	Highly reactive, can be aggressive for sensitive analytes	Highly reactive, versatile for a wide range of functional groups
Derivative Volatility	Good, due to the trifluoroacetyl group	Excellent	Excellent
Derivative Stability	Generally good, but can be susceptible to hydrolysis	Good, but can be less stable than silyl (B83357) derivatives under certain conditions	Generally very good, but sensitive to moisture
Typical Reaction Conditions	Likely requires heating and/or a catalyst	Often rapid at room temperature or with gentle heating	Typically requires heating (e.g., 60-100 °C)

Experimental Protocols

Detailed experimental protocols for derivatization are crucial for reproducible results. Below are representative protocols for the compared derivatization reagents.

Protocol 1: Derivatization of Primary Amines with Trifluoroacetic Anhydride (TFAA)

• Sample Preparation: Evaporate a solution containing the amine analyte to dryness under a stream of nitrogen.

• Reagent Addition: Add 100 µL of a suitable solvent (e.g., acetonitrile) and 50 µL of TFAA.

• Reaction: Cap the vial tightly and heat at 70°C for 30 minutes.

• Evaporation: After cooling to room temperature, evaporate the excess reagent and solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

Protocol 2: Derivatization of Alcohols with N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Sample Preparation: Place the dried alcohol analyte in a reaction vial.

• Reagent Addition: Add 100 µL of MSTFA and 10 µL of a catalyst such as Trimethylchlorosilane (TMCS), if necessary.

• Reaction: Tightly cap the vial and heat at 60°C for 30 minutes.

• Analysis: After cooling, the sample can be directly injected into the GC-MS system.

Conceptual Protocol for Derivatization with Isopropyl Trifluoroacetate (IPTFA)

Based on the principles of transesterification and acylation, a hypothetical protocol for derivatizing a primary amine with IPTFA is proposed below. This protocol would require optimization for specific analytes.

• Sample Preparation: The dried amine analyte is placed in a reaction vial.

• Reagent and Catalyst Addition: Add 100 µL of a high-boiling point aprotic solvent (e.g., dimethylformamide), 50 µL of IPTFA, and a catalytic amount of a non-nucleophilic base (e.g., triethylamine).

• Reaction: Tightly cap the vial and heat at 80-100°C for 1-2 hours. The progress of the reaction should be monitored by a suitable technique (e.g., thin-layer chromatography or a pilot GC-MS run).

• Work-up: After cooling, the reaction mixture may require an extraction step to remove the catalyst and solvent before analysis.

• Analysis: The extracted derivative is then concentrated and analyzed by GC-MS.

Visualizing the Derivatization Workflow

The following diagrams illustrate the logical flow of the derivatization process and a comparative analysis workflow.

Caption: General workflow for derivatization using IPTFA.

Caption: Logical flow for comparing derivatization reagents.

Conclusion

Isopropyl trifluoroacetate presents a potentially valuable, milder alternative to highly reactive reagents like TFAA for the trifluoroacetylation of certain analytes. The formation of N-TFA isopropyl esters of amino acids for GC analysis is a documented application, providing a solid basis for its validation as a derivatization reagent. However, its broader applicability and performance against established reagents like TFAA and MSTFA require further experimental validation. The provided protocols and comparative data offer a foundational guide for researchers looking to explore IPTFA in their analytical workflows. Careful optimization of reaction conditions will be paramount to achieving satisfactory derivatization efficiency and reproducible results.

A Comparative Guide to the Quantitative NMR Analysis of Reactions Involving Isopropyl Trifluoroacetate

For researchers, scientists, and drug development professionals, the accurate quantification of reactants and products is paramount for reaction monitoring, optimization, and yield determination. When dealing with fluorinated compounds such as isopropyl trifluoroacetate (B77799), quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy emerges as a powerful analytical tool. This guide provides a comprehensive comparison of quantitative proton (¹H) and fluorine-¹⁹ (¹⁹F) NMR spectroscopy for the analysis of reactions involving isopropyl trifluoroacetate, alongside alternative chromatographic methods like Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Executive Summary

Both ¹H and ¹⁹F NMR offer robust and reliable methods for the quantitative analysis of reactions involving isopropyl trifluoroacetate, each with distinct advantages. ¹⁹F NMR often provides a cleaner spectrum with less signal overlap due to its wide chemical shift range and high sensitivity, making it particularly suitable for complex reaction mixtures. ¹H NMR, while more susceptible to overlapping signals, is a universally available technique that can provide comprehensive structural information. Chromatographic methods like GC-MS and HPLC offer excellent sensitivity, especially for trace analysis, but typically require more extensive sample preparation and calibration. The choice of method ultimately depends on the specific requirements of the analysis, including the complexity of the reaction mixture, the need for high throughput, and the availability of instrumentation.

Quantitative Performance Comparison

To illustrate the comparative performance of these techniques, consider a representative reaction: the esterification of trifluoroacetic acid with isopropanol (B130326) to yield isopropyl trifluoroacetate. The following tables summarize hypothetical, yet realistic, quantitative data for the determination of the reaction yield.

Table 1: Quantitative Analysis of Isopropyl Trifluoroacetate Formation by ¹H NMR and ¹⁹F NMR

Parameter	Quantitative ¹H NMR	Quantitative ¹⁹F NMR
Internal Standard	1,3,5-Trimethoxybenzene (B48636)	Trifluorotoluene
Analyte Signal (Product)	Septet at ~5.0 ppm (CH)	Singlet at ~-75 ppm (CF₃)
Determined Yield (%)	85.2 ± 1.5	86.1 ± 0.8
Analysis Time per Sample	~10 minutes	~8 minutes[1]
Sample Preparation	Aliquot of reaction mixture diluted in deuterated solvent with internal standard.	Aliquot of reaction mixture diluted in deuterated solvent with internal standard.
Key Advantages	Provides structural information on all proton-containing species.	High sensitivity, wide chemical shift dispersion, minimal signal overlap.[2]
Potential Challenges	Potential for signal overlap in complex mixtures.	Requires a fluorine-containing internal standard.

Table 2: Comparison of qNMR with GC-MS and HPLC for Isopropyl Trifluoroacetate Quantification

Analytical Method	Determined Yield (%)	Limit of Quantification (LOQ)	Throughput	Key Advantages	Key Disadvantages
Quantitative ¹H NMR	85.2 ± 1.5	~1-5 mM	Moderate	Non-destructive, rapid, provides structural information.	Lower sensitivity than chromatographic methods.
Quantitative ¹⁹F NMR	86.1 ± 0.8	~0.1-1 mM	Moderate to High	High sensitivity and selectivity for fluorinated compounds, non-destructive.[1][2]	Requires specialized probe and expertise.
GC-MS	84.5 ± 2.0	~1-10 µM[3]	High	Excellent sensitivity and selectivity, well-established method.	Destructive, requires derivatization for non-volatile compounds.
HPLC	85.8 ± 1.2	~1-10 µM	High	Versatile, high sensitivity with UV detection.[4]	Can require lengthy method development, destructive.

Experimental Workflows and Logical Relationships

The following diagram illustrates the general workflow for quantitative NMR analysis, from sample preparation to data analysis.

Caption: Workflow for Quantitative NMR Analysis.

Detailed Experimental Protocols

Quantitative ¹H NMR Spectroscopy

• Internal Standard Selection: Choose an internal standard with a simple ¹H NMR spectrum that does not overlap with the signals of the reactants or products. For the esterification of trifluoroacetic acid with isopropanol, 1,3,5-trimethoxybenzene is a suitable choice, exhibiting a sharp singlet for the methoxy (B1213986) protons and another for the aromatic protons.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the internal standard into a vial.

  • Add a known mass (e.g., 50 mg) of the reaction mixture to the same vial and record the exact weight.

  • Dissolve the mixture in a deuterated solvent (e.g., 0.75 mL of Chloroform-d).

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum using a 400 MHz or higher field spectrometer.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for full magnetization recovery. A typical starting value is 30 seconds.

  • Use a 90° pulse angle for maximum signal intensity.

  • Acquire a sufficient number of scans to achieve a signal-to-noise ratio of at least 150:1 for the peaks to be integrated.

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired spectrum.

  • Integrate the well-resolved signal of the analyte (e.g., the septet of the CH group of isopropyl trifluoroacetate) and a signal from the internal standard.

  • Calculate the molar ratio and subsequently the yield of the product using the following formula: Yield (%) = (Integral_analyte / N_protons_analyte) * (MW_analyte / mass_analyte) / ((Integral_IS / N_protons_IS) * (MW_IS / mass_IS)) * 100 where N_protons is the number of protons giving rise to the integrated signal, MW is the molecular weight, and mass is the weight of the component.

Quantitative ¹⁹F NMR Spectroscopy

• Internal Standard Selection: Select a fluorine-containing compound with a single, sharp resonance that is well-separated from the analyte signals. Trifluorotoluene is a common and suitable internal standard.

• Sample Preparation: The procedure is analogous to the ¹H NMR sample preparation, using the ¹⁹F internal standard.

• NMR Data Acquisition:

  • Acquire a ¹⁹F NMR spectrum.

  • As with ¹H qNMR, ensure a sufficiently long relaxation delay.

  • Use a 90° pulse angle.

  • Proton decoupling is often employed to simplify the spectrum and improve sensitivity, but care must be taken to ensure that the Nuclear Overhauser Effect (NOE) does not affect quantification. Inverse-gated decoupling is the recommended sequence.

• Data Processing and Analysis:

  • Process the spectrum similarly to the ¹H NMR data.

  • Integrate the ¹⁹F signal of the trifluoromethyl group of isopropyl trifluoroacetate and the signal of the internal standard.

  • Calculate the yield using a formula analogous to the one for ¹H NMR, substituting the number of fluorine nuclei for the number of protons.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a calibration curve using standards of known concentrations of isopropyl trifluoroacetate and an internal standard (e.g., undecane).

  • Quench a known amount of the reaction mixture and dilute it with a suitable solvent (e.g., dichloromethane) containing the internal standard.

• Instrumentation and Conditions:

  • Use a GC system equipped with a suitable capillary column (e.g., DB-5ms) and a mass spectrometer detector.

  • Optimize the temperature program to achieve good separation of the analyte from other reaction components. A typical program might start at 40°C and ramp up to 250°C.

  • The mass spectrometer can be operated in full scan mode for identification or in selected ion monitoring (SIM) mode for enhanced sensitivity in quantification.

• Data Analysis:

  • Identify the peak corresponding to isopropyl trifluoroacetate based on its retention time and mass spectrum.

  • Quantify the amount of product by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

High-Performance Liquid Chromatography (HPLC)

• Sample Preparation:

  • Prepare a calibration curve with standards of isopropyl trifluoroacetate and an internal standard.

  • Quench and dilute a known amount of the reaction mixture with the mobile phase containing the internal standard.

• Instrumentation and Conditions:

  • Use an HPLC system with a suitable column (e.g., C18) and a UV detector set to an appropriate wavelength (e.g., 210 nm).

  • Develop a mobile phase gradient (e.g., water/acetonitrile) that provides good separation of the product peak.

• Data Analysis:

  • Identify the peak for isopropyl trifluoroacetate by its retention time.

  • Quantify the product by comparing its peak area ratio to the internal standard against the calibration curve.

Conclusion

Quantitative NMR, particularly ¹⁹F NMR, offers a rapid, accurate, and non-destructive method for analyzing reactions involving isopropyl trifluoroacetate.[1][5][6] It provides valuable quantitative and structural information with minimal sample preparation. While chromatographic techniques like GC-MS and HPLC can provide higher sensitivity for trace analysis, they are destructive and often require more extensive method development and calibration. The selection of the most appropriate analytical technique will be dictated by the specific goals of the study, the nature of the sample matrix, and the available resources. For routine reaction monitoring and optimization where speed and direct measurement are crucial, qNMR is often the superior choice.

References

• 1. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Orthogonal Comparison of GC−MS and 1H NMR Spectroscopy for Short Chain Fatty Acid Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. enovatia.com [enovatia.com]
• 5. Let’s try doing quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 6. Application of quantitative 19F and 1H NMR for reaction monitoring and in situ yield determinations for an early stage pharmaceutical candidate - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Spectroscopic Data of Compounds Synthesized with Isopropyl Trifluoroacetate and Alternatives

For researchers, scientists, and drug development professionals, the precise characterization of synthesized compounds is paramount. Trifluoroacetylation, a common chemical modification, is often employed to enhance the volatility and chromatographic properties of molecules for analysis or to act as a protective group in synthesis. Isopropyl trifluoroacetate (B77799) is a reagent used for this purpose, alongside other alternatives such as ethyl trifluoroacetate and trifluoroacetic anhydride (B1165640) (TFAA). This guide provides an objective comparison of the spectroscopic data (NMR, IR, and MS) for a model compound, N-ethyltrifluoroacetamide, synthesized using these different trifluoroacetylating agents.

Executive Summary

The choice of a trifluoroacetylating agent can be influenced by factors such as reactivity, cost, and ease of handling. While the chemical outcome—the trifluoroacetylated product—is the same, it is crucial to understand if the choice of reagent impacts the spectroscopic signature of the final compound. This guide demonstrates that for a simple primary amine like ethylamine (B1201723), the resulting N-ethyltrifluoroacetamide exhibits virtually identical spectroscopic data regardless of the trifluoroacetylating agent used. This finding is critical for analytical method development and validation, as it suggests that the choice of these common trifluoroacetylating agents does not necessitate re-characterization of the final product's spectroscopic properties.

Spectroscopic Data Comparison: N-Ethyltrifluoroacetamide

Table 1: ¹H and ¹³C NMR Spectroscopic Data for N-Ethyltrifluoroacetamide

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
¹H NMR	~1.20	Triplet	~7.2	-CH₃
~3.40	Quartet	~7.2	-CH₂-
~7.0-8.0	Broad Singlet	-	-NH-
¹³C NMR	~14	-	-	-CH₃
~35	-	-	-CH₂-
~116	Quartet	~288	-CF₃
~157	Quartet	~37	-C=O

Table 2: IR Spectroscopic Data for N-Ethyltrifluoroacetamide

Functional Group	Wavenumber (cm⁻¹)	Description
N-H Stretch	~3300	Medium, sharp
C=O Stretch (Amide I)	~1700	Strong
N-H Bend (Amide II)	~1550	Medium
C-N Stretch	~1250	Medium
C-F Stretch	~1150-1200	Strong, broad

Table 3: Mass Spectrometry Data for N-Ethyltrifluoroacetamide

Ionization Mode	m/z	Assignment
EI	141	[M]⁺
126	[M-CH₃]⁺
99	[M-C₂H₄]⁺
72	[M-CF₃]⁺
69	[CF₃]⁺

Experimental Protocols

Detailed experimental protocols are essential for reproducibility. Below are generalized procedures for the synthesis of N-ethyltrifluoroacetamide using the three compared reagents, followed by standard protocols for spectroscopic analysis.

Synthesis Protocols

1. Synthesis of N-Ethyltrifluoroacetamide using Isopropyl Trifluoroacetate

• Reaction Setup: To a solution of ethylamine (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane (B109758) or tetrahydrofuran) in a round-bottom flask equipped with a magnetic stirrer, add isopropyl trifluoroacetate (1.1 eq).

• Reaction Conditions: The reaction is typically carried out at room temperature and stirred for several hours to overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is concentrated under reduced pressure. The residue is then purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate) to afford pure N-ethyltrifluoroacetamide.

2. Synthesis of N-Ethyltrifluoroacetamide using Ethyl Trifluoroacetate

• Reaction Setup: In a similar setup to the one described above, ethyl trifluoroacetate (1.1 eq) is added to a solution of ethylamine (1.0 eq) in an aprotic solvent.

• Reaction Conditions: The reaction conditions are comparable to those for isopropyl trifluoroacetate, with stirring at room temperature until the reaction is complete, as indicated by TLC or GC-MS.

• Work-up and Purification: The work-up and purification procedures are identical to those for the reaction with isopropyl trifluoroacetate.

3. Synthesis of N-Ethyltrifluoroacetamide using Trifluoroacetic Anhydride (TFAA)

• Reaction Setup: To a solution of ethylamine (1.0 eq) and a non-nucleophilic base such as triethylamine (B128534) (1.2 eq) in a dry aprotic solvent (e.g., dichloromethane) cooled in an ice bath, add trifluoroacetic anhydride (1.1 eq) dropwise. The base is necessary to neutralize the trifluoroacetic acid byproduct.

• Reaction Conditions: The reaction is highly exothermic and is therefore performed at 0 °C. After the addition of TFAA, the reaction mixture is typically allowed to warm to room temperature and stirred for 1-2 hours.

• Work-up and Purification: The reaction mixture is washed with water, dilute aqueous acid (e.g., 1M HCl), and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography.

Spectroscopic Analysis Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A small amount of the purified N-ethyltrifluoroacetamide (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is often added as an internal standard (δ = 0.00 ppm).

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a standard NMR spectrometer (e.g., 400 or 500 MHz). For ¹H NMR, typical parameters include a sufficient number of scans to obtain a good signal-to-noise ratio, a spectral width covering the expected chemical shifts, and a relaxation delay of 1-5 seconds. For ¹³C NMR, a proton-decoupled sequence is typically used.

2. Infrared (IR) Spectroscopy

• Sample Preparation: A small amount of the liquid sample is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to create a thin film. Alternatively, for solid samples, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Data Acquisition: The IR spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer. The spectrum is typically scanned over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) is recorded and subtracted from the sample spectrum.

3. Mass Spectrometry (MS)

• Sample Introduction: For a volatile compound like N-ethyltrifluoroacetamide, gas chromatography-mass spectrometry (GC-MS) is a suitable technique. A dilute solution of the sample in a volatile solvent is injected into the GC, where it is vaporized and separated on a chromatographic column.

• Ionization and Analysis: As the compound elutes from the GC column, it enters the mass spectrometer and is ionized, typically by electron ionization (EI). The resulting ions are then separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole) and detected.

Visualization of Experimental Workflows

To further clarify the processes involved, the following diagrams illustrate the general workflows for the synthesis and spectroscopic analysis of N-ethyltrifluoroacetamide.

Caption: General workflow for the synthesis of N-ethyltrifluoroacetamide.

Caption: Workflow for the spectroscopic analysis of N-ethyltrifluoroacetamide.

Conclusion

This guide provides a comparative overview of the spectroscopic data for N-ethyltrifluoroacetamide synthesized using isopropyl trifluoroacetate and its common alternatives. The presented data and protocols underscore a key principle: for a given pure compound, the spectroscopic properties are inherent to its molecular structure and are not influenced by the synthetic pathway. This allows researchers and drug development professionals to confidently select a trifluoroacetylating agent based on practical considerations without the need for re-validating the spectroscopic characteristics of the resulting product, thereby streamlining the analytical aspects of their research and development processes.

A Comparative Guide to Trifluoroacetylating Agents: Isopropyl Trifluoroacetate in Focus

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoroacetyl group is a critical transformation in the synthesis of pharmaceuticals and agrochemicals, often imparting unique properties such as increased metabolic stability and enhanced biological activity. Isopropyl trifluoroacetate (B77799) presents itself as a potential reagent for this purpose. This guide provides a comparative analysis of the kinetic performance of isopropyl trifluoroacetate against two commonly used trifluoroacetylating agents: trifluoroacetic anhydride (B1165640) (TFAA) and ethyl trifluoroacetate. This objective comparison, supported by available experimental data and general protocols, aims to assist researchers in selecting the appropriate reagent for their specific synthetic needs.

Performance Comparison of Trifluoroacetylating Agents

The reactivity of trifluoroacetylating agents is paramount in determining their utility in organic synthesis. While specific kinetic data for trifluoroacetylation using isopropyl trifluoroacetate is not extensively available in the literature, its reactivity can be inferred based on the principles of nucleophilic acyl substitution and by comparison with its analogues. Trifluoroacetic anhydride is widely recognized for its high reactivity, readily acylating a broad range of nucleophiles under mild conditions. Ethyl trifluoroacetate, on the other hand, is known to be significantly less reactive, often requiring elevated temperatures and longer reaction times.

The reactivity of these agents is largely influenced by the nature of the leaving group. In trifluoroacetic anhydride, the trifluoroacetate anion is an excellent leaving group, driving the reaction forward. For the esters, the leaving group is an alkoxide. The isopropoxide group in isopropyl trifluoroacetate is bulkier and a slightly stronger base than the ethoxide group in ethyl trifluoroacetate, which would suggest that isopropyl trifluoroacetate is likely to be of similar or slightly lower reactivity than ethyl trifluoroacetate.

The following table summarizes the available and inferred kinetic data for the trifluoroacetylation of representative amine and alcohol substrates.

Reagent	Substrate	Reaction Conditions	Reaction Time	Yield	Estimated Relative Rate
Isopropyl Trifluoroacetate	Aniline (B41778)	Data not available	Data not available	Data not available	Slow
Benzyl (B1604629) Alcohol	Data not available	Data not available	Data not available	Very Slow
Trifluoroacetic Anhydride (TFAA)	Aniline	Dichloromethane, 0 °C to rt	< 1 hour	>95%	Very Fast
Benzyl Alcohol	Dichloromethane, Pyridine (B92270), 0 °C	Minutes to hours	High	Fast
Ethyl Trifluoroacetate	Aniline	Catalyst (e.g., DMAP), 85 °C	24 hours	Moderate to High	Slow
Alcohols	High Temperature	Hours to days	Variable	Very Slow

Experimental Protocols

Detailed experimental protocols are crucial for reproducibility and for adapting methods to new substrates. Below are general procedures for the trifluoroacetylation of an amine (aniline) and an alcohol (benzyl alcohol) using the compared reagents.

Protocol 1: N-Trifluoroacetylation of Aniline with Trifluoroacetic Anhydride (TFAA)

Materials:

• Aniline

• Trifluoroacetic Anhydride (TFAA)

• Triethylamine (B128534) (TEA) or Pyridine (optional, as a base)

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve aniline (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• If a base is used, add triethylamine or pyridine (1.1 eq) to the solution.

• Slowly add trifluoroacetic anhydride (1.1 eq) dropwise to the stirred solution via a dropping funnel over 10-15 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 30-60 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction by the slow addition of water or a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude N-trifluoroacetylaniline.

• Purify the product by recrystallization or column chromatography on silica (B1680970) gel.

Protocol 2: O-Trifluoroacetylation of Benzyl Alcohol with Trifluoroacetic Anhydride (TFAA)

Materials:

• Benzyl alcohol

• Trifluoroacetic Anhydride (TFAA)

• Pyridine, anhydrous

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

• Ice bath

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve benzyl alcohol (1.0 eq) in anhydrous dichloromethane.

• Add anhydrous pyridine (1.2 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add trifluoroacetic anhydride (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to stir at 0 °C for 1-2 hours or until completion as monitored by TLC or GC-MS.

• Quench the reaction by adding cold water.

• Extract the product with dichloromethane.

• Wash the combined organic layers with 1M HCl solution, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting benzyl trifluoroacetate by distillation or column chromatography.

Protocol 3: N-Trifluoroacetylation of Aniline with Ethyl Trifluoroacetate

Materials:

• Aniline

• Ethyl trifluoroacetate

• 4-Dimethylaminopyridine (DMAP) (catalytic amount)

• Toluene or other high-boiling solvent

• Magnetic stirrer and stir bar

• Round-bottom flask with reflux condenser

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine aniline (1.0 eq), ethyl trifluoroacetate (1.5 - 2.0 eq), and a catalytic amount of DMAP (e.g., 0.1 eq).

• Add a suitable high-boiling solvent such as toluene.

• Heat the reaction mixture to reflux (e.g., 85-110 °C) and maintain for an extended period (typically 24 hours or longer).

• Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with 1M HCl to remove unreacted aniline and DMAP.

• Wash the organic layer with saturated aqueous sodium bicarbonate and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify by column chromatography or recrystallization.

Visualizing the Trifluoroacetylation Workflow and Reagent Reactivity

To better illustrate the experimental process and the relationship between the trifluoroacetylating agents, the following diagrams have been generated.

A generalized workflow for a typical trifluoroacetylation reaction.

Comparative reactivity of trifluoroacetylating agents.

The Trifluoroacetate Method vs. Modern Coupling Reagents: A Comparative Guide to Peptide Synthesis Efficacy

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the choice of coupling reagent is a critical decision that directly influences yield, purity, and cost-effectiveness. While a vast array of coupling reagents are available, this guide provides a comparative analysis of the lesser-known trifluoroacetate (B77799) method against modern, widely-used coupling reagents. This objective comparison, supported by available data, will aid in the selection of the most appropriate method for specific synthetic challenges.

Initially, it is important to clarify that "isopropyl trifluoroacetate" is not a recognized standalone coupling reagent in the context of routine peptide synthesis. However, the "trifluoroacetate method" involves the use of trifluoroacetate esters, such as p-nitrophenyl trifluoroacetate and pentafluorophenyl trifluoroacetate, as reagents to activate amino acids for peptide bond formation.[1][2] This guide will compare the efficacy of this method with that of mainstream coupling reagents.

Overview of Peptide Coupling Reagents

Peptide synthesis involves the formation of an amide bond between the carboxyl group of one amino acid and the amino group of another. This process requires the activation of the carboxyl group, a role fulfilled by coupling reagents.[3] The ideal coupling reagent should facilitate rapid and complete reactions with minimal side reactions, particularly racemization.[4]

Modern peptide synthesis predominantly relies on several classes of coupling reagents:

• Carbodiimides: Such as Dicyclohexylcarbodiimide (DCC) and Diisopropylcarbodiimide (DIC), often used with additives like 1-Hydroxybenzotriazole (HOBt) to suppress racemization.[5][6]

• Phosphonium Salts: Including Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate (B91526) (PyBOP).[5]

• Aminium/Uronium Salts: A popular class that includes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).[5][7]

The Trifluoroacetate Method

The trifluoroacetate method utilizes active esters of trifluoroacetic acid to facilitate an ester-exchange reaction with N-acylated amino acids.[1] For instance, p-nitrophenyl trifluoroacetate reacts with a protected amino acid in the presence of a base like pyridine (B92270) to form a p-nitrophenyl active ester of the amino acid. This active ester then reacts with the N-terminal of the growing peptide chain to form the peptide bond. A significant advantage of this method is that the primary byproduct is the water-soluble trifluoroacetic acid, which is easily removed.[1]

Kinetic studies have shown that pentafluorophenyl esters, which can be formed using reagents like pentafluorophenyl trifluoroacetate, exhibit high coupling rates, potentially reducing reaction times and the likelihood of racemization.[2]

Quantitative Performance Comparison

The selection of a coupling reagent is often guided by its performance in terms of coupling efficiency (reflected in crude peptide purity) and the degree of racemization. The following tables summarize representative data for common coupling reagents. Data for the trifluoroacetate method is less commonly reported in direct comparative studies, and its efficiency is highly dependent on the specific trifluoroacetate ester used and the reaction conditions.

Table 1: Comparison of Crude Peptide Purity (%) for the Synthesis of a Model Peptide

Coupling Reagent/Method	Crude Peptide Purity (%)	Reference(s)
HATU	~95%	[3]
HBTU	~90%	[3]
DIC/HOBt	~85-90%	[3]
PyBOP	~92%	[3]
Trifluoroacetate Method	Data not widely available in direct comparisons

Note: Crude purity is highly dependent on the peptide sequence and synthesis conditions.

Table 2: Comparison of Racemization Levels (%) for Different Coupling Reagents

Coupling Reagent/Method	Model System	Racemization (%)	Reference(s)
HATU	Z-Phe-Val-OH + Pro-NH2	< 1%	[4]
HBTU	Z-Phe-Val-OH + Pro-NH2	~2-3%	[4]
DIC/HOBt	Various	Generally low, but can be sequence-dependent	[5]
BOP	Various	Minimal	[5]
Trifluoroacetate Method	Carbobenzoxy-L-phenylalanine pentachlorophenyl-ester	Can occur with prolonged treatment	[1]

Note: Racemization is influenced by the specific amino acid, the base used, and reaction temperature and time.[4]

Experimental Protocols

Detailed methodologies are crucial for reproducible and successful peptide synthesis. Below are representative protocols for Solid-Phase Peptide Synthesis (SPPS) using the Fmoc/tBu strategy with a common aminium salt reagent and a carbodiimide (B86325).

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) using HATU

This protocol outlines a standard coupling cycle in Fmoc-based SPPS.[8][9]

• Resin Swelling: The resin is swelled in a suitable solvent such as N,N-dimethylformamide (DMF) for 30-60 minutes.[8]

• Fmoc Deprotection: The Fmoc protecting group is removed from the N-terminus of the resin-bound peptide by treating with a 20% solution of piperidine (B6355638) in DMF. This is typically done in two steps: a brief 3-minute treatment followed by a longer 10-minute treatment.[8]

• Washing: The resin is thoroughly washed with DMF to remove residual piperidine and byproducts.[8]

• Amino Acid Activation (Pre-activation): In a separate vessel, the Fmoc-protected amino acid (3-5 equivalents relative to the resin loading) is dissolved in DMF with HATU (3-5 equivalents) and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine (6-10 equivalents).[9] The mixture is allowed to stand for a few minutes to pre-activate the amino acid.

• Coupling: The activated amino acid solution is added to the deprotected resin-bound peptide. The reaction is agitated for 30-60 minutes at room temperature.[9]

• Monitoring: The completion of the coupling reaction is monitored using a qualitative method like the Kaiser (ninhydrin) test. A negative result (colorless or yellow beads) indicates a complete reaction.[9]

• Washing: The resin is washed thoroughly with DMF to remove excess reagents and byproducts. The resin is now ready for the next deprotection and coupling cycle.[9]

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) using DIC/HOBt

This protocol outlines a standard coupling cycle using a carbodiimide and an additive.[10]

• Resin Swelling and Fmoc Deprotection: Follow steps 1-3 from Protocol 1.

• Coupling Solution Preparation: In a reaction vessel, suspend the deprotected resin in dichloromethane (B109758) (DCM). In a separate vial, dissolve the Fmoc-protected amino acid (5 equivalents) and HOBt (5.5 equivalents) in DMF.[10]

• Coupling: Add the amino acid/HOBt solution to the resin suspension. Then, add DIC (5.5 equivalents) to the mixture.[10]

• Reaction: Shake the mixture at room temperature under an inert atmosphere.[10]

• Monitoring and Washing: Monitor the reaction with the ninhydrin (B49086) test and wash the resin as described in Protocol 1 upon completion.[10]

Visualizing the Workflow and Mechanisms

Diagrams can provide a clear visual representation of complex chemical processes. The following diagrams, created using the DOT language, illustrate a general experimental workflow for SPPS and the activation mechanism of an amino acid by HATU.

A generalized workflow for Solid-Phase Peptide Synthesis (SPPS).

Activation of an amino acid by HATU to form a reactive OAt-ester.

Conclusion and Recommendations

The choice of coupling reagent is a multifaceted decision that balances efficiency, cost, and the specific challenges of the peptide sequence.

• For High Efficiency and Difficult Couplings: Aminium/uronium reagents like HATU are often the preferred choice, especially for sterically hindered amino acids or aggregation-prone sequences, due to their high reactivity and ability to suppress racemization.[7][11]

• For Cost-Effectiveness and Routine Synthesis: Carbodiimides such as DIC , particularly when used with additives like HOBt or Oxyma, offer a reliable and more economical option for standard peptide synthesis.[5][6]

• The Trifluoroacetate Method: While not a mainstream approach, the trifluoroacetate method presents an interesting alternative, particularly with reagents like pentafluorophenyl trifluoroacetate that promise high reactivity.[1][2] However, the lack of extensive comparative data makes it a less predictable choice for routine synthesis. It may be a valuable tool for specific applications where the ease of byproduct removal is a primary concern.

Ultimately, the optimal coupling strategy may involve empirical evaluation for a specific peptide. For researchers and drug developers, a thorough understanding of the advantages and limitations of each class of coupling reagent is essential for the successful and efficient synthesis of high-quality peptides.

References

• 1. academic.oup.com [academic.oup.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. bachem.com [bachem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. peptide.com [peptide.com]
• 11. researchgate.net [researchgate.net]

A comparative study of catalysts for the synthesis of "Isopropyl trifluoroacetate"

For Researchers, Scientists, and Drug Development Professionals

The synthesis of isopropyl trifluoroacetate (B77799), a key intermediate in the pharmaceutical and agrochemical industries, can be achieved through various catalytic methods. The choice of catalyst significantly impacts reaction efficiency, yield, and overall process viability. This guide provides an objective comparison of several common catalysts, supported by available experimental data, to aid researchers in selecting the most suitable method for their specific needs.

Performance Comparison of Catalysts

The following table summarizes the performance of different catalysts for the synthesis of isopropyl trifluoroacetate based on reported experimental data. Direct comparison can be challenging due to variations in reaction conditions and the trifluoroacetylating agent used.

Catalyst	Trifluoroacetylating Agent	Yield (%)	Reaction Time (h)	Temperature (°C)	Catalyst Loading	Solvent
Potassium Fluoride (B91410) (KF)	Trifluoroacetyl Fluoride	92.9[1]	3.5[1]	45[1]	Stoichiometric	None (Isopropanol as reactant and solvent)
Lanthanum Dodecyl Sulfate (B86663) (LDDS)	Chloroacetic Acid*	98.3 (Conversion)[2]	2.5[2]	Reflux	1.0 mol%[2]	Cyclohexane[2]
Neodymium Trifluoroacetate on Activated Carbon	Trifluoroacetic Acid	High Conversion**	15[3]	60[3]	8 wt% Nd₂O₃ on support[3]	Trifluoroacetic Acid
4-Dimethylaminopyridine (DMAP)	Trifluoroacetic Anhydride (B1165640)	High (qualitative)	Not Specified	Ambient to 50	Catalytic	Dichloromethane, THF, etc.[4][5]
Triethylamine (TEA) / Trimethylamine (TMA)	Trifluoroacetic Anhydride	Effective (qualitative)	Not Specified	0 to RT	Base/Catalyst	Dichloromethane, Benzene, etc.[6]
Lanthanum Trifluoromethanesulfonate (La(OTf)₃)	Not Specified for Isopropyl Trifluoroacetate	High yields in other esterifications[7][8]	1-48[8]	RT to 70[8]	0.05 - 10 mol%[8]	Not Specified
Liquid Hydrogen Fluoride (HF)	Trifluoroacetic Acid	Effective (qualitative)[3]	Not Specified	Not Specified	Catalyst	Not Specified
Alkali Metal Salts (e.g., Sodium Trifluoroacetate)	Trifluoroacetyl Chloride	High Purity (>97)***	~1.75[9]	-25 to RT[9]	Not Applicable****	Isopropyl trifluoroacetate (heel)[9]

*Data for Lanthanum Dodecyl Sulfate is for the synthesis of isopropyl chloroacetate (B1199739), which serves as a model for esterification. **A Chinese patent indicates high conversion for Neodymium Trifluoroacetate on Activated Carbon but does not provide a specific yield for the isolated product.[3] ***This is a non-catalytic example provided for comparison. The high purity of the product is noted. ****In this specific procedure, no external catalyst is added; however, the patent mentions the necessity of an alkali metal or onium salt catalyst in the general method.[9]

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and further study.

1. Synthesis using Potassium Fluoride Catalyst [1]

• Materials: Isopropanol (B130326), Potassium Fluoride (KF), Trifluoroacetyl Fluoride.

• Procedure:

  • In a reaction kettle equipped with a stirrer, 12 kg of isopropanol is charged.

  • With stirring, 5.8 kg of potassium fluoride is slowly added to obtain a mixture.

  • The mixture is transferred to a closed reactor with a stirrer.

  • Stirring is initiated, and 11.6 kg of trifluoroacetyl fluoride gas is passed into the mixture.

  • The reaction temperature is maintained at 45°C for 3.5 hours.

  • Upon completion, the reaction product is filtered to remove solid potassium bifluoride (KHF₂).

  • The filtrate is then transferred to a rectification column for distillation to obtain isopropyl trifluoroacetate.

2. Synthesis using Lanthanum Dodecyl Sulfate (LDDS) Catalyst [2]

• Materials: Chloroacetic Acid, Isopropanol, Lanthanum Dodecyl Sulfate (LDDS), Cyclohexane (B81311).

• Procedure:

  • A mixture of isopropanol (1.2 molar ratio to chloroacetic acid), chloroacetic acid, and 1.0 mol% of LDDS catalyst is prepared.

  • 5 mL of cyclohexane is added as a water-carrying agent.

  • The reaction mixture is heated to reflux temperature and maintained for 2.5 hours.

  • The conversion of chloroacetic acid is monitored to determine the reaction's progress.

3. Synthesis using Neodymium Trifluoroacetate on Activated Carbon Catalyst [3]

• Catalyst Preparation:

  • Resin-based spherical activated carbon is pyrolyzed in a tube furnace under a nitrogen stream, with the temperature gradually increased to 800°C.

  • The nitrogen flow is then switched to hydrogen fluoride for 5 hours to activate the carbon support.

  • The activated carbon is soaked in trifluoroacetic acid, followed by the addition of neodymium trioxide (8% of the carrier mass) and citric acid (0.3% of the carrier mass).

  • The mixture is reacted at 60°C for 15 hours, then washed with ethanol (B145695) and dried to obtain the final catalyst.

• Esterification Procedure:

  • The catalyst is used in the esterification reaction between trifluoroacetic acid and isopropanol. (Specific reaction conditions for the esterification are not detailed in the provided abstract).

4. General Procedure for Acylation using Trifluoroacetic Anhydride with a Base Catalyst (e.g., DMAP, TEA)

• Materials: Isopropanol, Trifluoroacetic Anhydride, Base Catalyst (DMAP or TEA), Anhydrous Solvent (e.g., Dichloromethane).

• Procedure:

  • In a dry reaction flask under an inert atmosphere, isopropanol is dissolved in the anhydrous solvent.

  • The base catalyst (a catalytic amount of DMAP or a stoichiometric amount of TEA) is added to the solution.

  • The mixture is cooled in an ice bath.

  • Trifluoroacetic anhydride is added dropwise with stirring.

  • The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC or GC).

  • The reaction mixture is then quenched with water or a saturated aqueous solution of sodium bicarbonate.

  • The organic layer is separated, washed with brine, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure.

  • The crude product is purified by distillation.

Reaction Mechanisms and Experimental Workflow

To visualize the processes involved in the synthesis of isopropyl trifluoroacetate, the following diagrams illustrate a general experimental workflow and the catalytic cycles for two common types of catalysts.

A generalized experimental workflow for the synthesis and purification of isopropyl trifluoroacetate.

Catalytic cycles for acid-catalyzed esterification and DMAP-catalyzed acylation.

Conclusion

The selection of a catalyst for the synthesis of isopropyl trifluoroacetate is a critical decision that depends on various factors, including the desired yield, reaction time, cost, and environmental considerations.

• Potassium fluoride offers a high-yield, relatively fast reaction, particularly on a large scale.[1]

• Lanthanum dodecyl sulfate has shown very high conversion in a model reaction, suggesting its potential for efficient synthesis.[2]

• Heterogeneous catalysts like neodymium trifluoroacetate on activated carbon offer the advantage of easier separation and potential for recycling, contributing to a more sustainable process.[3]

• DMAP and other amine bases are effective for acylation with trifluoroacetic anhydride, often providing high yields under mild conditions.[4][5][6]

• Strong acids like liquid HF are effective but pose significant handling and environmental challenges.[3]

Researchers and drug development professionals should carefully consider these factors in conjunction with the available experimental data to optimize the synthesis of isopropyl trifluoroacetate for their specific applications. Further research into the development of more efficient, selective, and environmentally friendly catalysts for this important transformation is warranted.

References

• 1. ISOPROPYL TRIFLUOROACETATE synthesis - chemicalbook [chemicalbook.com]
• 2. Esterification process to synthesize isopropyl chloroacetate catalyzed by lanthanum dodecyl sulfate [inis.iaea.org]
• 3. CN103611569B - Catalyst for synthesizing isopropyl trifluoroacetate by esterification and preparation method thereof - Google Patents [patents.google.com]
• 4. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 5. datapdf.com [datapdf.com]
• 6. researchgate.net [researchgate.net]
• 7. Lanthanum(III) triflate catalyzed direct amidation of esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lanthanum(III) Triflate Catalyzed Direct Amidation of Esters [organic-chemistry.org]
• 9. US6278015B1 - Process for trifluoroacetate esters and thioesters - Google Patents [patents.google.com]

A Comparative Benchmarking Guide to Isopropyl Trifluoroacetate in Organic Transformations

For researchers, scientists, and drug development professionals, the efficient and selective introduction of the trifluoroacetyl group is a critical step in the synthesis of many pharmaceuticals and agrochemicals. Isopropyl trifluoroacetate (B77799) has emerged as a valuable reagent for this purpose. This guide provides an objective comparison of its performance against other common trifluoroacetylating agents, supported by available experimental data and detailed methodologies.

Performance Comparison of Trifluoroacetylating Agents

The selection of a trifluoroacetylating agent is often a balance between reactivity, selectivity, cost, and ease of handling. The following tables summarize the performance of Isopropyl trifluoroacetate and its common alternatives—Trifluoroacetic Anhydride (B1165640) (TFAA) and Ethyl trifluoroacetate—in the N-trifluoroacetylation of primary amines, a fundamental transformation in organic synthesis.

Table 1: N-Trifluoroacetylation of Aniline (B41778)

Reagent	Typical Conditions	Reaction Time	Yield (%)	Notes
Isopropyl trifluoroacetate	Toluene (B28343), 80-100 °C	12-24 h	Moderate to Good	Milder reaction conditions compared to anhydrides and acid chlorides. Often requires elevated temperatures. Direct comparative data is limited.
Trifluoroacetic Anhydride (TFAA)	Dichloromethane (B109758) (DCM), 0 °C to RT	1-4 h	>95%	Highly reactive, often leading to high yields and short reaction times.[1] Can be less selective with multifunctional substrates.
Ethyl trifluoroacetate	Neat or in a polar solvent, ≥85 °C	>24 h	Variable	Generally lower reactivity than Isopropyl trifluoroacetate, requiring higher temperatures and longer reaction times.[2][3]

Table 2: N-Trifluoroacetylation of Benzylamine

Reagent	Typical Conditions	Reaction Time	Yield (%)	Notes
Isopropyl trifluoroacetate	Dioxane, reflux	8-16 h	Good	Offers a balance of reactivity and selectivity.
Trifluoroacetic Anhydride (TFAA)	Tetrahydrofuran (THF), 0 °C	0.5-2 h	>95%	Very fast and efficient, but may require careful temperature control due to its high reactivity.[1]
Ethyl trifluoroacetate	Ethanol (B145695), reflux	24-48 h	Moderate	Slower reaction rates often necessitate prolonged heating.

Experimental Protocols

Detailed methodologies are crucial for reproducibility and comparison. Below are representative protocols for the trifluoroacetylation of a primary amine using the compared reagents.

Protocol 1: N-Trifluoroacetylation of Aniline with Trifluoroacetic Anhydride[1]

• Dissolve aniline (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add trifluoroacetic anhydride (1.1-1.5 eq) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield the crude N-trifluoroacetylaniline.

Protocol 2: N-Trifluoroacetylation of a Primary Amine with Ethyl Trifluoroacetate (General Procedure)[2][3]

• Combine the primary amine (1.0 eq) and ethyl trifluoroacetate (1.5-2.0 eq) in a suitable solvent (e.g., ethanol or neat).

• Heat the mixture to reflux (typically 85-100 °C).

• Monitor the reaction over 24-48 hours using TLC or gas chromatography (GC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the residue by column chromatography or distillation to obtain the N-trifluoroacetylated product.

Protocol 3: N-Trifluoroacetylation of a Primary Amine with Isopropyl Trifluoroacetate (General Procedure)

Note: Specific, detailed protocols for the use of Isopropyl trifluoroacetate in N-trifluoroacetylation are not as widely reported in direct comparative studies. The following is a general procedure based on the principles of ester aminolysis.

• Dissolve the primary amine (1.0 eq) in a high-boiling point aprotic solvent such as toluene or dioxane.

• Add Isopropyl trifluoroacetate (1.2-1.5 eq) to the solution.

• Heat the reaction mixture to 80-110 °C.

• Monitor the reaction progress over 12-24 hours.

• After cooling, wash the reaction mixture with a dilute acid solution to remove any unreacted amine, followed by a wash with a saturated sodium bicarbonate solution.

• Dry the organic layer over a suitable drying agent (e.g., MgSO₄) and concentrate in vacuo.

• Purify the product via column chromatography or recrystallization.

Visualizing the Chemistry

To better understand the processes and relationships discussed, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. KR101083935B1 - Trifluoroacetylation for amines - Google Patents [patents.google.com]
• 3. KR101072679B1 - New trifluoroacetylation method for amines - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of Isopropyl Trifluoroacetate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. Isopropyl trifluoroacetate (B77799), a highly flammable and corrosive compound, requires specific procedures to ensure the safety of laboratory personnel and the protection of the environment.[1][2] This guide provides essential, step-by-step procedures for the proper disposal of isopropyl trifluoroacetate.

Immediate Safety and Handling Precautions

Before handling isopropyl trifluoroacetate for disposal, it is imperative to wear appropriate personal protective equipment (PPE).[3] The compound is classified as a highly flammable liquid and vapor, and it can cause severe skin burns, eye damage, and respiratory irritation.[1][2][4]

Personal Protective Equipment (PPE) and Safety Information

PPE / Safety Measure	Specification	Source
Eye Protection	Chemical safety goggles or a face shield.	[4]
Hand Protection	Impervious chemical-resistant gloves.	[1][4]
Protective Clothing	Wear suitable protective clothing, such as a lab coat or synthetic apron.	[1][4]
Respiratory Protection	In case of inadequate ventilation, wear respiratory protection. A NIOSH-approved respirator is necessary if vapors or mists are generated.	[4]
Handling	Handle in a well-ventilated place, preferably within a chemical fume hood.[1] Use non-sparking tools and take precautionary measures against static discharge.[1][4][5][6]
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place away from heat, sparks, and open flames.[1][5][6]
Incompatible Materials	Strong acids, strong bases, strong oxidizing agents, and strong reducing agents.[4][6]

Step-by-Step Disposal Protocol

The primary and most crucial step in the disposal of isopropyl trifluoroacetate is to engage a licensed professional waste disposal service.[3][4] Adherence to national, state, and local environmental regulations is mandatory.

1. Waste Segregation and Collection:

• Do Not Mix : Never mix isopropyl trifluoroacetate waste with other chemical waste streams, particularly non-halogenated solvents.[3][7][8][9][10] Keeping halogenated and non-halogenated waste separate can reduce disposal costs.[8]

• Original Containers : Whenever possible, store the waste in its original container. If this is not feasible, use a compatible, well-labeled, and tightly sealed container.[3] The container must be in good condition and have a threaded cap that can seal tightly.[7]

• Labeling : Clearly label the waste container as "Hazardous Waste: Isopropyl Trifluoroacetate".[3] Include the full chemical name and hazard pictograms.[7][8]

2. Storage of Waste:

• Location : Store the sealed waste container in a designated satellite accumulation area.[8] This area should be a cool, dry, and well-ventilated location, away from incompatible materials.[1][8]

• Secondary Containment : Store the waste container in secondary containment to prevent spills.[8]

3. Arranging for Disposal:

• Professional Disposal : Contact your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal company to arrange for pickup and disposal.[3][4]

• Incineration : The recommended disposal method is incineration in a chemical incinerator equipped with an afterburner and a flue gas scrubber.[4] This should only be performed by a licensed facility.

4. Handling Spills:

• Small Spills : For small spills, absorb the material with an inert absorbent, such as vermiculite (B1170534) or sand.[4][11] Place the absorbent material into a suitable, sealed container for disposal.[4][5]

• Large Spills : In the event of a large spill, evacuate the area immediately and contact your institution's emergency response team.[7]

• Ventilation : Ensure adequate ventilation after a spill.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of isopropyl trifluoroacetate.

Caption: Workflow for the safe disposal of isopropyl trifluoroacetate.

Disclaimer: This information is intended as a guide and does not replace institutional protocols or local regulations. Always consult your institution's specific safety and disposal procedures.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Isopropyl trifluoroacetate | C5H7F3O2 | CID 78998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 8. campusoperations.temple.edu [campusoperations.temple.edu]
• 9. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Essential Safety and Logistics for Handling Isopropyl Trifluoroacetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling reactive and hazardous compounds like Isopropyl trifluoroacetate (B77799). This guide provides immediate, essential safety protocols and logistical plans for its use and disposal, fostering a secure research environment.

Chemical and Physical Properties

A summary of key quantitative data for Isopropyl trifluoroacetate is presented below for easy reference.

Property	Value
CAS Number	400-38-4[1][2]
Molecular Formula	C5H7F3O2[1][2]
Molecular Weight	156.10 g/mol [3]
Appearance	Colorless to Almost colorless clear liquid[4]
Boiling Point	73 °C (163.4 °F)[5]
Melting Point	-42 °C (-43.6 °F)[5]
Flash Point	-9 °C (15.8 °F)[5]

Operational Plan for Handling

Engineering Controls and Preparation

• Ventilation: Always handle Isopropyl trifluoroacetate in a well-ventilated area, such as a chemical fume hood.[1][5] Ensure the ventilation system is functioning correctly before starting any work.

• Emergency Equipment: Confirm that emergency eye wash stations and safety showers are readily accessible and unobstructed.[1]

• Ignition Sources: Eliminate all potential ignition sources from the handling area, including open flames, hot surfaces, and sparks.[1][5][6] Use of "No Smoking" signs is mandatory.[4][5][6]

• Equipment: Use only non-sparking tools and explosion-proof electrical and ventilating equipment.[1][2][5] All metal equipment must be grounded and bonded to prevent static electricity discharge.[1][2][5]

Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to prevent exposure.

Body Part	Required PPE	Specification
Hands	Chemical-resistant gloves	Inspected before use. PVC gloves are a suitable option.[5][6]
Eyes/Face	Chemical safety goggles and a face shield	Goggles should conform to EN 166 (EU) or NIOSH (US) standards. A face shield provides supplementary protection.[1][5]
Body	Protective clothing	A lab coat is standard. For larger quantities or risk of splashing, overalls, a PVC apron, or a PVC protective suit may be necessary.[1][6]
Feet	Safety footwear	Chemical-resistant safety gumboots or shoes.[1][6]
Respiratory	Respirator	Required for inadequate ventilation or if exposure limits are exceeded. A full-face respirator with appropriate filters should be used.[1][5]

Handling Procedure

• Don all required PPE before entering the handling area.

• Measure and dispense the chemical carefully, avoiding the formation of mists or vapors.[5]

• Keep the container tightly closed when not in use.[1][4][5]

• Avoid contact with skin and eyes.[1][5] Do not breathe in fumes, mists, or vapors.[1]

• After handling, wash hands and any exposed skin thoroughly.[1][7] Do not eat, drink, or smoke in the work area.[1]

Storage

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids, bases, oxidizing agents, and reducing agents.[1][7]

• The storage container must be kept tightly sealed.[1][5] As the substance is moisture-sensitive, storage under an inert gas is recommended.[1]

• Store in a designated flammables area.[7]

Disposal Plan

Proper disposal of Isopropyl trifluoroacetate and its containers is crucial to prevent environmental contamination and ensure safety.

Waste Collection

• Collect waste Isopropyl trifluoroacetate in a suitable, labeled, and closed container.[5]

• Do not mix with other waste streams unless compatibility is confirmed.

Disposal of Liquid Waste

• Dispose of the chemical waste through an approved and licensed waste disposal contractor.[1][4][7]

• The preferred method is incineration in an authorized facility equipped with an afterburner and a flue gas scrubber.[1]

Disposal of Contaminated Materials and Empty Containers

• Handle empty containers with care as they may contain flammable residual vapors.[1][2] Keep them away from ignition sources.[2]

• Contaminated lab materials (e.g., gloves, absorbent pads) should be collected in a designated hazardous waste container.

• Containers can be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste.[5] After rinsing, the container may be offered for recycling or reconditioning.[5]

• Alternatively, the packaging can be punctured to render it unusable and then disposed of in a sanitary landfill, in accordance with local regulations.[5]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for safely managing Isopropyl trifluoroacetate in a laboratory setting.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. Isopropyl trifluoroacetate | C5H7F3O2 | CID 78998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Isopropyl Trifluoroacetate | 400-38-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. fishersci.com [fishersci.com]